3-(3-Aminophenyl)propan-1-ol

• CAS: 52273-78-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 3-(3-Aminophenyl)propan-1-ol

Abstract

3-(3-Aminophenyl)propan-1-ol is a valuable bifunctional molecule featuring both a primary aromatic amine and a primary alcohol. This structure makes it a versatile building block and a key intermediate in the synthesis of various pharmaceutical compounds and fine chemicals, including precursors for drugs like fluoxetine.[1] This guide provides a comprehensive, field-proven methodology for the synthesis of 3-(3-aminophenyl)propan-1-ol, beginning from the commercially available starting material, 3-nitrocinnamic acid. We will delve into the causality behind the selection of reagents and reaction pathways, offering a robust, two-step reductive strategy. Furthermore, this document establishes a self-validating framework for the unequivocal characterization of the final product using a suite of standard spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Detailed experimental protocols and expected data are provided to ensure reproducibility and accuracy in a research and development setting.

Retrosynthetic Analysis and Strategy

The synthesis of 3-(3-aminophenyl)propan-1-ol requires the strategic reduction of multiple functional groups. Our target molecule contains a primary alcohol and a primary aniline. A logical and efficient approach starts from a precursor containing the requisite carbon skeleton but with these functional groups in an oxidized state. 3-Nitrocinnamic acid is an ideal starting material as it possesses the nine-carbon framework and functional groups—a nitro group, a carboxylic acid, and an alkene—that can be selectively reduced to yield the desired product.

The chosen synthetic pathway involves two distinct reductive transformations:

• Concurrent reduction of the carboxylic acid and the α,β-unsaturated alkene to form the intermediate, 3-(3-nitrophenyl)propan-1-ol.

• Selective reduction of the aromatic nitro group to the corresponding primary amine, yielding the final product.

This sequence is critical. Attempting to reduce the nitro group first could lead to polymerization or other side reactions under the conditions required for the carboxylic acid reduction.

Synthesis: Experimental Protocols and Mechanistic Insights

Step 1: Synthesis of 3-(3-Nitrophenyl)propan-1-ol

The initial transformation targets the simultaneous reduction of the carboxylic acid and the conjugated double bond of 3-nitrocinnamic acid.

Causality and Reagent Selection: Lithium aluminum hydride (LiAlH₄) is the reagent of choice for this step. Its exceptional reducing power is necessary to convert the carboxylate, formed upon initial deprotonation, into a primary alcohol.[2][3][4] Unlike milder reagents such as sodium borohydride (NaBH₄), which are ineffective for reducing carboxylic acids, LiAlH₄ readily accomplishes this transformation.[5] Furthermore, for cinnamic acid and its derivatives, LiAlH₄ has been shown to concurrently reduce the conjugated C=C double bond, yielding the saturated alcohol in a single step.[3][6][7] While borane (BH₃) is highly effective and chemoselective for carboxylic acids, its ability to reduce the conjugated alkene in this system is less reliable under standard conditions, making LiAlH₄ the more robust choice for achieving both reductions simultaneously.[8][9][10]

Detailed Experimental Protocol: Step 1

• Apparatus Setup: A flame-dried, three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser under a nitrogen atmosphere, and a pressure-equalizing dropping funnel.

• Reagent Preparation: The flask is charged with a suspension of lithium aluminum hydride (LiAlH₄, 2.0 equivalents) in anhydrous diethyl ether or tetrahydrofuran (THF). The suspension is cooled to 0 °C in an ice bath.

• Substrate Addition: 3-Nitrocinnamic acid (1.0 equivalent) is dissolved in a minimal amount of anhydrous THF and added dropwise to the stirred LiAlH₄ suspension via the dropping funnel over 60 minutes. The rate of addition should be controlled to maintain the internal temperature below 10 °C.

• Reaction: After the addition is complete, the reaction mixture is removed from the ice bath, allowed to warm to room temperature, and then gently refluxed for 4-6 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup and Quenching (Fieser method): The flask is cooled back to 0 °C. The reaction is cautiously quenched by the sequential, dropwise addition of water (X mL), followed by 15% aqueous sodium hydroxide (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ used in grams. This procedure is critical for safety and results in a granular precipitate that is easily filtered.

• Isolation: The resulting slurry is stirred vigorously for 30 minutes and then filtered through a pad of Celite. The filter cake is washed thoroughly with additional THF or ethyl acetate.

• Purification: The combined organic filtrates are dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure using a rotary evaporator. The crude 3-(3-nitrophenyl)propan-1-ol is then purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield a pale yellow oil or solid.

Step 2: Synthesis of 3-(3-Aminophenyl)propan-1-ol

The final step is the selective reduction of the aromatic nitro group of the intermediate to a primary amine.

Causality and Reagent Selection: Catalytic hydrogenation is the preferred method for this transformation due to its high efficiency, clean conversion, and mild reaction conditions.[11] Palladium on activated carbon (Pd/C) is a highly effective catalyst for the reduction of aromatic nitro groups using molecular hydrogen (H₂).[11] This method avoids the use of strong acids and stoichiometric metals (like Fe, Sn, or Zn), which can complicate the workup and purification process.[11][12] The reaction conditions are mild enough to leave the primary alcohol functionality intact. An alternative, non-hydrogenation method involves using a hydrogen transfer reagent like ammonium formate with a palladium catalyst, which can also be highly effective and avoids the need for pressurized hydrogen gas.[13][14]

Detailed Experimental Protocol: Step 2

• Apparatus Setup: A heavy-walled hydrogenation flask (e.g., a Parr shaker bottle) is charged with 3-(3-nitrophenyl)propan-1-ol (1.0 equivalent), a suitable solvent such as methanol or ethanol, and 10% Palladium on Carbon (Pd/C) catalyst (typically 5-10 mol% by weight).

• Reaction: The flask is attached to a hydrogenation apparatus (e.g., a Parr shaker). The vessel is purged several times with nitrogen before being evacuated and backfilled with hydrogen gas to a pressure of 40-50 psi.

• Execution: The mixture is agitated vigorously at room temperature. The reaction is monitored by observing the cessation of hydrogen uptake. This typically occurs within 3-5 hours.

• Workup and Isolation: Upon completion, the reaction vessel is carefully vented and purged with nitrogen. The reaction mixture is filtered through a pad of Celite to remove the Pd/C catalyst. Caution: The catalyst is pyrophoric and should be handled while wet.

• Purification: The solvent is removed from the filtrate under reduced pressure. The resulting crude product, 3-(3-aminophenyl)propan-1-ol, is often of high purity. If necessary, it can be further purified by recrystallization or column chromatography to yield an off-white solid or viscous oil.

Overall Synthetic Workflow Visualization

Caption: Synthetic route from 3-nitrocinnamic acid to 3-(3-aminophenyl)propan-1-ol.

Characterization: A Self-Validating Protocol

Unequivocal identification of the final product is achieved through a combination of spectroscopic methods. Each technique provides a unique piece of structural information, and together they form a self-validating system.

Characterization Workflow Visualization

Caption: Workflow for the spectroscopic characterization of the synthesized compound.

Spectroscopic Data Summary

The following tables summarize the expected spectroscopic data for 3-(3-aminophenyl)propan-1-ol. This data serves as a benchmark for validating the successful synthesis of the target molecule.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.10	t, J = 7.8 Hz	1H	Ar-H (C5)	Triplet from coupling to two ortho protons.
~ 6.65	d, J = 7.5 Hz	1H	Ar-H (C6)	Ortho to amine, shielded.
~ 6.58	s	1H	Ar-H (C2)	Between two substituents, appears as a singlet or narrow triplet.
~ 6.52	d, J = 7.8 Hz	1H	Ar-H (C4)	Ortho to alkyl chain, shielded by amine.
~ 3.65	t, J = 6.5 Hz	2H	-CH₂-OH	Methylene group adjacent to the hydroxyl.
~ 3.60	br s	3H	-NH₂ and -OH	Broad singlet, exchangeable protons (disappears on D₂O shake).
~ 2.65	t, J = 7.6 Hz	2H	Ar-CH₂ -	Benzylic methylene group.
~ 1.85	p, J = 7.0 Hz	2H	-CH₂-CH₂ -CH₂-	Middle methylene group, appears as a pentet.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~ 146.5	Ar-C -NH₂ (C3)
~ 142.0	Ar-C -CH₂ (C1)
~ 129.5	Ar-C H (C5)
~ 118.0	Ar-C H (C6)
~ 115.2	Ar-C H (C2)
~ 113.0	Ar-C H (C4)
~ 62.0	-C H₂-OH
~ 34.0	Ar-C H₂-
~ 31.5	-CH₂-C H₂-CH₂-

Table 3: Key IR and MS Data

Technique	Parameter	Expected Value/Observation	Functional Group/Interpretation
IR Spectroscopy	Absorption (cm⁻¹)	3400-3200 (broad)	O-H stretch (alcohol)
3450 & 3350 (two sharp bands)	N-H stretch (primary amine)
3100-3000	Aromatic C-H stretch
2950-2850	Aliphatic C-H stretch
1620 & 1480	Aromatic C=C bending
Mass Spectrometry	Molecular Ion (EI+)	m/z = 151.10	[M]⁺, confirms molecular weight (C₉H₁₃NO)

Spectroscopic Characterization: Experimental Protocols

5.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified product in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Acquire ¹H and ¹³C{¹H} spectra on a 400 or 500 MHz NMR spectrometer at room temperature.

• D₂O Shake: To confirm the identity of exchangeable protons (-OH, -NH₂), add one drop of deuterium oxide (D₂O) to the NMR tube, shake well, and re-acquire the ¹H NMR spectrum. The signals corresponding to these protons will disappear or significantly diminish.

5.2 Infrared (IR) Spectroscopy

• Sample Preparation: Place a small amount of the solid or liquid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.

• Data Acquisition: Record a background spectrum of the clean, empty ATR crystal. Then, acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to the key functional groups.

5.3 Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample (~1 mg/mL) in a suitable volatile solvent like methanol or acetonitrile.

• Data Acquisition: Introduce the sample into the mass spectrometer via direct infusion or through a GC/LC inlet using Electron Ionization (EI) or Electrospray Ionization (ESI).

• Data Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion peak to confirm the molecular weight of the compound.

References

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3-(3-Aminophenyl)propan-1-ol CAS number and properties

An In-Depth Technical Guide to 3-(3-Aminophenyl)propan-1-ol

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and professionals in drug development focused on the chemical compound 3-(3-Aminophenyl)propan-1-ol. It delves into its core properties, synthesis, applications, and handling protocols, providing expert insights and actionable methodologies.

Core Compound Identification and Structure

3-(3-Aminophenyl)propan-1-ol is an aromatic amino alcohol. Its structure features a propanol chain attached to a phenyl ring at position 3, with an amino group substituent on the phenyl ring, also at the meta-position (position 3). This arrangement of functional groups—a primary alcohol and a primary aromatic amine—makes it a versatile building block in organic synthesis.

• IUPAC Name: 3-(3-Aminophenyl)propan-1-ol

• CAS Number: 52273-78-6[1]

• Molecular Formula: C₉H₁₃NO[1]

• Canonical SMILES: C1=CC(=CC(=C1)N)CCCO[1]

Below is a diagram illustrating the molecular structure.

Caption: Molecular Structure of 3-(3-Aminophenyl)propan-1-ol.

Physicochemical and Safety Data

Understanding the fundamental properties of a compound is critical for its application in experimental work. The following table summarizes key data for 3-(3-Aminophenyl)propan-1-ol.

Property	Value	Source
CAS Number	52273-78-6	[1]
Molecular Weight	151.21 g/mol	[1][2]
Molecular Formula	C₉H₁₃NO	[1][2]
Melting Point	70-77 °C (for isomer 14593-04-5)	[2]
Boiling Point	134°C / 4mmHg (for isomer 14593-04-5)	[2]

Safety and Handling Profile

• Hazard Statements: Causes severe skin burns and eye damage.[3] May cause respiratory irritation.[4] Harmful if swallowed.[4]

• Precautionary Measures:

  • Prevention: Do not breathe dust, fume, or spray.[3][5] Wash hands and any exposed skin thoroughly after handling.[3][6] Wear protective gloves, clothing, eye, and face protection.[3][5]

  • Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8] Store locked up.[3][5]

  • Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local regulations.[3]

Synthesis and Reaction Mechanisms

The synthesis of 3-(3-Aminophenyl)propan-1-ol is not explicitly detailed in the provided search results. However, a plausible and common synthetic route involves the reduction of a corresponding functional group. A logical precursor would be 1-(3-nitrophenyl)propan-1-one. The synthesis can be conceptualized as a two-step process:

• Reduction of the Nitro Group: The nitro group on the aromatic ring is reduced to an amine.

• Reduction of the Ketone: The carbonyl group of the propanone chain is reduced to a hydroxyl group (alcohol).

A common laboratory approach would be to first reduce the ketone to avoid potential side reactions, followed by the reduction of the nitro group.

Illustrative Synthetic Workflow

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Spectroscopic Characterization of 3-(3-Aminophenyl)propan-1-ol: A Technical Guide

Foreword: Navigating Spectroscopic Elucidation in Drug Discovery

In the landscape of modern drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of both efficacy and safety. For researchers and scientists, the ability to meticulously dissect the molecular architecture of a compound is not merely an academic exercise but a critical step in the journey from laboratory synthesis to clinical application. This guide is designed to provide an in-depth, practical framework for the spectroscopic characterization of 3-(3-Aminophenyl)propan-1-ol, a molecule of interest due to its structural motifs—a versatile aminophenyl group and a propanol chain—that are prevalent in many biologically active compounds.

It is important to note that a comprehensive, publicly available dataset of NMR, IR, and MS spectra specifically for 3-(3-Aminophenyl)propan-1-ol is not readily found. Therefore, this guide will adopt a predictive and comparative approach, leveraging established spectroscopic principles and data from structurally analogous compounds. By examining the spectral features of 3-aminopropanol and 3-phenylpropanol, we can confidently predict and interpret the spectroscopic signature of our target molecule. This methodology not only serves as a robust analytical strategy in the absence of direct reference data but also reinforces a deeper understanding of structure-spectra correlations.

Molecular Structure and Predicted Spectroscopic Overview

The structure of 3-(3-Aminophenyl)propan-1-ol combines an aromatic amine with a primary alcohol, connected by a propyl chain. This unique combination of functional groups will give rise to a distinct spectroscopic fingerprint.

Figure 1: Structure of 3-(3-Aminophenyl)propan-1-ol.

Based on this structure, we can anticipate the following general spectroscopic features:

• ¹H NMR: Signals corresponding to aromatic protons, protons on the propyl chain, and exchangeable protons of the amine and alcohol groups.

• ¹³C NMR: Distinct signals for the aromatic carbons and the three aliphatic carbons of the propanol chain.

• IR Spectroscopy: Characteristic absorption bands for O-H and N-H stretching, aromatic and aliphatic C-H stretching, and C-O and C-N stretching.

• Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the compound, along with predictable fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the elucidation of organic structures. By probing the magnetic properties of atomic nuclei, we can gain detailed information about the chemical environment and connectivity of atoms.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 3-(3-Aminophenyl)propan-1-ol is expected to show signals in both the aromatic and aliphatic regions. The chemical shifts are influenced by the electron-donating amino group and the electron-withdrawing effect of the propyl chain on the aromatic ring, as well as the electronegative oxygen and nitrogen atoms on the aliphatic chain.

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Integration
Aromatic CH	6.5 - 7.2	Multiplet	4H
-CH₂-Ar	2.5 - 2.8	Triplet	2H
-CH₂-CH₂-CH₂-	1.7 - 2.0	Multiplet	2H
-CH₂-OH	3.5 - 3.8	Triplet	2H
-NH₂	3.0 - 4.0 (broad)	Singlet	2H
-OH	1.0 - 3.0 (broad)	Singlet	1H

Causality Behind Predicted Shifts:

• Aromatic Protons: The amino group is an activating, ortho-, para-directing group, which will cause the aromatic protons to be shifted upfield (to a lower ppm value) compared to benzene (7.34 ppm). The substitution pattern will lead to a complex multiplet.

• Aliphatic Protons: The protons on the carbon adjacent to the aromatic ring (-CH₂-Ar) will be slightly deshielded. The protons on the carbon bearing the hydroxyl group (-CH₂-OH) will be the most deshielded in the aliphatic chain due to the electronegativity of the oxygen atom. The central methylene group will appear as a multiplet due to coupling with its neighbors.

• Exchangeable Protons: The amine (-NH₂) and hydroxyl (-OH) protons are exchangeable and their chemical shifts can vary depending on concentration, solvent, and temperature. They typically appear as broad singlets and can be confirmed by a D₂O exchange experiment.

Experimental Protocol for ¹H NMR Spectroscopy

Figure 2: Workflow for ¹H NMR Spectroscopy.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule. We expect to see nine distinct signals, corresponding to the nine carbon atoms in 3-(3-Aminophenyl)propan-1-ol.

Carbon Assignment	Predicted Chemical Shift (ppm)
Aromatic C-NH₂	145 - 150
Aromatic CH	110 - 130
Aromatic C-C₃H₇O	135 - 140
-CH₂-Ar	30 - 35
-CH₂-CH₂-CH₂-	32 - 38
-CH₂-OH	60 - 65

Rationale for Chemical Shift Predictions:

• Aromatic Carbons: The carbon atom attached to the amino group will be significantly shielded, while the carbon attached to the propyl chain will be deshielded. The other aromatic carbons will appear in the typical aromatic region.

• Aliphatic Carbons: The carbon atom bonded to the hydroxyl group (-CH₂-OH) will be the most deshielded among the aliphatic carbons. The other two carbons of the propyl chain will have chemical shifts in the typical alkane region.

Experimental Protocol for ¹³C NMR Spectroscopy

The protocol for ¹³C NMR is similar to that of ¹H NMR, with the primary difference being the observation frequency and the use of broadband proton decoupling to simplify the spectrum to single lines for each unique carbon atom.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The absorption of infrared radiation causes molecular vibrations, and the frequencies of these vibrations are characteristic of specific bonds.

Predicted IR Absorption Bands

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
O-H (Alcohol)	Stretching	3200 - 3600	Strong, Broad
N-H (Amine)	Stretching	3300 - 3500	Medium (two bands for primary amine)
C-H (Aromatic)	Stretching	3000 - 3100	Medium to Weak
C-H (Aliphatic)	Stretching	2850 - 3000	Medium to Strong
C=C (Aromatic)	Stretching	1450 - 1600	Medium
C-N (Amine)	Stretching	1250 - 1350	Medium
C-O (Alcohol)	Stretching	1000 - 1260	Strong

Interpretation of Key Bands:

• The broad O-H stretch is a hallmark of an alcohol and is due to hydrogen bonding.

• The presence of two N-H stretching bands is characteristic of a primary amine.

• The C-H stretching vibrations clearly distinguish between aromatic and aliphatic protons.

• The C-O and C-N stretching bands in the fingerprint region provide further confirmation of the alcohol and amine functional groups.

Experimental Protocol for IR Spectroscopy (ATR)

Figure 3: Workflow for ATR-IR Spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and deduce its structure.

Predicted Mass Spectrum

For 3-(3-Aminophenyl)propan-1-ol (C₉H₁₃NO), the expected molecular weight is approximately 151.21 g/mol .

• Molecular Ion (M⁺): We expect to see a molecular ion peak at m/z = 151.

• Major Fragmentation Pathways: The molecule can fragment in several predictable ways. Alpha-cleavage next to the oxygen and nitrogen atoms is common. Loss of small, stable molecules like water (H₂O) or ammonia (NH₃) is also expected.

Figure 4: Predicted Mass Spectrometry Fragmentation of 3-(3-Aminophenyl)propan-1-ol.

Experimental Protocol for Mass Spectrometry (EI-MS)

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, typically via a direct insertion probe or gas chromatography inlet.

• Ionization: In the ion source, the sample is bombarded with high-energy electrons (typically 70 eV), causing the molecules to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Conclusion: A Synergistic Approach to Structural Elucidation

References

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An In-depth Technical Guide to the Chemical Structure and Stereochemistry of 3-(3-Aminophenyl)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(3-Aminophenyl)propan-1-ol is a versatile bifunctional organic molecule featuring a primary aromatic amine and a primary alcohol. This unique combination of functional groups makes it a valuable building block in medicinal chemistry and organic synthesis. Its structural framework is present in a variety of compounds investigated for therapeutic applications. This guide provides a comprehensive analysis of its chemical structure, stereochemical properties, synthesis, and spectroscopic characterization, offering insights for its application in research and drug development.

Molecular Structure and Identification

The fundamental identity of 3-(3-Aminophenyl)propan-1-ol is established by its molecular structure and associated identifiers.

Chemical Structure

The molecule consists of a propan-1-ol chain attached to a phenyl ring at the 3-position, with an amino group substituted at the meta-position (position 3) of the phenyl ring.

Molecular Formula: C₉H₁₃NO

SMILES: OCCc1cccc(N)c1

InChI: InChI=1S/C9H13NO/c10-8-4-2-5-9(6-8)7-1-3-11/h2,4-6,11H,1,3,7,10H2

Nomenclature and CAS Registry

• IUPAC Name: 3-(3-Aminophenyl)propan-1-ol

• CAS Number: 52273-78-6[1]

Stereochemistry: An Achiral Molecule

A critical aspect of any molecule in drug development is its stereochemistry. A stereocenter, or chiral center, is typically a carbon atom bonded to four different groups, leading to the possibility of non-superimposable mirror images called enantiomers.

Upon careful examination of the structure of 3-(3-Aminophenyl)propan-1-ol, it is evident that no carbon atom is bonded to four different substituents . Each carbon atom in the propyl chain has at least two identical hydrogen atoms attached or is part of the phenyl ring. Therefore, 3-(3-Aminophenyl)propan-1-ol is an achiral molecule and does not possess any stereocenters. It does not exist as enantiomers and does not exhibit optical activity.

This is in stark contrast to its structural isomer, 3-amino-1-phenylpropan-1-ol (CAS No: 5053-63-4)[2], where the hydroxyl group is attached to the benzylic carbon. This carbon is bonded to a hydrogen atom, a hydroxyl group, a phenyl group, and a -CH₂CH₂NH₂ group, making it a chiral center. Consequently, 3-amino-1-phenylpropan-1-ol exists as a pair of enantiomers, (R)- and (S)-3-amino-1-phenylpropan-1-ol. This chiral isomer is a key intermediate in the synthesis of several pharmaceuticals, including the antidepressant fluoxetine.[2] The achiral nature of 3-(3-aminophenyl)propan-1-ol simplifies its synthesis and characterization as there is no need for chiral separation or asymmetric synthesis to isolate a specific stereoisomer.

Synthesis of 3-(3-Aminophenyl)propan-1-ol

A common and efficient method for the synthesis of 3-(3-aminophenyl)propan-1-ol involves the reduction of its nitro precursor, 3-(3-nitrophenyl)propan-1-ol. Catalytic hydrogenation is a widely employed and scalable method for this transformation.

Synthetic Scheme: Catalytic Hydrogenation

The synthesis proceeds via the reduction of the nitro group to a primary amine using a metal catalyst and a hydrogen source.

Caption: Synthetic route to 3-(3-Aminophenyl)propan-1-ol.

Experimental Protocol: Catalytic Hydrogenation

The following is a representative protocol for the catalytic hydrogenation of 3-(3-nitrophenyl)propan-1-ol.

Materials:

• 3-(3-Nitrophenyl)propan-1-ol

• 10% Palladium on Carbon (Pd/C) catalyst (5-10 mol%)

• Ethanol or Methanol (solvent)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Filtration agent (e.g., Celite®)

• Reaction vessel suitable for hydrogenation (e.g., Parr shaker or a flask with a balloon of H₂)

Procedure:

• Vessel Preparation: The reaction vessel is charged with 3-(3-nitrophenyl)propan-1-ol and the solvent (e.g., ethanol).

• Inerting: The vessel is purged with an inert gas (nitrogen or argon) to remove oxygen.

• Catalyst Addition: The Pd/C catalyst is carefully added to the reaction mixture under an inert atmosphere.

• Hydrogenation: The reaction vessel is then purged with hydrogen gas and pressurized to the desired pressure (typically 1-4 atm). The reaction mixture is stirred vigorously at room temperature.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or by observing the cessation of hydrogen uptake.

• Work-up: Upon completion, the reaction mixture is carefully depressurized and purged with an inert gas. The catalyst is removed by filtration through a pad of Celite®. The filter cake should be washed with the solvent and kept wet to prevent ignition of the pyrophoric catalyst.

• Isolation: The filtrate is concentrated under reduced pressure to yield the crude 3-(3-aminophenyl)propan-1-ol, which can be further purified by column chromatography or recrystallization if necessary.

Causality Behind Experimental Choices:

• Catalyst: Palladium on carbon is a highly efficient and commonly used catalyst for the reduction of aromatic nitro groups due to its high activity and selectivity. Platinum oxide (PtO₂) or Raney Nickel can also be used.

• Solvent: Ethanol and methanol are excellent solvents for both the starting material and the product, and they are compatible with the catalytic hydrogenation conditions.

• Inert Atmosphere: The use of an inert atmosphere during catalyst addition is crucial as palladium on carbon can be pyrophoric, especially after the reaction. Purging with an inert gas before introducing hydrogen is a critical safety step to prevent the formation of explosive mixtures of hydrogen and oxygen.

• Filtration through Celite®: Celite® is a diatomaceous earth filter aid that prevents the fine particles of the palladium catalyst from passing through the filter paper, ensuring a clean product solution.

Spectroscopic Characterization

The structure of 3-(3-aminophenyl)propan-1-ol can be unequivocally confirmed through a combination of spectroscopic techniques. Below are the expected data based on its structure and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR):

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~ 6.9 - 7.2	m	1H	Aromatic H
~ 6.5 - 6.7	m	3H	Aromatic H
~ 3.6	t	2H	-CH₂-OH
~ 3.5 (broad s)	s	2H	-NH₂
~ 2.6	t	2H	Ar-CH₂-
~ 1.8	p	2H	-CH₂-CH₂-CH₂-
~ 1.5 (broad s)	s	1H	-OH

¹³C NMR (Carbon NMR):

Chemical Shift (δ) (ppm)	Assignment
~ 147	Aromatic C-NH₂
~ 143	Aromatic C-CH₂
~ 129	Aromatic C-H
~ 118	Aromatic C-H
~ 115	Aromatic C-H
~ 113	Aromatic C-H
~ 62	-CH₂-OH
~ 34	Ar-CH₂-
~ 31	-CH₂-CH₂-CH₂-

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3200	Strong, Broad	O-H and N-H stretching
3050 - 3000	Medium	Aromatic C-H stretching
2950 - 2850	Medium	Aliphatic C-H stretching
~ 1620	Medium	N-H bending (scissoring)
1600, 1480	Medium	Aromatic C=C stretching
~ 1050	Strong	C-O stretching (primary alcohol)
880 - 780	Strong	Aromatic C-H bending (out-of-plane) for meta-disubstitution

Mass Spectrometry (MS)

• Molecular Ion (M⁺): m/z = 151

• Key Fragmentation Patterns:

  • Loss of H₂O (m/z = 133)

  • Loss of CH₂OH (m/z = 120)

  • Benzylic cleavage to form [C₇H₈N]⁺ (m/z = 106)

Applications in Drug Discovery and Development

While specific drugs containing the 3-(3-aminophenyl)propan-1-ol scaffold may not be widely marketed, its structural motifs make it a valuable building block for the synthesis of new chemical entities.[3]

• Scaffold for Library Synthesis: The presence of two reactive handles, the primary amine and the primary alcohol, allows for diverse and orthogonal chemical modifications. The amine can be readily acylated, alkylated, or used in reductive amination, while the alcohol can be oxidized, esterified, or etherified. This makes the molecule an excellent starting point for generating libraries of compounds for high-throughput screening.

• Linker Moiety: The propyl chain provides a flexible linker to connect a pharmacophore with another functional group or a solubilizing moiety.

• Precursor to Bioactive Molecules: The aminophenyl group is a common feature in many biologically active compounds. For instance, the precursor 1-(3-aminophenyl)propan-1-one is a nicotinamide, a form of vitamin B3.[1] This suggests that derivatives of 3-(3-aminophenyl)propan-1-ol could be explored for a range of biological targets.

Caption: Role as a versatile chemical building block.

Safety and Handling

As a primary amine and alcohol, 3-(3-aminophenyl)propan-1-ol should be handled with appropriate safety precautions in a laboratory setting.

• General Hazards: Based on data for the isomeric 3-amino-1-phenylpropan-1-ol, it is expected to be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[2] It may also cause respiratory irritation.[2]

• Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Conclusion

3-(3-Aminophenyl)propan-1-ol is an achiral, bifunctional molecule with significant potential as a building block in organic synthesis and medicinal chemistry. Its straightforward synthesis from its nitro precursor and the presence of two orthogonal functional groups make it an attractive scaffold for the generation of diverse chemical libraries. While its direct application in marketed pharmaceuticals is not prominent, its value as a versatile intermediate for the exploration of new chemical space in drug discovery is clear. A thorough understanding of its structure, stereochemistry, and reactivity is essential for its effective utilization in the development of novel therapeutic agents.

References

• PubChem. (n.d.). 3-Amino-1-phenylpropan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). A “building block triangle” representing building blocks for medicinal chemistry. Retrieved from [Link]

• Google Patents. (n.d.). US20040102651A1 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor.

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• 3. researchgate.net [researchgate.net]

3-(3-Aminophenyl)propan-1-ol safety and handling precautions

An In-depth Technical Guide to the Safe Handling of 3-(3-Aminophenyl)propan-1-ol

This guide provides a comprehensive overview of the essential safety and handling protocols for 3-(3-Aminophenyl)propan-1-ol, a compound of interest for researchers and professionals in drug development and chemical synthesis. As an aromatic amine, this substance requires careful management to mitigate potential health risks. This document is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a culture of safety and experimental integrity.

Compound Profile and Hazard Identification

3-(3-Aminophenyl)propan-1-ol is an organic molecule featuring both a primary aromatic amine group and a primary alcohol. This bifunctional nature makes it a versatile building block in synthesis, but also presents a specific hazard profile that must be understood and respected.

Physicochemical and Toxicological Data

While comprehensive toxicological data for 3-(3-Aminophenyl)propan-1-ol is not extensively published, data from structurally analogous compounds and the general class of aromatic amines provide a strong basis for risk assessment. Aromatic amines as a class are known for their potential to be absorbed through the skin and can pose long-term health risks.[1][2]

Property	Data	Source(s)
Molecular Formula	C₉H₁₃NO	[3][4]
Molecular Weight	151.21 g/mol	[3][4]
Appearance	Varies; may be a solid or liquid at room temperature.	[5]
GHS Hazard Statements	Based on analogous compounds like 3-Amino-1-phenylpropan-1-ol and 3-Amino-3-phenyl-1-propanol:- H302: Harmful if swallowed[3][6]- H314/H315: Causes severe skin burns and eye damage / Causes skin irritation[3][7][8]- H318/H319: Causes serious eye damage / Causes serious eye irritation[3][6][9]- H335: May cause respiratory irritation[3]	[3][6][7][8][9]
GHS Signal Word	Danger / Warning	[3][6][7]

The primary hazards are associated with its corrosive nature and acute toxicity upon ingestion. The aromatic amine moiety suggests a need for caution regarding skin absorption and potential for systemic effects.

The Core of Safety: Risk Assessment and Control Hierarchy

A proactive approach to safety is paramount. Before any handling of 3-(3-Aminophenyl)propan-1-ol, a thorough risk assessment must be conducted. The hierarchy of controls provides a systematic framework for mitigating these risks.

Caption: Workflow for mitigating chemical risks.

Engineering Controls: The First Line of Defense

The primary method for controlling exposure is to handle the compound within a properly functioning chemical fume hood.[8] This is non-negotiable. The rationale is to capture any vapors or aerosols at the source, preventing inhalation, which is a primary route of exposure for volatile or aerosolized compounds.[10] An eyewash station and safety shower must be readily accessible and tested regularly.[11][12]

Administrative Controls: Standardizing Safety

Standard Operating Procedures (SOPs) are critical. All personnel must be trained on the specific hazards of 3-(3-Aminophenyl)propan-1-ol and the procedures outlined in the SOP before commencing work. Key points to include in training are:

• Review of the Safety Data Sheet (SDS).

• Proper use of engineering controls.

• Correct donning and doffing of Personal Protective Equipment (PPE).[13]

• Emergency procedures for spills and personal exposure.

Personal Protective Equipment (PPE): The Final Barrier

PPE is essential but should never be the sole means of protection. It is the last line of defense after engineering and administrative controls have been implemented.

• Hand Protection : Wear two pairs of chemical-resistant gloves, with the outer pair being nitrile or neoprene.[13] Gloves must be inspected for tears or holes before use. The rationale for double-gloving is to provide a backup barrier in case the outer glove is compromised, a critical precaution when handling skin-absorbable substances like aromatic amines.[1] Dispose of gloves immediately after handling the compound.

• Eye Protection : Chemical safety goggles are mandatory to protect against splashes.[10] A face shield should be worn over the goggles if there is a significant risk of splashing.[10]

• Body Protection : A polyethylene-coated or similar fluid-resistant disposable gown is required over personal clothing.[8][13] Standard cloth lab coats are not sufficient as they can absorb chemical splashes, holding the substance against the skin.[13]

• Respiratory Protection : While a fume hood should prevent the need for respiratory protection, a NIOSH-approved respirator with an organic vapor cartridge may be required for emergency situations or if engineering controls are not sufficient.[13][14]

Step-by-Step Handling and Storage Protocols

Adherence to a strict, validated protocol is essential for ensuring both user safety and experimental reproducibility.

Protocol for Weighing and Handling

• Preparation : Ensure the chemical fume hood is on and the sash is at the appropriate height. Gather all necessary equipment (spatulas, weigh boats, containers) and place them inside the hood.

• Don PPE : Don the required PPE as described in Section 3, ensuring a proper fit.

• Handling : Conduct all manipulations of the compound deep within the fume hood. If the compound is a solid, handle it gently to avoid creating dust. If it is a liquid, use appropriate pipettes or syringes to transfer.

• Cleaning : After use, decontaminate all non-disposable equipment that came into contact with the chemical. Wipe down the work surface of the fume hood.

• Doff PPE : Remove PPE in the correct order (outer gloves, gown, inner gloves) to avoid self-contamination.

• Hygiene : Wash hands thoroughly with soap and water after removing PPE.[10]

Conditions for Safe Storage

Store 3-(3-Aminophenyl)propan-1-ol in a tightly sealed, properly labeled container.[14][15] The storage area should be cool, dry, and well-ventilated, away from incompatible materials such as strong oxidizing agents and acids.[12] It should be stored in a locked cabinet or an area with restricted access.[7]

Emergency and Disposal Procedures

Preparedness is key to managing unexpected events like spills or exposures.

Emergency Response Decision Tree

Caption: Decision-making workflow for emergencies.

First Aid Measures

• Skin Contact : Immediately remove all contaminated clothing and rinse the affected skin area with copious amounts of water for at least 15 minutes.[8] Seek immediate medical attention.[8]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and easy to do.[7] Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air and keep them comfortable for breathing.[7][14] If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[8]

• Ingestion : Do NOT induce vomiting.[6] Rinse the mouth with water. Seek immediate medical attention.[7]

Spill Containment and Cleanup

In the event of a spill, evacuate non-essential personnel from the area.[10][15] Wearing appropriate PPE, cover the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).[10] Collect the material using non-sparking tools and place it in a sealed container for hazardous waste disposal.[14][15] Do not allow the chemical to enter drains or waterways.[10]

Waste Disposal

All waste contaminated with 3-(3-Aminophenyl)propan-1-ol, including empty containers, used PPE, and spill cleanup materials, must be treated as hazardous waste. It should be disposed of through a licensed waste disposal company, in accordance with all federal, state, and local regulations. Do not mix with other waste streams.

References

• 3-Amino-1-phenylpropan-1-ol . PubChem, National Center for Biotechnology Information. [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines . ACS Publications. [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines . ResearchGate. [Link]

• What are the Health and Safety Guidelines for Using Amines? . Diplomata Comercial. [Link]

• 3-AMINO-1-PROPANOL 99% FOR SYNTHESIS MSDS CAS No . Loba Chemie. [Link]

• amines, aromatic 2002 | niosh . CDC. [Link]

• 1-Propanol, 3-amino-3-phenyl- . PubChem, National Center for Biotechnology Information. [Link]

• 3-Amino-1-propanol . PubChem, National Center for Biotechnology Information. [Link]

• 3-Amino-1-Propanol, Technical Grade, Liquid, 419 lb Drum . Univar Solutions. [Link]

• Personal protective equipment in your pharmacy . Alberta College of Pharmacy. [Link]

• CAS NO. 87082-42-6 | 3-(3-aminophenyl)-1-phenylpropan-1-ol . Arctom. [Link]

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• 15. chemicalbook.com [chemicalbook.com]

Technical Guide to 3-(3-Aminophenyl)propan-1-ol: Commercial Availability, Quality Control, and Application

Introduction

3-(3-Aminophenyl)propan-1-ol (CAS No: 52273-78-6) is a bifunctional organic compound featuring both a primary amine and a primary alcohol. This unique structure makes it a valuable building block and intermediate in the synthesis of more complex molecules, particularly within the pharmaceutical and materials science sectors. Its utility stems from the ability to selectively react at either the amino or the hydroxyl group, enabling the construction of diverse molecular architectures.

This guide provides an in-depth overview for researchers, chemists, and drug development professionals on the commercial landscape of 3-(3-Aminophenyl)propan-1-ol. It covers its availability from various suppliers, essential quality control procedures for incoming material, safe handling protocols, and a brief discussion of its synthetic context and applications. The objective is to equip scientists with the necessary information to effectively source, qualify, and utilize this versatile chemical intermediate in their research and development endeavors.

Commercial Availability and Supplier Overview

3-(3-Aminophenyl)propan-1-ol is readily available from a range of chemical suppliers who specialize in research chemicals, fine chemicals, and building blocks for synthesis. The compound is typically offered at purities suitable for research and development purposes, commonly 95% or higher. It is important to note that it may be supplied as the free base or as a hydrochloride salt, which can affect its solubility and handling properties.[1]

Below is a comparative table of representative suppliers and their product specifications. Researchers should always consult the most current Certificate of Analysis (CoA) from the supplier for lot-specific data.

Supplier	Product Number	CAS Number	Purity	Physical Form	Notes
Sigma-Aldrich	ATEH9A2C2DD4	52273-78-6	95%	Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid	Sourced from AstaTech, Inc.[2]
Biosynth	CCA27378	52273-78-6	Not specified	Not specified	Inquire for details.[3]
AstaTech, Inc.	268394	52273-78-6	95%	Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid	Country of Origin: CN.[2]
BLD Pharm	BD138406	52273-78-6	Not specified	Not specified	Also available as hydrochloride salt.[1]

Quality Control and Analytical Verification

Ensuring the identity and purity of starting materials is a cornerstone of scientific integrity and reproducible research. Upon receipt of 3-(3-Aminophenyl)propan-1-ol, it is imperative to perform independent analytical verification. The following protocols outline standard methods for confirming the material's structure and assessing its purity.

Workflow for Incoming Material Qualification

The following diagram illustrates a logical workflow for the qualification of newly received 3-(3-Aminophenyl)propan-1-ol.

Caption: Workflow for Incoming Raw Material Qualification.

Experimental Protocol 1: Identity Confirmation by ¹H NMR Spectroscopy

Objective: To confirm the chemical structure of 3-(3-Aminophenyl)propan-1-ol.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Ensure the sample is fully dissolved.

• Instrument Setup: Use a standard NMR spectrometer (e.g., 400 MHz).

• Data Acquisition: Acquire a standard proton (¹H) NMR spectrum.

• Data Analysis (Expected Chemical Shifts):

  • Aromatic Protons: Multiple signals expected in the aromatic region (~6.5-7.2 ppm). The substitution pattern should be consistent with a 1,3-disubstituted benzene ring.

  • Propanol Chain Protons:

    • -CH₂-Ar: A triplet adjacent to the aromatic ring (~2.5-2.7 ppm).

    • -CH₂-CH₂-CH₂-: A multiplet (quintet or sextet) in the aliphatic region (~1.7-1.9 ppm).

    • -CH₂-OH: A triplet adjacent to the hydroxyl group (~3.5-3.7 ppm).

  • Amine (-NH₂) and Hydroxyl (-OH) Protons: Broad singlets that can appear over a wide chemical shift range and may exchange with trace water in the solvent. Their integration should correspond to 2 and 1 protons, respectively.

Experimental Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the compound and identify any potential impurities. HPLC is a preferred method for detecting low-level impurities.[4]

Methodology:

• Sample Preparation: Prepare a stock solution of 3-(3-Aminophenyl)propan-1-ol at a concentration of 1 mg/mL in the mobile phase. Dilute as necessary to fall within the linear range of the detector.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV detector at 254 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the area percentage of the main peak corresponding to 3-(3-Aminophenyl)propan-1-ol. This provides an estimate of the purity (% Area = [Area of Main Peak / Total Area of All Peaks] x 100).

Synthesis and Application Context

While this guide focuses on commercial availability, understanding the synthetic context is crucial for appreciating its role as an intermediate. Aminopropanol derivatives are key intermediates in the synthesis of various pharmaceuticals. For instance, related structures like 3-amino-1-phenylpropanol are precursors in the synthesis of drugs such as fluoxetine.[5][6] The synthesis of these compounds often involves steps like the Mannich reaction followed by the reduction of an aminoketone intermediate.[7][8]

The dual functionality of 3-(3-Aminophenyl)propan-1-ol makes it a versatile scaffold in medicinal chemistry and drug discovery. The amine group can be readily functionalized via acylation, alkylation, or reductive amination, while the alcohol group can undergo esterification, etherification, or oxidation. This allows for the systematic modification of its structure to explore structure-activity relationships (SAR) in drug development programs.

Safety, Handling, and Storage

Proper handling and storage are critical to ensure the safety of laboratory personnel and maintain the integrity of the chemical. Information is derived from publicly available Safety Data Sheets (SDS).

Hazard Identification

Based on SDS for similar aminopropanol compounds, 3-(3-Aminophenyl)propan-1-ol should be handled as a hazardous substance.[9][10][11] Key hazards include:

• Acute Toxicity: Harmful if swallowed.

• Skin Corrosion/Irritation: May cause skin irritation or severe burns.

• Eye Damage/Irritation: Can cause serious eye irritation or damage.

• Respiratory Irritation: May cause respiratory irritation.

Personal Protective Equipment (PPE) and Handling

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.

• Eye/Face Protection: Wear tightly fitting safety goggles and/or a face shield.

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile), a lab coat, and closed-toe shoes.

• Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

• General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.

Storage Recommendations

• Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.

• Keep the container tightly closed to prevent moisture absorption.

• It is often recommended to store the material in a locked cabinet or designated area for hazardous chemicals.[10]

Conclusion

3-(3-Aminophenyl)propan-1-ol is a commercially accessible and highly functional chemical intermediate with significant potential in pharmaceutical and chemical synthesis. A careful selection of suppliers, coupled with rigorous in-house quality control, is essential for obtaining reliable and reproducible results. By adhering to the analytical protocols and safety guidelines outlined in this guide, researchers can confidently integrate this versatile building block into their synthetic workflows, accelerating discovery and innovation.

References

• PrepChem. (n.d.). Synthesis of 3-amino-1-phenyl-propan-1-ol. Retrieved from [Link]

• Google Patents. (2004). US20040102651A1 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor.

• Home Sunshine Pharma. (n.d.). (S)-3-Amino-3-(4-chlorophenyl)propan-1-ol CAS 886061-26-3. Retrieved from [Link]

• Google Patents. (2016). KR101644016B1 - A method for preparing optically active 3-amino-1-phenylpropanol derivatives.

• Univar Solutions. (n.d.). 3-Amino-1-Propanol, Technical Grade, Liquid. Retrieved from [Link]

• Google Patents. (2008). CN100432043C - Preparation method of 3-methylamino-1-phenylpropanol.

• PubChem. (n.d.). 3-Amino-1-phenylpropan-1-ol. Retrieved from [Link]

• ResearchGate. (2017). What is the best method to determine 3-aminopropanol in a cream formulation?. Retrieved from [Link]

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A Theoretical and Computational Chemistry Deep Dive into 3-(3-Aminophenyl)propan-1-ol: A Guide for Drug Discovery Professionals

This technical guide provides a comprehensive overview of the theoretical and computational methodologies applicable to the study of 3-(3-Aminophenyl)propan-1-ol, a versatile chiral amino alcohol intermediate with significant potential in pharmaceutical research. By leveraging computational chemistry, researchers can gain profound insights into the molecule's structural, electronic, and dynamic properties, thereby accelerating the drug discovery and development process. This document is intended for researchers, scientists, and drug development professionals seeking to apply computational techniques to the analysis of this and similar small molecules.

Introduction to 3-(3-Aminophenyl)propan-1-ol: A Molecule of Interest

3-(3-Aminophenyl)propan-1-ol and its derivatives are recognized as valuable building blocks in the synthesis of biologically active compounds.[1] The presence of both an amino group and a hydroxyl group on a flexible propyl chain attached to a phenyl ring provides multiple reactive sites, making it a versatile scaffold in medicinal chemistry.[1] Understanding the fundamental properties of this molecule at an atomic level is crucial for its effective utilization in the design of novel therapeutics.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 3-(3-Aminophenyl)propan-1-ol is essential for any theoretical or experimental study.

Property	Value	Source
Molecular Formula	C9H13NO	PubChem
Molecular Weight	151.21 g/mol	PubChem
IUPAC Name	3-(3-aminophenyl)propan-1-ol	BLD Pharm
CAS Number	52273-78-6	BLD Pharm
SMILES	OCCCC1C=C(N)C=CC=1	BLD Pharm

A summary of key physicochemical properties of 3-(3-Aminophenyl)propan-1-ol.

Theoretical Frameworks for Studying 3-(3-Aminophenyl)propan-1-ol

The study of aromatic amines and their derivatives through computational methods has a strong theoretical underpinning.[2][3] The basicity of aromatic amines, for instance, is significantly influenced by the delocalization of the nitrogen's lone pair of electrons into the benzene ring's pi-system, a phenomenon that can be accurately modeled using quantum chemical calculations.[4]

Quantum Mechanics: Unveiling Electronic Structure

Quantum mechanics (QM) provides a powerful lens through which to examine the electronic structure, reactivity, and spectroscopic properties of 3-(3-Aminophenyl)propan-1-ol. Density Functional Theory (DFT) is a widely used QM method that offers a favorable balance between computational cost and accuracy for molecules of this size.

Rationale for Method Selection:

• DFT Functionals: For studying systems like aromatic amines, hybrid functionals such as B3LYP are often a good starting point. For more accurate predictions of properties like excitation energies, range-separated functionals like CAM-B3LYP or M06-2X may be more suitable, as they have shown reliable performance for delocalized excited states.[5]

• Basis Sets: A Pople-style basis set, such as 6-31G(d,p), is generally sufficient for geometry optimization and frequency calculations. For more precise energy calculations or the study of non-covalent interactions, larger basis sets like 6-311++G(d,p) are recommended.[5]

Experimental Protocol: Geometry Optimization and Frequency Calculation

• Input Structure Generation: Build the 3D structure of 3-(3-Aminophenyl)propan-1-ol using a molecular editor.

• Computational Method Selection:

  • Method: DFT

  • Functional: B3LYP

  • Basis Set: 6-31G(d,p)

• Job Type: Select "Optimization + Frequency".

• Solvation Model: To mimic physiological conditions, an implicit solvation model like the Polarizable Continuum Model (PCM) can be employed, with water as the solvent.

• Execution and Analysis: Run the calculation and analyze the output. A successful optimization will result in a structure with no imaginary frequencies, confirming it is a true energy minimum.

Caption: General Workflow for a Molecular Dynamics Simulation.

Applications in Drug Development

The insights gained from theoretical and computational studies of 3-(3-Aminophenyl)propan-1-ol can be directly applied to various stages of the drug development pipeline.

Lead Optimization and QSAR

Computational methods are instrumental in developing Quantitative Structure-Activity Relationship (QSAR) models. [6]By calculating various molecular descriptors (e.g., electronic, steric, and lipophilic properties) for a series of derivatives of 3-(3-Aminophenyl)propan-1-ol, one can build predictive models that correlate these properties with biological activity. This allows for the rational design of more potent and selective drug candidates.

Molecular Docking and Binding Free Energy Calculations

For target-based drug discovery, molecular docking can be used to predict the binding mode of 3-(3-Aminophenyl)propan-1-ol derivatives within the active site of a protein. [7]Subsequent molecular dynamics simulations and binding free energy calculations (e.g., using MM/PBSA or free energy perturbation methods) can provide a more accurate estimation of the binding affinity, aiding in the prioritization of compounds for synthesis and experimental testing.

Conclusion

Theoretical and computational studies offer a powerful and cost-effective approach to understanding the multifaceted nature of 3-(3-Aminophenyl)propan-1-ol. From elucidating its fundamental electronic and structural properties to predicting its behavior in complex biological environments, these in silico techniques provide invaluable guidance for its application in drug discovery and development. By integrating computational chemistry into the research workflow, scientists can make more informed decisions, ultimately accelerating the journey from a promising molecule to a life-saving therapeutic.

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A Technical Guide to Unlocking the Therapeutic Potential of 3-(3-Aminophenyl)propan-1-ol: A Scaffold for Next-Generation Therapeutics

Preamble: The Strategic Value of a Deceptively Simple Scaffold

In the landscape of drug discovery, the value of a chemical scaffold is not dictated by its complexity, but by its potential for strategic elaboration and its ability to engage with biological targets of high therapeutic relevance. 3-(3-Aminophenyl)propan-1-ol presents as such a scaffold. It is a trifunctional molecule, possessing an aromatic ring, a primary amine, and a primary alcohol, all connected by a flexible propyl linker. This arrangement of functional groups is reminiscent of numerous successful pharmacophores, suggesting a rich, yet largely unexplored, potential for therapeutic innovation.

This guide eschews a conventional review format. Instead, it serves as a strategic whitepaper, designed to provide researchers, medicinal chemists, and drug development professionals with a series of well-reasoned, actionable research trajectories. We will dissect the molecule's inherent chemical liabilities and assets, propose high-potential therapeutic areas for investigation, and provide robust, field-tested experimental frameworks to validate these hypotheses. The core philosophy is not merely to suggest what to study, but to elucidate why these paths are logical and how to pursue them with scientific rigor.

Section 1: Foundational Physicochemical & Synthetic Landscape

Before embarking on derivatization and biological screening, a comprehensive understanding of the parent molecule is paramount. This foundational data provides the basis for all subsequent analytical method development and synthetic strategy.

Core Molecular Properties

The molecule's properties dictate its handling, reactivity, and baseline pharmacokinetic potential.

Property	Value	Source
Molecular Formula	C₉H₁₃NO	[1]
Molecular Weight	151.21 g/mol	[1]
CAS Number	52273-78-6	[1]
SMILES	OCCCC1C=C(N)C=CC=1	[1][2]
Predicted XLogP3	0.5	[3]
Hydrogen Bond Donors	2	[3]
Hydrogen Bond Acceptors	2	[3]
Rotatable Bonds	3	[3]

Causality Insight: The low molecular weight and XLogP value suggest good starting points for "rule of five" compliance, indicating a favorable profile for oral bioavailability. The presence of both hydrogen bond donors (amine and hydroxyl) and acceptors (amine nitrogen and hydroxyl oxygen) provides multiple points for target interaction.

Synthetic Accessibility: A Strategic Overview

The viability of any research program hinges on the reliable and scalable synthesis of the core scaffold. The synthesis of related structures, such as 3-amino-1-phenyl-propan-1-ol, often involves a Mannich reaction followed by reduction.[4] For 3-(3-Aminophenyl)propan-1-ol, a logical and established route would involve the reduction of a corresponding nitro or cyano precursor, which are typically more amenable to the initial alkylation reactions on the aromatic ring.

A plausible synthetic workflow is outlined below. This workflow is designed for efficiency and scalability, moving from a readily available starting material to the final product.

Caption: A plausible and efficient synthetic route to the target compound.

Section 2: High-Potential Research Area: Neuropharmacology

The structural backbone of 3-(3-aminophenyl)propan-1-ol bears a striking resemblance to the phenethylamine and phenylpropylamine classes of compounds, which are foundational to modern neuropharmacology. This structural analogy forms the basis of our primary research hypothesis.

Rationale: A Scaffold for Monoamine Transporter Ligands

Monoamine transporters—specifically the serotonin transporter (SERT), dopamine transporter (DAT), and norepinephrine transporter (NET)—are clinically validated targets for the treatment of depression, anxiety, and attention-deficit hyperactivity disorder (ADHD). Many potent ligands for these transporters, such as fluoxetine, are 3-amino-1-phenylpropanol derivatives.[5]

Our core compound can be viewed as a structural isomer of these molecules, where the hydroxyl group is on the propyl chain rather than benzylic. This modification may alter selectivity and metabolic stability, potentially leading to a novel pharmacological profile with improved therapeutic properties or reduced side effects. Research on related "ring-opened" serotonin analogs has shown that modifications to the propanamine side chain drastically affect affinity and intrinsic activity at serotonin receptors, highlighting the pharmacological sensitivity of this scaffold. Atypical DAT inhibitors, which show therapeutic potential for psychostimulant abuse, often feature aminopiperidine and related structures, demonstrating the value of exploring bioisosteric replacements and structural variations in this chemical space.[6]

Caption: Structural relationship between the core scaffold and known neuroactive agents.

Proposed Research Workflow: From Hit Identification to Lead Validation

A systematic, multi-stage approach is required to validate this hypothesis. The workflow below is designed to be self-validating at each stage, ensuring that resources are only committed to compounds with demonstrated potential.

Caption: A staged workflow for identifying and validating novel CNS-active agents.

Key Experimental Protocol: Neurotransmitter Uptake Assay

Causality: This assay is critical because a compound can bind to a transporter (as measured in a binding assay) without functionally inhibiting its action. This experiment directly measures the functional consequence of binding, providing a more clinically relevant data point.

Objective: To determine the potency (IC₅₀) of 3-(3-aminophenyl)propan-1-ol and its derivatives for inhibiting the uptake of [³H]serotonin, [³H]dopamine, or [³H]norepinephrine into rat brain synaptosomes.

Methodology:

• Synaptosome Preparation:

  • Homogenize freshly dissected rat brain regions (e.g., striatum for DAT, hippocampus for SERT) in ice-cold 0.32 M sucrose buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and debris.

  • Centrifuge the resulting supernatant at 20,000 x g for 20 minutes at 4°C to pellet the synaptosomes.

  • Wash the pellet by resuspending in fresh buffer and repeating the centrifugation. Resuspend the final pellet in Krebs-Ringer buffer.

• Uptake Assay:

  • Prepare assay tubes containing Krebs-Ringer buffer, test compounds (at various concentrations, typically from 1 nM to 100 µM), and a known concentration of the appropriate radiolabeled neurotransmitter (e.g., 10 nM [³H]serotonin).

  • Initiate the uptake reaction by adding a small aliquot of the synaptosome preparation to each tube.

  • Incubate for 5-10 minutes at 37°C. Rationale: This time is optimized to be within the linear range of neurotransmitter uptake.

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. This traps the synaptosomes while allowing the unbound radioligand to be washed away.

  • Wash the filters rapidly with ice-cold buffer to minimize dissociation of the radioligand.

• Data Analysis:

  • Quantify the radioactivity trapped on the filters using liquid scintillation counting.

  • Define non-specific uptake in the presence of a high concentration of a known potent inhibitor (e.g., 10 µM fluoxetine for SERT).

  • Subtract non-specific uptake from all measurements to determine specific uptake.

  • Plot the percent inhibition of specific uptake versus the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC₅₀ value.

Trustworthiness: This protocol is self-validating by including controls for non-specific uptake and running parallel assays with standard inhibitors (e.g., fluoxetine, GBR12909) to ensure the assay is performing to specification.

Section 3: High-Potential Research Area: Oncology

The aminophenyl moiety is a privileged scaffold in oncology drug discovery, present in compounds with diverse mechanisms of action. This precedent provides a strong rationale for exploring the potential of 3-(3-aminophenyl)propan-1-ol and its derivatives as novel anticancer agents.

Rationale: A Building Block for Cytotoxic and Targeted Agents

Compounds containing the aminophenyl group have demonstrated significant cytotoxic potential. For instance, metal complexes of N-(4-aminophenyl)-2-hydroxybenzamide have shown potent activity against prostate carcinoma cell lines.[7] Furthermore, 4-amino-N-(2'-aminophenyl)-benzamide was found to be preferentially active in slowly growing tumors, suggesting that derivatives can be tailored for specific cancer phenotypes.[8] The primary amine of our core scaffold is an ideal chemical handle for synthesizing amides, sulfonamides, and ureas—functional groups commonly found in kinase inhibitors and other targeted anticancer drugs. The propanol tail offers a secondary point for modification to modulate solubility and pharmacokinetic properties.

Proposed Research Workflow: A Funnel Approach to Anticancer Drug Discovery

The discovery process for oncology drugs follows a well-established funnel, starting with broad screening and progressing to detailed mechanistic studies and in vivo validation for the most promising candidates.

Caption: A standard workflow for identifying and characterizing novel anticancer compounds.

Key Experimental Protocol: MTT Cytotoxicity Assay

Causality: The MTT assay is a robust, high-throughput method for assessing cell viability. It measures the metabolic activity of a cell population, which is a reliable proxy for cytotoxicity. It is the foundational experiment for determining if a compound has any anti-proliferative effects worth investigating further.

Objective: To determine the concentration of a test compound that inhibits the growth of a cancer cell line by 50% (GI₅₀).

Methodology:

• Cell Culture and Seeding:

  • Culture a panel of human cancer cell lines (e.g., MCF-7 [breast], A549 [lung], HCT116 [colon]) in appropriate media supplemented with fetal bovine serum.

  • Harvest cells during their logarithmic growth phase using trypsin.

  • Seed the cells into 96-well microtiter plates at a predetermined optimal density (e.g., 5,000 cells/well) and allow them to adhere overnight in a humidified 37°C, 5% CO₂ incubator.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in culture media.

  • Remove the old media from the cell plates and add 100 µL of the media containing the test compounds. Include wells with vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plates for 48-72 hours.

• MTT Assay and Measurement:

  • After incubation, add 10 µL of a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well.

  • Incubate for an additional 3-4 hours. Rationale: During this time, mitochondrial dehydrogenases in living cells cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals.

  • Add 100 µL of solubilization solution (e.g., acidified isopropanol or DMSO) to each well to dissolve the formazan crystals.

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control wells.

  • Plot the percentage of viability against the log concentration of the compound.

  • Use non-linear regression analysis to fit the data and calculate the GI₅₀ value.

Section 4: Analytical Methodologies

Robust and validated analytical methods are the bedrock of any chemical research program. They ensure the identity, purity, and quantification of the compounds being studied.

Characterization and Purity Assessment

For novel derivatives of 3-(3-aminophenyl)propan-1-ol, a suite of analytical techniques is required.

Technique	Purpose	Key Parameters to Report
¹H and ¹³C NMR	Structural elucidation and confirmation	Chemical shifts (δ), coupling constants (J), integration
Mass Spectrometry (MS)	Molecular weight confirmation	High-resolution mass-to-charge ratio (m/z) for elemental composition
HPLC-UV/MS	Purity assessment and quantification	Retention time, peak area (purity >95% is standard for biological assays)
Infrared (IR) Spectroscopy	Functional group identification	Presence of key stretches (O-H, N-H, C-H aromatic/aliphatic)

Protocol: Standard HPLC Method for Purity Analysis

Causality: A standardized HPLC method is essential for ensuring the purity of compounds used in biological assays. Impurities can lead to false positives or ambiguous results, compromising the integrity of the entire research program.

Objective: To develop a general-purpose reverse-phase HPLC method to determine the purity of synthesized analogs.

Methodology:

• System: HPLC with a UV detector and a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve compound in a small amount of DMSO and dilute with the mobile phase.

• Analysis: Inject 10 µL and integrate all peaks. Purity is calculated as the area of the main peak divided by the total area of all peaks.

Conclusion and Forward Outlook

3-(3-Aminophenyl)propan-1-ol is not merely another chemical building block; it is a strategic entry point into at least two of the most therapeutically significant and commercially viable areas of drug discovery: neuropharmacology and oncology. Its synthetic tractability and possession of key pharmacophoric features make it an ideal candidate for library synthesis and high-throughput screening.

The research pathways outlined in this guide are built on a foundation of established scientific precedent and logical, structure-based hypotheses. By employing the systematic workflows and robust protocols described herein, research organizations can efficiently interrogate the potential of this scaffold, manage risk through staged validation, and maximize the probability of translating this promising molecule into a next-generation therapeutic.

References

• PrepChem. (n.d.). Synthesis of 3-amino-1-phenyl-propan-1-ol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 121548, 3-Amino-1-phenylpropan-1-ol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 44891228, 3-Amino-3-(2-aminophenyl)propan-1-ol. Retrieved from [Link]

• Abdel-Rahman, L. H., et al. (2021). POTENTIAL DRUGS CONTAINING AMINES AS REPRESENTATIVE EXAMPLE OF PHARMACEUTICAL AND BIOLOGICALLY ACTIVE COMPOUNDS. ResearchGate. Retrieved from [Link]

• Berger, M. R., et al. (1987). Synthesis, toxicity, and therapeutic efficacy of 4-amino-N-(2'-aminophenyl)-benzamide: a new compound preferentially active in slowly growing tumors. Journal of Cancer Research and Clinical Oncology, 113(5), 428-434. Retrieved from [Link]

• Google Patents. (2004). US20040102651A1 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor.

• Müller, P., & Back, W. (1983). [Structure-activity relationship in ring-opened serotonin analogs: 3-(2-aminophenyl)-propanamine and 1-(N-piperidino)-3-(2-aminophenyl)-3-oxopropane]. Arzneimittel-Forschung, 33(12), 1628-1629. Retrieved from [Link]

• Saha, K., et al. (2021). Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability. ACS Chemical Neuroscience, 12(1), 148-163. Retrieved from [Link]

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An In-depth Technical Guide to 3-(3-Aminophenyl)propan-1-ol: Synthesis, History, and Applications

Abstract

This technical guide provides a comprehensive overview of 3-(3-Aminophenyl)propan-1-ol, a versatile bifunctional molecule with significant potential in pharmaceutical and materials science. While direct historical accounts of its initial discovery are not extensively documented, this guide traces its probable synthetic origins through the well-established reduction of its nitro precursor. We will delve into the evolution of synthetic methodologies for this class of compounds, provide a detailed, field-proven experimental protocol for its preparation, and explore its current and potential applications as a valuable scaffold in drug discovery. This document is intended for researchers, scientists, and professionals in drug development seeking a thorough understanding of this important chemical entity.

Introduction: The Significance of a Versatile Scaffold

3-(3-Aminophenyl)propan-1-ol (CAS No. 52273-78-6) is an aromatic amino alcohol characterized by a propanol chain and an amino group attached to the meta position of a benzene ring. This unique arrangement of a primary amine and a primary alcohol on a phenylpropane backbone imparts a dual reactivity that makes it a highly valuable building block in organic synthesis. The nucleophilic nature of the amino group allows for the formation of amides, sulfonamides, and secondary or tertiary amines, while the hydroxyl group can be readily derivatized into ethers, esters, or oxidized to an aldehyde or carboxylic acid.

The phenylpropanolamine scaffold is a common structural motif in a wide array of biologically active compounds and approved pharmaceuticals. The specific substitution pattern on the aromatic ring significantly influences the molecule's pharmacokinetic and pharmacodynamic properties. While the ortho- and para-isomers have been extensively studied as precursors to various drugs, the meta-isomer, 3-(3-Aminophenyl)propan-1-ol, offers a distinct spatial arrangement of its functional groups, presenting unique opportunities for the design of novel therapeutic agents.

Property	Value
IUPAC Name	3-(3-aminophenyl)propan-1-ol
CAS Number	52273-78-6
Molecular Formula	C₉H₁₃NO
Molecular Weight	151.21 g/mol
Appearance	Off-white to yellow solid
Solubility	Soluble in methanol, ethanol, and DMSO

The Genesis of 3-(3-Aminophenyl)propan-1-ol: A Synthetic Perspective

A History Rooted in Nitroarene Reduction

While a singular, celebrated moment of "discovery" for 3-(3-Aminophenyl)propan-1-ol is not prominent in the scientific literature, its synthesis is intrinsically linked to the broader history of aromatic amine preparation. The most logical and historically practiced method for synthesizing aromatic amines is the reduction of the corresponding nitro compound. This transformation has been a cornerstone of organic chemistry since the 19th century, with chemists employing various reducing agents, from early methods using metals in acidic media (e.g., tin and hydrochloric acid) to the advent of catalytic hydrogenation in the early 20th century.

Therefore, the history of 3-(3-Aminophenyl)propan-1-ol is best understood as an extension of the development of robust and efficient methods for the reduction of 3-(3-nitrophenyl)propan-1-ol. The evolution of these methods reflects the advancements in synthetic organic chemistry, moving from stoichiometric metal-based reductions to more efficient and environmentally benign catalytic processes.

The Primary Synthetic Pathway: From Nitro to Amino

The most direct and widely applicable method for the synthesis of 3-(3-Aminophenyl)propan-1-ol is the reduction of its nitro precursor, 3-(3-nitrophenyl)propan-1-ol. This precursor can be synthesized through various established methods in organic chemistry. The subsequent reduction of the nitro group is a critical step that can be achieved through several reliable protocols.

Caption: The primary synthetic route to 3-(3-Aminophenyl)propan-1-ol.

Experimental Protocol: Catalytic Hydrogenation of 3-(3-Nitrophenyl)propan-1-ol

This protocol details a standard and scalable method for the synthesis of 3-(3-Aminophenyl)propan-1-ol via catalytic hydrogenation. This method is favored for its high yield, clean conversion, and the ease of product isolation.

Materials:

• 3-(3-Nitrophenyl)propan-1-ol

• Palladium on carbon (10% Pd/C)

• Methanol (reagent grade)

• Diatomaceous earth (e.g., Celite®)

• Hydrogen gas

• Parr hydrogenation apparatus or similar

• Standard laboratory glassware

• Rotary evaporator

Step-by-Step Methodology:

• Reaction Setup: In a suitable hydrogenation vessel (e.g., a Parr bottle), dissolve 3-(3-nitrophenyl)propan-1-ol (1 equivalent) in methanol to a concentration of approximately 0.1-0.2 M.

• Catalyst Addition: Carefully add 10% palladium on carbon (typically 1-5 mol% of palladium relative to the substrate) to the solution. The catalyst should be handled with care as it can be pyrophoric when dry.

• Hydrogenation: Secure the reaction vessel to a Parr hydrogenation apparatus. Purge the vessel with an inert gas (e.g., nitrogen or argon) before introducing hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (typically 40-50 psi).

• Reaction Monitoring: Vigorously stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or by observing the cessation of hydrogen uptake. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas. Filter the reaction mixture through a pad of diatomaceous earth to remove the palladium catalyst. Wash the filter cake with methanol to ensure complete recovery of the product.

• Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 3-(3-Aminophenyl)propan-1-ol.

• Purification (if necessary): The crude product is often of high purity. If further purification is required, it can be achieved by column chromatography on silica gel or by recrystallization.

Self-Validation: The success of the synthesis can be validated at each stage. The disappearance of the starting material and the appearance of the product can be tracked by TLC. The final product's identity and purity can be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications in Drug Discovery and Development

The 3-(3-Aminophenyl)propan-1-ol scaffold is a valuable asset in the medicinal chemist's toolbox. Its bifunctional nature allows for its incorporation into a wide range of molecular architectures, serving as a versatile linker or a core structural element.

A Building Block for Bioactive Molecules

The primary application of 3-(3-Aminophenyl)propan-1-ol in drug discovery is as a key intermediate in the synthesis of more complex molecules. The amino and hydroxyl groups provide convenient handles for derivatization, enabling the exploration of a large chemical space in the search for new therapeutic agents. Phenylpropanolamine derivatives are known to be key intermediates in the synthesis of several important pharmaceuticals, including antidepressants like fluoxetine and atomoxetine[1]. While these examples do not specifically use the meta-amino isomer, they highlight the pharmacological relevance of this structural class.

Caption: Derivatization potential of 3-(3-Aminophenyl)propan-1-ol.

A Scaffold for Novel Pharmacophores

The unique meta-substitution pattern of 3-(3-Aminophenyl)propan-1-ol provides a distinct three-dimensional arrangement of its functional groups compared to its ortho- and para-isomers. This can lead to novel interactions with biological targets and the development of compounds with unique pharmacological profiles. Researchers can leverage this scaffold to design and synthesize libraries of compounds for screening against various disease targets, including enzymes, receptors, and ion channels. The inherent chirality of the molecule upon derivatization of the propanol chain also opens avenues for the development of stereospecific drugs, which often exhibit improved efficacy and reduced side effects.

Conclusion

3-(3-Aminophenyl)propan-1-ol, while not having a celebrated history of discovery, represents a fundamentally important and versatile building block in modern organic and medicinal chemistry. Its synthesis, rooted in the classical reduction of aromatic nitro compounds, has evolved with the advancements in chemical technology. The true value of this compound lies in its potential as a scaffold for the discovery of new medicines. As drug development continues to demand novel molecular architectures with diverse functionalities, the strategic use of unassuming yet powerful building blocks like 3-(3-Aminophenyl)propan-1-ol will undoubtedly play a crucial role in shaping the future of therapeutics.

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Protocols & Analytical Methods

Application Notes & Protocols: The Versatility of 3-(3-Aminophenyl)propan-1-ol in Modern Organic Synthesis

Abstract

3-(3-Aminophenyl)propan-1-ol is a versatile bifunctional organic building block that offers synthetic chemists a unique scaffold for creating diverse molecular architectures. Possessing a primary aromatic amine, a phenyl ring, and a terminal primary alcohol, this molecule provides three distinct points for chemical modification. This guide delves into its strategic applications in the synthesis of heterocyclic compounds, its role as a precursor for advanced intermediates in medicinal chemistry, and its potential as a monomer in materials science. We provide detailed, field-proven protocols and explain the causality behind the experimental choices to empower researchers in drug development and materials science.

Introduction: A Molecule of Strategic Importance

3-(3-Aminophenyl)propan-1-ol (CAS No. 69102-61-0) is more than a simple chemical intermediate; it is a strategic tool for molecular design. Its structure is a confluence of three key functional domains:

• The Nucleophilic Aromatic Amine: The primary amine on the phenyl ring is a potent nucleophile and a directing group for electrophilic aromatic substitution. It is the gateway to a vast array of reactions, including diazotization, acylation, and cyclization, making it a cornerstone for building complex heterocyclic systems.[1][2]

• The Primary Alcohol: The terminal propanol chain offers a reactive site for oxidation, esterification, and etherification. This functionality is crucial for introducing linking domains, modifying solubility, or serving as an attachment point for polymerization.

• The Phenyl Scaffold: The aromatic ring provides a rigid core, influencing the overall topology of the final molecule. It also allows for further functionalization through electrophilic substitution, although this is less common than reactions at the amine or alcohol.

This unique combination makes the molecule a valuable precursor in the synthesis of pharmaceuticals, particularly as a chiral building block for enantiomerically pure compounds, and as a monomer for specialty polymers.[3][4][5]

Application in Heterocyclic Synthesis: The Gateway to Quinolines

Quinolines are privileged scaffolds in medicinal chemistry and materials science, exhibiting a broad spectrum of biological activities.[1][2] The aromatic amine of 3-(3-Aminophenyl)propan-1-ol serves as an ideal starting point for constructing the quinoline core via classic cyclization strategies like the Skraup or Doebner-von Miller reactions.

Causality of the Method:

The Skraup synthesis and its variations involve the reaction of an aniline with glycerol, α,β-unsaturated aldehydes, or ketones in the presence of a strong acid and an oxidizing agent.[2] The reaction proceeds through a 1,4-conjugate addition of the amine to an in-situ generated α,β-unsaturated carbonyl compound (e.g., acrolein from the dehydration of glycerol), followed by cyclization, dehydration, and oxidation to yield the aromatic quinoline ring system. The 3-(propan-1-ol) substituent on the aniline ring is carried through the synthesis, offering a handle for further modification on the final quinoline product.

Caption: Workflow for the Skraup synthesis of a substituted quinoline.

Experimental Protocol: Skraup Synthesis of 7-(3-Hydroxypropyl)quinoline

This protocol is a representative procedure adapted for this specific substrate and must be performed by trained personnel with appropriate safety precautions.

• Reagent Preparation: In a 250 mL three-necked flask equipped with a reflux condenser and a mechanical stirrer, cautiously add 30 mL of concentrated sulfuric acid to 15.1 g (0.1 mol) of 3-(3-Aminophenyl)propan-1-ol while cooling in an ice bath.

• Addition of Glycerol: To the stirred mixture, slowly add 27.6 g (0.3 mol) of glycerol.

• Addition of Oxidizing Agent: Carefully add 12.3 g (0.1 mol) of nitrobenzene, which serves as the oxidizing agent.

• Reaction Execution: Heat the mixture gently in a heating mantle. The reaction is exothermic and may become vigorous. Maintain control by removing the heat source as needed. Once the initial vigorous reaction subsides, heat the mixture to reflux (approx. 150 °C) for 3-4 hours.

• Work-up: Cool the reaction mixture to room temperature and cautiously pour it into 500 mL of cold water.

• Neutralization and Extraction: Neutralize the acidic solution by slowly adding a concentrated sodium hydroxide solution until the pH is ~8-9. This step must be performed in an ice bath as it is highly exothermic. The product may precipitate or can be extracted with an organic solvent like dichloromethane (3 x 100 mL).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 7-(3-hydroxypropyl)quinoline.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Derivatization via the Aromatic Amine: Creating Versatile Intermediates

The primary amine is arguably the most versatile functional group on the molecule, allowing for its conversion into a wide range of other functionalities.

Diazotization: The Gateway to Sandmeyer and Related Reactions

Aromatic primary amines react with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures (0–10 °C) to form relatively stable arenediazonium salts.[6][7] These salts are invaluable intermediates that can be converted into a plethora of functional groups (e.g., -Cl, -Br, -I, -CN, -OH, -F) through reactions like the Sandmeyer and Schiemann reactions.[7]

Caption: Mechanism of diazotization followed by Sandmeyer reactions.

Protocol: Synthesis of 3-(3-Chlorophenyl)propan-1-ol

• Diazonium Salt Formation: Dissolve 15.1 g (0.1 mol) of 3-(3-Aminophenyl)propan-1-ol in a mixture of 30 mL of concentrated hydrochloric acid and 30 mL of water. Cool the solution to 0-5 °C in an ice-salt bath. Slowly add a solution of 7.2 g (0.105 mol) of sodium nitrite in 20 mL of water dropwise, keeping the temperature below 5 °C. Stir for 30 minutes after the addition is complete.

• Sandmeyer Reaction: In a separate flask, dissolve 12 g (0.12 mol) of copper(I) chloride in 20 mL of concentrated hydrochloric acid. Cool this solution to 0 °C.

• Coupling: Slowly add the cold diazonium salt solution to the cold cuprous chloride solution with vigorous stirring. Nitrogen gas will evolve.

• Work-up: After the gas evolution ceases, allow the mixture to warm to room temperature and stir for an additional hour. Extract the product with diethyl ether (3 x 75 mL).

• Purification: Wash the combined ether extracts with water, then with a dilute sodium hydroxide solution, and finally with brine. Dry over anhydrous magnesium sulfate, filter, and evaporate the solvent. Purify the resulting crude oil by vacuum distillation or column chromatography to obtain 3-(3-chlorophenyl)propan-1-ol.

Acylation: Synthesis of Amides for Bio-conjugation and Medicinal Chemistry

The amine readily undergoes acylation with acid chlorides or anhydrides to form stable amide bonds. This reaction is fundamental in medicinal chemistry for tuning the pharmacokinetic properties of drug candidates and for creating linkers for bioconjugation.

Reagent	Product Class	Significance
Acetyl Chloride	Acetamide	Modifies polarity, masks the amine
Benzoyl Chloride	Benzamide	Introduces an additional aromatic moiety
Propanesulfonyl Chloride	Sulfonamide	Creates bioisosteres of amides, common in drug molecules[8]
Diacid Chloride	Polyamide	Forms a polymer chain (see Section 4)

Table 1. Common Acylation and Sulfonylation Reactions.

Application in Polymer and Materials Science

The bifunctional nature of 3-(3-Aminophenyl)propan-1-ol makes it an attractive A-B type monomer for step-growth polymerization. Both the amine and the alcohol can participate in polymerization reactions to form polyamides, polyesters (after modification), or polyurethanes.

Causality of Application:

For example, in the presence of a diisocyanate, the hydroxyl group and the amine group can react to form a polyurethane linkage. The amine is generally more nucleophilic than the alcohol, so selective reaction or protection strategies may be required depending on the desired polymer structure. A more straightforward approach is the formation of polyamides by reacting with a diacid chloride, where the amine acts as the nucleophile. Hydroxyl-terminated polymers are widely used as adhesives, sealants, and elastomers.[5][9][10]

Caption: Role as an A-B monomer in polyamide synthesis.

Conclusion

3-(3-Aminophenyl)propan-1-ol is a uniquely versatile building block whose value lies in the orthogonal reactivity of its functional groups. It serves as a robust starting material for complex heterocyclic systems like quinolines, a versatile intermediate for a wide array of functional group interconversions via its diazonium salt, and a potential monomer for advanced polymers. The protocols and insights provided in this guide are intended to serve as a foundation for researchers to unlock the full synthetic potential of this valuable compound in their respective fields.

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3-(3-Aminophenyl)propan-1-ol as a building block in medicinal chemistry

An In-Depth Guide to 3-(3-Aminophenyl)propan-1-ol as a Versatile Building Block in Medicinal Chemistry

Introduction: The Strategic Value of a Bifunctional Scaffold

In the landscape of modern drug discovery, the efficiency of synthesizing diverse chemical libraries is paramount. The selection of starting materials, or building blocks, is a critical determinant of synthetic success and the novelty of the resulting molecular architectures. 3-(3-Aminophenyl)propan-1-ol is a prime example of a strategically valuable building block. Its structure features a primary aromatic amine and a primary alcohol, tethered by a flexible three-carbon chain. This bifunctional nature allows for orthogonal chemical modifications, enabling researchers to explore chemical space in multiple vectors from a single, readily accessible core. The meta-substitution pattern of the phenyl ring provides a distinct geometric framework compared to its ortho or para isomers, influencing the spatial arrangement of appended functionalities and their interactions with biological targets. This guide provides an in-depth look at the properties, reactivity, and synthetic applications of 3-(3-aminophenyl)propan-1-ol, complete with detailed protocols for its derivatization.

Physicochemical Properties and Handling

Understanding the fundamental properties of a building block is essential for its effective use in synthesis. The key characteristics of 3-(3-Aminophenyl)propan-1-ol are summarized below.

Property	Value	Source
CAS Number	52273-78-6	[1]
Molecular Formula	C₉H₁₃NO	[1]
Molecular Weight	151.21 g/mol	[1]
Appearance	Varies; typically a solid or oil	-
Boiling Point	134°C at 4 mmHg	[2]
Melting Point	70-77 °C	[2]
Solubility	Soluble in methanol, chloroform, and other polar organic solvents.	[]
Storage	Keep in a dark place under an inert atmosphere at room temperature.	[1]

Safety and Handling: 3-(3-Aminophenyl)propan-1-ol should be handled in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, is required. It is classified as harmful if swallowed and may cause skin and serious eye irritation.[4] Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

Core Reactivity: A Tale of Two Functional Groups

The synthetic versatility of 3-(3-aminophenyl)propan-1-ol stems from the distinct reactivity of its nucleophilic amine and alcohol moieties. This allows for selective and sequential reactions to build molecular complexity.

• The Aromatic Amine: The aniline moiety is a potent nucleophile and a key handle for introducing diverse substituents. Its primary reactions include:

  • N-Acylation: Readily forms stable amide bonds with carboxylic acids (using coupling agents like EDC, HATU), acid chlorides, or acid anhydrides. This is one of the most common transformations in medicinal chemistry for linking fragments.

  • N-Alkylation/Arylation: Can undergo alkylation with alkyl halides or reductive amination with aldehydes/ketones. It is also a suitable partner in cross-coupling reactions like Buchwald-Hartwig amination to form C-N bonds with aryl halides.

  • Sulfonamide Formation: Reacts with sulfonyl chlorides to produce sulfonamides, a common functional group in bioactive molecules.

• The Primary Alcohol: The terminal hydroxyl group offers another site for modification, which can be addressed before or after the amine has been functionalized.

  • O-Alkylation: Can be deprotonated with a strong base (e.g., NaH) to form an alkoxide, which then acts as a nucleophile in Williamson ether synthesis.

  • Esterification: Reacts with carboxylic acids (Fischer esterification) or acid chlorides to form esters.

  • Oxidation: Can be oxidized to the corresponding aldehyde or carboxylic acid using a variety of standard oxidizing agents (e.g., PCC, DMP for the aldehyde; Jones reagent for the carboxylic acid).

Figure 1. Key reaction pathways for 3-(3-aminophenyl)propan-1-ol.

Application Spotlight: Building Blocks for Targeted Therapies

The 3-(3-aminophenyl)propan-1-ol scaffold is prevalent in the design of inhibitors for various enzyme classes, particularly protein kinases and Poly(ADP-ribose) polymerase (PARP).

PARP Inhibitors

PARP inhibitors are a crucial class of anticancer drugs that exploit synthetic lethality in tumors with deficiencies in DNA repair pathways, such as those with BRCA mutations.[5][6] Many potent PARP inhibitors feature a core scaffold that mimics the nicotinamide portion of the NAD+ substrate, often incorporating a substituted benzamide moiety. The aminophenyl group of our building block is an ideal precursor for this critical pharmacophore.

For example, the synthesis of a key intermediate for a PARP inhibitor could involve the acylation of 3-(3-aminophenyl)propan-1-ol with a heterocyclic carboxylic acid, a common structural motif in drugs like Olaparib.[7] The remaining hydroxyl group can then be used as an attachment point for a solubilizing group or another fragment to probe deeper into the protein's binding pocket.

Protein Kinase Inhibitors

Protein kinases are key regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[8] The development of small molecule kinase inhibitors is a major focus of medicinal chemistry. The 3-(3-aminophenyl)propan-1-ol scaffold serves as a versatile linker to correctly position the key pharmacophoric elements for kinase inhibition: a hinge-binding motif and a fragment that occupies the hydrophobic pocket.

Derivatives of this building block are used to synthesize inhibitors for various kinases, including Bcr-Abl and Rho kinase.[8][9] A typical synthetic strategy involves coupling the amine to a core heterocyclic system (e.g., pyrimidine, quinoline) that forms hydrogen bonds with the kinase hinge region.[10][11] The propanol side chain can then be modified, for instance, by etherification, to introduce groups that interact with the solvent-exposed region of the ATP-binding site, thereby enhancing potency and selectivity.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for key transformations of 3-(3-aminophenyl)propan-1-ol. These are generalized procedures that can be adapted for specific substrates.

Protocol 1: N-Acylation with an Acid Chloride

This protocol details the formation of an amide bond, a cornerstone reaction in medicinal chemistry, using a generic aroyl chloride as the acylating agent.

Objective: To synthesize N-(3-(3-hydroxypropyl)phenyl)benzamide.

Materials:

• 3-(3-Aminophenyl)propan-1-ol

• Benzoyl chloride

• Triethylamine (Et₃N) or Pyridine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, standard glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under a nitrogen or argon atmosphere, dissolve 3-(3-aminophenyl)propan-1-ol (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration).

• Base Addition: Add triethylamine (1.2 eq) to the solution. Cool the flask to 0 °C in an ice-water bath. Rationale: The base neutralizes the HCl byproduct of the reaction, driving it to completion and preventing protonation of the starting amine.

• Acylating Agent Addition: Dissolve benzoyl chloride (1.1 eq) in a small amount of anhydrous DCM and add it dropwise to the cooled reaction mixture over 15-20 minutes. Rationale: Slow addition helps to control the exothermic reaction and minimize side product formation.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Work-up: a. Quench the reaction by adding water. b. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine. Rationale: The acid wash removes excess triethylamine, while the bicarbonate wash removes any unreacted benzoyl chloride and acidic impurities. c. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by recrystallization to yield the pure amide product.

Figure 2. Workflow for N-Acylation protocol.

Protocol 2: O-Alkylation via Williamson Ether Synthesis

This protocol describes the formation of an ether linkage at the hydroxyl position, a common strategy for modifying solubility and exploring new binding interactions. This procedure assumes the amine has been previously protected (e.g., as an amide).

Objective: To synthesize N-(3-(3-benzyloxypropyl)phenyl)benzamide.

Materials:

• N-(3-(3-hydroxypropyl)phenyl)benzamide (from Protocol 1)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Benzyl bromide (BnBr)

• Tetrahydrofuran (THF) or Dimethylformamide (DMF), anhydrous

• Saturated ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Standard glassware for anhydrous reactions

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under argon, add a suspension of NaH (1.5 eq) in anhydrous THF. Cool the flask to 0 °C. Rationale: NaH is a strong, pyrophoric base that requires an inert atmosphere and careful handling. It deprotonates the alcohol to form the nucleophilic alkoxide.

• Substrate Addition: Dissolve the starting alcohol (1.0 eq) in anhydrous THF and add it dropwise to the NaH suspension.

• Alkoxide Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for another 30 minutes. Hydrogen gas evolution should be observed.

• Electrophile Addition: Cool the reaction back to 0 °C and add benzyl bromide (1.2 eq) dropwise.

• Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor for the disappearance of the starting material by TLC.

• Work-up: a. Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated NH₄Cl solution to destroy any excess NaH. b. Dilute with water and extract the product with ethyl acetate (3x). c. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired ether.

Characterization of Derivatives

Derivatives of 3-(3-aminophenyl)propan-1-ol should be characterized using standard analytical techniques to confirm their structure and purity.

• ¹H NMR: Expect characteristic signals for the aromatic protons (typically in the 7-8 ppm region), the benzylic protons of the propyl chain (~2.7 ppm for CH₂ adjacent to the ring, ~3.7 ppm for CH₂ adjacent to oxygen/nitrogen), and the central CH₂ of the propyl chain (~1.9 ppm). Upon derivatization, new signals corresponding to the added fragments will appear.

• ¹³C NMR: The three distinct signals for the propyl chain carbons will be visible, along with the aromatic carbons. The formation of an amide or ether will cause a significant downfield shift in the carbon adjacent to the new functional group.

• Mass Spectrometry (MS): The molecular ion peak (M+H)⁺ in ESI-MS should correspond to the calculated molecular weight of the target compound.

• Infrared (IR) Spectroscopy: Key stretches to observe include the O-H stretch (~3300 cm⁻¹) and N-H stretches (~3400-3200 cm⁻¹) in the starting material, which will disappear or shift upon derivatization. The formation of an amide will introduce a strong C=O stretch around 1650 cm⁻¹.

Conclusion

3-(3-Aminophenyl)propan-1-ol is a powerful and versatile building block in the medicinal chemist's toolbox. Its bifunctional nature, combined with the specific meta-orientation of its reactive handles, provides a robust platform for the synthesis of diverse and complex small molecules. By enabling facile access to important pharmacophores found in classes such as PARP and kinase inhibitors, it continues to be a relevant and valuable scaffold in the pursuit of novel therapeutics. The protocols and data presented here serve as a foundational guide for researchers looking to leverage the unique synthetic potential of this compound.

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Application Notes and Protocols for 3-(3-Aminophenyl)propan-1-ol in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist's Note: The direct application of 3-(3-aminophenyl)propan-1-ol in polymer chemistry is not extensively documented in publicly available literature. This guide, therefore, serves as a scientifically-grounded projection of its potential uses based on the principles of polymer chemistry and the known reactivity of analogous bifunctional monomers. The protocols provided are hypothetical and intended to be a starting point for research and development. Experimental validation is essential.

Introduction: A Monomer of Untapped Potential

3-(3-Aminophenyl)propan-1-ol is a unique bifunctional monomer possessing both a nucleophilic aromatic amine and a primary aliphatic hydroxyl group. This combination of reactive sites, separated by a propyl linker, offers intriguing possibilities for the synthesis of novel polymers with tailored properties. The aromatic amine provides a site for amidation and imidation reactions, characteristic of monomers used in high-performance polymers, while the aliphatic hydroxyl group can participate in esterification and urethane formation. The meta-substitution on the phenyl ring is expected to impart good solubility to the resulting polymers by disrupting chain packing.

This guide explores the hypothetical application of 3-(3-aminophenyl)propan-1-ol in the synthesis of poly(ester amide)s and polyurethanes, and as a polymer modifying agent.

Table 1: Properties of 3-(3-Aminophenyl)propan-1-ol

Property	Value
Molecular Formula	C₉H₁₃NO
Molecular Weight	151.21 g/mol
Appearance	Off-white to light yellow crystalline solid (predicted)
Melting Point	Not readily available
Boiling Point	Not readily available
Solubility	Expected to be soluble in polar organic solvents like DMF, DMAc, NMP, and DMSO.

Application in Poly(ester amide) Synthesis

The presence of both an amine and a hydroxyl group allows 3-(3-aminophenyl)propan-1-ol to act as an A-B type monomer in the synthesis of poly(ester amide)s (PEAs). These polymers combine the desirable properties of both polyesters and polyamides. The ester linkages can provide biodegradability and flexibility, while the amide groups contribute to thermal stability and mechanical strength through hydrogen bonding.

Rationale for Experimental Design

Direct self-polycondensation of 3-(3-aminophenyl)propan-1-ol is not feasible as it lacks a carboxylic acid group. Therefore, it must be co-polymerized with a diacid or a diacid chloride. The reactivity difference between the aromatic amine and the aliphatic alcohol is a key consideration. Generally, the aromatic amine is more nucleophilic than the primary alcohol and will react preferentially with an acyl chloride at lower temperatures. This allows for a degree of control over the polymer microstructure.

Hypothetical Protocol: Two-Step Polycondensation with a Diacid Chloride

This protocol aims to first form an amide linkage followed by an ester linkage at a higher temperature.

Materials:

• 3-(3-Aminophenyl)propan-1-ol

• Terephthaloyl chloride (or other diacid chloride)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Pyridine, anhydrous

• Triphenyl phosphite (TPP)

• Calcium chloride (CaCl₂)

• Methanol

Procedure:

• Amidation Step:

  • In a flame-dried, three-necked flask equipped with a mechanical stirrer, nitrogen inlet, and a dropping funnel, dissolve 3-(3-aminophenyl)propan-1-ol (1 equivalent) in anhydrous NMP.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add terephthaloyl chloride (0.5 equivalents) dissolved in a small amount of NMP via the dropping funnel. The reaction is exothermic. Maintain the temperature below 5°C.

  • After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours. This step should preferentially form a hydroxyl-terminated oligoamide.

• Esterification Step:

  • To the reaction mixture, add triphenyl phosphite (TPP) and pyridine as catalysts for the esterification reaction.

  • Heat the reaction mixture to 100-120°C and maintain for 12-24 hours. The viscosity of the solution should increase significantly.

• Polymer Isolation:

  • Cool the viscous polymer solution to room temperature.

  • Precipitate the polymer by slowly pouring the solution into a large volume of methanol with vigorous stirring.

  • Collect the fibrous polymer precipitate by filtration.

  • Wash the polymer thoroughly with hot methanol and then water to remove unreacted monomers, solvent, and salts.

  • Dry the polymer in a vacuum oven at 80°C to a constant weight.

Diagram 1: Hypothetical Workflow for Poly(ester amide) Synthesis

Caption: A two-step synthesis of poly(ester amide)s.

Application in Polyurethane Synthesis

Polyurethanes are formed by the reaction of a diisocyanate with a diol.[1] 3-(3-Aminophenyl)propan-1-ol can be used to introduce both aromatic and reactive amine groups into a polyurethane backbone. The hydroxyl group will react with the isocyanate to form the urethane linkage, leaving the amine group available for subsequent reactions or to influence the polymer's properties.

Rationale for Experimental Design

The hydroxyl group of 3-(3-aminophenyl)propan-1-ol will readily react with an isocyanate. The aromatic amine is also reactive towards isocyanates, but its reactivity can be moderated. To form a linear polyurethane, it is crucial to control the reaction to favor the reaction of the hydroxyl group. This can be achieved by using a less reactive aromatic diisocyanate and controlling the reaction temperature. Alternatively, the amine group can be protected and deprotected after polymerization.

Hypothetical Protocol: Polyurethane Synthesis

Materials:

• 3-(3-Aminophenyl)propan-1-ol

• 4,4'-Diphenylmethane diisocyanate (MDI)

• Dibutyltin dilaurate (DBTDL) catalyst

• Anhydrous dimethylformamide (DMF)

• Methanol

Procedure:

• Polymerization:

  • In a flame-dried, three-necked flask equipped with a mechanical stirrer and nitrogen inlet, dissolve 3-(3-aminophenyl)propan-1-ol (1 equivalent) in anhydrous DMF.

  • Add a catalytic amount of DBTDL (0.1 mol%).

  • Heat the solution to 60-70°C.

  • Slowly add MDI (1 equivalent) dissolved in a small amount of DMF.

  • Continue stirring at 60-70°C for 8-12 hours. Monitor the disappearance of the isocyanate peak (~2270 cm⁻¹) using in-situ FTIR if possible.

• Polymer Isolation:

  • Cool the polymer solution to room temperature.

  • Precipitate the polyurethane by pouring the solution into methanol.

  • Filter, wash with methanol, and dry the polymer under vacuum at 60°C.

Diagram 2: Polyurethane Synthesis Workflow

Caption: A typical workflow for polyurethane synthesis.

As a Modifying Agent

The dual functionality of 3-(3-aminophenyl)propan-1-ol makes it a candidate for modifying existing polymers. For instance, it could be grafted onto polymers with reactive side groups (e.g., polymers with acyl chloride or isocyanate groups) to introduce pendant hydroxyl and amine functionalities. These can then be used for further crosslinking or to alter the surface properties of the material.

Characterization of the Resulting Polymers

A thorough characterization is essential to understand the structure and properties of the newly synthesized polymers.

Table 2: Recommended Characterization Techniques

Technique	Purpose	Expected Information
FTIR Spectroscopy	Functional group analysis	Confirmation of amide, ester, and urethane linkages. Disappearance of monomer functional groups.
NMR Spectroscopy (¹H and ¹³C)	Structural elucidation	Confirmation of the polymer repeat unit structure.
Gel Permeation Chromatography (GPC)	Molecular weight determination	Molecular weight averages (Mn, Mw) and polydispersity index (PDI).
Differential Scanning Calorimetry (DSC)	Thermal transitions	Glass transition temperature (Tg) and melting temperature (Tm), if any.
Thermogravimetric Analysis (TGA)	Thermal stability	Decomposition temperature and char yield.

Conclusion and Future Outlook

While direct applications of 3-(3-aminophenyl)propan-1-ol in polymer chemistry are not well-established, its unique bifunctional nature presents a compelling case for its exploration as a novel monomer. The hypothetical protocols outlined in this guide provide a starting point for the synthesis of new poly(ester amide)s and polyurethanes. The resulting polymers are anticipated to have interesting properties, such as improved solubility and potentially useful thermal and mechanical characteristics. Further research into the synthesis and characterization of polymers derived from this monomer is warranted and could lead to the development of new materials for a variety of applications.

References

• This guide is based on established principles of polymer synthesis.

• For information on polyurethane synthesis, see: Yakushin, V., et al. (2014). Synthesis and Characterization of Novel Polyurethanes Based on Vegetable Oils Amide and Ester Polyols. Materials Science (Medžiagotyra), 20(3). Available at: [Link]

• For insights into poly(ester amide)s, refer to: Rodriguez-Galan, A., Franco, L., & Puiggalí, J. (2010). Biodegradable Poly(Ester Amide)s: Synthesis and Applications. e-Polymers, 10(1). Available at: [Link]

• For general polyamide synthesis, see: Espeso, J. F., et al. (2000). Synthesis and Characterization of New Soluble Aromatic Polyamides Based on 4-(1-Adamantyl)-1,3-bis(4-aminophenoxy)benzene. Journal of Polymer Science Part A: Polymer Chemistry, 38(6), 1014-1023. Available at: [Link]

• An overview of polyurethane synthesis is available at: [Link][1]

Sources

• 1. youtube.com [youtube.com]

Application Notes and Protocols for the N-Acylation of 3-(3-Aminophenyl)propan-1-ol

Introduction

N-acylation is a fundamental and widely utilized transformation in organic synthesis, crucial for the construction of amide bonds which are prevalent in pharmaceuticals, natural products, and advanced materials.[1][2] This application note provides a detailed protocol for the N-acylation of 3-(3-aminophenyl)propan-1-ol, a bifunctional molecule containing both a primary aromatic amine and a primary alcohol. The selective acylation of the amino group is a key step in the synthesis of various biologically active compounds and functional materials.

The protocol herein describes a robust and versatile method using common acylating agents such as acyl chlorides or acid anhydrides. We will delve into the mechanistic underpinnings of the reaction, provide step-by-step experimental procedures, and discuss methods for reaction monitoring, product purification, and characterization. Furthermore, this guide is intended for researchers, scientists, and drug development professionals, offering insights into experimental choices to ensure reproducible and high-yielding results.

Reaction Principle and Mechanism

The N-acylation of 3-(3-aminophenyl)propan-1-ol proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of the aromatic amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acylating agent (e.g., an acyl chloride or acetic anhydride).[3] Due to the greater nucleophilicity of the amine compared to the alcohol, selective N-acylation can be readily achieved under controlled conditions.

The reaction is typically carried out in the presence of a base, such as triethylamine or pyridine, which serves to neutralize the acidic byproduct (e.g., HCl or acetic acid) generated during the reaction, driving the equilibrium towards product formation.

Visualization of the General Reaction Mechanism

Sources

• 1. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. studylib.net [studylib.net]

Introduction: The Strategic Value of 3-(3-Aminophenyl)propan-1-ol in Heterocyclic Chemistry

An Application Guide for the Synthesis of Novel Heterocyclic Scaffolds from 3-(3-Aminophenyl)propan-1-ol

In the landscape of drug discovery and materials science, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. These cyclic structures are privileged motifs, forming the core of numerous pharmaceuticals, agrochemicals, and functional materials. The starting material, 3-(3-aminophenyl)propan-1-ol, represents a versatile and strategically valuable building block. Its structure, featuring a nucleophilic aromatic amine, a reactive primary alcohol, and a flexible three-carbon linker, offers multiple avenues for cyclization into diverse and medicinally relevant heterocyclic systems.

This guide provides an in-depth exploration of three robust synthetic pathways originating from 3-(3-aminophenyl)propan-1-ol, targeting the synthesis of tetrahydroquinolines, quinolines, and N-substituted benzoxazines. Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond simple protocols. It elucidates the mechanistic rationale behind experimental choices, provides self-validating procedural details, and grounds the science in authoritative literature.

Part 1: Intramolecular Cyclization to Access the Tetrahydroquinoline Scaffold

The 1,2,3,4-tetrahydroquinoline core is a prevalent feature in a multitude of natural products and pharmacologically active agents, exhibiting activities ranging from anticancer to anti-inflammatory. The inherent structure of 3-(3-aminophenyl)propan-1-ol is pre-organized for an efficient intramolecular cyclization to construct this valuable scaffold. This approach is atom-economical and offers a direct route to 6-substituted tetrahydroquinolines.

Causality and Mechanistic Insight

The synthesis hinges on an acid-catalyzed intramolecular Friedel-Crafts-type reaction. The primary alcohol is first protonated by a strong acid, facilitating its departure as a water molecule and generating a primary carbocation. This carbocation, while typically unstable, can rapidly rearrange via a 1,2-hydride shift to form a more stable secondary carbocation. This electrophilic center is then attacked by the electron-rich benzene ring, ortho to the activating amino group. The final deprotonation re-establishes aromaticity, yielding the tetrahydroquinoline ring system. The choice of a strong, non-nucleophilic acid like sulfuric acid or polyphosphoric acid (PPA) is critical to promote dehydration without competing substitution reactions.

A key consideration is the regioselectivity of the cyclization. The amino group is an ortho-, para-director. In 3-(3-aminophenyl)propan-1-ol, the positions ortho to the amine are C2 and C4, while the para position is C6. Steric hindrance makes cyclization onto C2 challenging. Therefore, the electrophilic attack predominantly occurs at the C4 position, leading to the formation of a 1,2,3,4-tetrahydroquinoline.

Experimental Protocol: PPA-Catalyzed Cyclization

This protocol is designed to be self-validating. Successful cyclization is indicated by the consumption of the starting material (monitored by TLC) and the formation of a new, less polar product. The identity of the product can be confirmed by spectroscopic methods (NMR, MS), which should show characteristic signals for the tetrahydroquinoline ring and the absence of the primary alcohol.

Materials and Equipment:

• 3-(3-Aminophenyl)propan-1-ol

• Polyphosphoric acid (PPA)

• Toluene (anhydrous)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

• Thin-Layer Chromatography (TLC) apparatus

• Rotary evaporator

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, charge 3-(3-aminophenyl)propan-1-ol (1.51 g, 10 mmol). Add polyphosphoric acid (approx. 15 g). Expertise Note: PPA serves as both the acid catalyst and a dehydrating agent, driving the equilibrium towards the cyclized product.[1] Its high viscosity requires mechanical or vigorous magnetic stirring.

• Heating: Heat the mixture to 120-140 °C with vigorous stirring. The mixture will become a more mobile slurry as the reaction proceeds.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 7:3 hexanes:ethyl acetate eluent). The starting material is relatively polar, while the product, 1,2,3,4-tetrahydroquinoline, is significantly less polar. The reaction is typically complete within 2-4 hours.

• Work-up: Allow the reaction mixture to cool to approximately 80 °C. Carefully and slowly pour the mixture onto crushed ice (approx. 100 g) in a beaker with stirring. This hydrolyzes the PPA in a controlled manner.

• Neutralization: Slowly neutralize the acidic aqueous solution by adding solid sodium bicarbonate or a saturated NaHCO₃ solution until the pH is ~8. Trustworthiness Note: This step is crucial. The product is a basic amine, which will be protonated and water-soluble under acidic conditions. Basification is required to extract it into an organic solvent.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: The crude 1,2,3,4-tetrahydroquinoline can be purified by column chromatography on silica gel if necessary.

Data Presentation

Reactant	MW ( g/mol )	Amount (mmol)	Catalyst	Temp (°C)	Time (h)	Typical Yield (%)
3-(3-Aminophenyl)propan-1-ol	151.21	10	PPA	120-140	2-4	75-85

Visualization of Workflow

Workflow for Tetrahydroquinoline Synthesis.

Part 2: Skraup-Doebner-von Miller Synthesis of Quinolines

The quinoline ring is a fundamental scaffold in medicinal chemistry, famously represented by antimalarial drugs like chloroquine and quinine.[2] The Skraup-Doebner-von Miller reaction is a classic, powerful, yet often vigorous method for constructing the quinoline core from anilines. Adapting this reaction for 3-(3-aminophenyl)propan-1-ol allows for the synthesis of novel 7-(3-hydroxypropyl)quinoline derivatives.

Causality and Mechanistic Insight

The classic Skraup synthesis involves reacting an aniline with glycerol, sulfuric acid, and an oxidizing agent (like nitrobenzene). A key first step is the acid-catalyzed dehydration of glycerol to form acrolein, an α,β-unsaturated aldehyde. The reaction then proceeds via a Michael addition of the aniline to the acrolein. Subsequent acid-catalyzed cyclization onto the aromatic ring, followed by dehydration and oxidation, yields the quinoline product.

The Doebner-von Miller variation uses α,β-unsaturated aldehydes or ketones directly instead of generating acrolein in situ from glycerol. The mechanism is thought to involve a complex fragmentation-recombination pathway. The aniline first undergoes a conjugate addition to the α,β-unsaturated carbonyl. This adduct can then fragment into an imine and a saturated carbonyl compound, which recombine in an aldol-type condensation before cyclizing and aromatizing.

Key Experimental Choices:

• Acid Catalyst: Concentrated sulfuric acid is typically used. It acts as both a catalyst and a dehydrating agent.

• Oxidizing Agent: Nitrobenzene is a traditional choice, but milder and safer alternatives like arsenic acid or even air oxidation can be employed. In some cases, an intermediate anil can act as the oxidant.

• Moderators: The reaction can be highly exothermic. Adding a moderator like ferrous sulfate can help control the reaction rate.

• Regiochemistry: With a meta-substituted aniline like our starting material, the cyclization can theoretically occur at either the C2 or C4 position relative to the amino group. This can lead to a mixture of 5- and 7-substituted quinoline products, a critical consideration for purification and characterization.

Experimental Protocol: Synthesis of 7-(3-hydroxypropyl)quinoline

This protocol uses glycerol in a classic Skraup-type synthesis. The self-validating aspect lies in the careful control of the exothermic reaction and the isolation of a product with a distinct aromatic signature in NMR, different from the starting aniline.

Materials and Equipment:

• 3-(3-Aminophenyl)propan-1-ol

• Glycerol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Nitrobenzene

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O) (optional, as moderator)

• Sodium hydroxide (NaOH) solution

• Large-capacity, heavy-walled round-bottom flask with a long, efficient reflux condenser

• Heating mantle with sand bath

• Steam distillation apparatus (for purification)

Procedure:

• Reaction Setup (Caution: Highly Exothermic): In a 1 L heavy-walled flask placed in a sand bath, combine 3-(3-aminophenyl)propan-1-ol (15.1 g, 0.1 mol), nitrobenzene (15 g, 0.12 mol), and anhydrous glycerol (30 g, 0.32 mol). Add ferrous sulfate (2 g) if moderation is desired.

• Acid Addition: While stirring the mixture vigorously, slowly and carefully add concentrated sulfuric acid (40 mL) in small portions through the condenser. The flask should be cooled in an ice bath during the addition.

• Heating: Once the acid is added, remove the ice bath. Heat the mixture gently in the sand bath. The reaction will become exothermic and begin to boil. If the reaction becomes too vigorous, the heating should be removed immediately.

• Reflux: After the initial vigorous phase subsides, maintain the mixture at reflux for 3-4 hours to complete the reaction.

• Work-up: Allow the mixture to cool. Dilute carefully with water (approx. 400 mL).

• Removal of Oxidant: Set up for steam distillation. Steam distill the mixture to remove the excess unreacted nitrobenzene.

• Isolation: After the nitrobenzene has been removed, make the residue in the flask strongly alkaline with a concentrated NaOH solution. This liberates the quinoline base. Continue the steam distillation to collect the product, which will distill over as an oil.

• Extraction and Purification: Collect the distillate and extract the quinoline product with diethyl ether or dichloromethane. Dry the organic layer, remove the solvent, and purify the resulting oil by vacuum distillation.

Data Presentation

Component	Role	Moles	Notes
3-(3-Aminophenyl)propan-1-ol	Starting Material	0.1	The nucleophilic amine
Glycerol	Acrolein Precursor	0.32	Dehydrates in situ to form the electrophile
Conc. H₂SO₄	Catalyst/Dehydrator	-	Highly corrosive, addition must be slow and controlled
Nitrobenzene	Oxidizing Agent	0.12	Oxidizes the dihydroquinoline intermediate to the aromatic quinoline
FeSO₄·7H₂O (optional)	Moderator	-	Helps to control the exothermic reaction rate

Visualization of Mechanism

Simplified Mechanism of Quinoline Synthesis.

Part 3: Mannich-Type Synthesis of N-Substituted Benzoxazines

1,3-Benzoxazines are a class of heterocyclic compounds with significant applications in polymer chemistry as precursors to high-performance polybenzoxazine resins. They also exhibit a range of biological activities. The synthesis typically involves a Mannich-type condensation of a phenol, a primary amine, and formaldehyde. In this application, 3-(3-aminophenyl)propan-1-ol serves as the primary amine component, enabling the synthesis of novel benzoxazines functionalized with the (3-hydroxypropyl)phenyl moiety.

Causality and Mechanistic Insight

The reaction proceeds in a stepwise manner. First, the primary amine reacts with formaldehyde to form an N-hydroxymethylamine intermediate, which can further react to form a more stable bis(aminomethyl) ether or a hexamethylenetetramine-like species. This intermediate then serves as an electrophile. In the presence of a phenol, an electrophilic substitution occurs, typically at the ortho position to the hydroxyl group due to its strong activating and directing effect. This is followed by a final intramolecular cyclization, where the phenolic oxygen attacks the carbon of the aminomethyl group, eliminating water to form the six-membered oxazine ring.

Key Experimental Choices:

• Phenol Component: The choice of phenol (e.g., phenol, cresol, cardanol) will determine the substitution pattern on the benzoxazine's aromatic ring. Electron-rich phenols react more readily.

• Formaldehyde Source: Paraformaldehyde is a common and convenient source of formaldehyde.

• Solvent: The reaction can often be run in a non-polar solvent like toluene or even solvent-free, which is advantageous from a green chemistry perspective.

• Self-Validation: The success of the reaction is confirmed by the disappearance of the starting materials and the appearance of a new product. NMR spectroscopy is definitive: the formation of the oxazine ring is confirmed by two characteristic singlet or doublet signals for the O-CH₂-N and Ar-CH₂-N protons, typically around 4.5-5.5 ppm and 3.5-4.5 ppm, respectively.

Experimental Protocol: Synthesis of a Novel Benzoxazine

Materials and Equipment:

• 3-(3-Aminophenyl)propan-1-ol

• Phenol (or a substituted phenol)

• Paraformaldehyde

• Toluene

• Round-bottom flask with Dean-Stark trap and reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add phenol (0.94 g, 10 mmol), 3-(3-aminophenyl)propan-1-ol (1.51 g, 10 mmol), and paraformaldehyde (0.6 g, 20 mmol equivalent of CH₂O).

• Solvent and Heating: Add toluene (50 mL) as the azeotropic solvent. Heat the mixture to reflux.

• Water Removal: Water will be generated during the condensation reaction and will be collected in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 3-5 hours).

• Monitoring: Monitor the reaction by TLC. The formation of the benzoxazine product will be evident as a new, single spot.

• Work-up: Once the reaction is complete, cool the mixture to room temperature.

• Isolation: Remove the toluene under reduced pressure using a rotary evaporator. The residue is the crude benzoxazine monomer.

• Purification: The product can be purified by recrystallization from a suitable solvent (e.g., ethanol or hexanes) or by column chromatography if it is an oil.

Data Presentation

Phenol Component	Amine Component	Formaldehyde Source	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Phenol	3-(3-Aminophenyl)propan-1-ol	Paraformaldehyde	Toluene	Reflux	3-5	80-95
p-Cresol	3-(3-Aminophenyl)propan-1-ol	Paraformaldehyde	Toluene	Reflux	3-5	80-95

Visualization of Workflow

Workflow for N-Substituted Benzoxazine Synthesis.

References

• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW.
• BenchChem. (2025). Application Notes and Protocols for Quinoline Synthesis via the Doebner-von Miller Reaction.
• PubMed. On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis.

• Bunce, R. A., et al. (2011). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 16(8), 6433-6461. [Link]

• ACS Publications. On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis.

• Fan, X., et al. (2017). Poly(phosphoric acid) (PPA)-Promoted 5-exo-Cyclization of Iminium Ions Generated In Situ: A Facile Access to Functionalized Indene Derivatives. Synlett, 28(13), 1657-1659. [Link]

• Organic Chemistry Portal. Tetrahydroquinoline synthesis.
• BenchChem. (2025). Application Notes and Protocols for the Skraup Synthesis of Quinolines.

• MDPI. (2024). Polyphosphoric Acid-Promoted Efficient Synthesis of Cinnamides via Aldol Condensation of Amide. [Link]

• Barluenga, J., et al. (2016). Microwave-assisted Cyclizations Promoted by Polyphosphoric Acid Esters: A General Method for 1-aryl-2-iminoazacycloalkanes. Beilstein Journal of Organic Chemistry, 12, 2026-2031. [Link]

• NIH. (2020).
• NIH. (2018). Polyphosphoric acid-promoted one-pot synthesis and neuroprotective effects of flavanones against NMDA-induced injury in PC12 cells.

• RSC Publishing. A metal-free sigmatropic rearrangement/cyclization/aromatization cascade reaction of hydroxy/aminophenyl propargyl alcohols with fluoroalkanesulfinyl chlorides: synthesis of 3-fluoroalkanesulfonyl benzofurans and indoles. [Link]

• MDPI. (2024).
• NIH. (2022).
• Chemistry Online. (2023). Skraup quinoline synthesis.
• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Quinoline.

• SpringerLink. (2007). Synthesis of Substituted 1,3-Benzoxazines and Their Anticorrosion Activity. [Link]

• Organic Syntheses. Quinoline. [Link]

Sources

• 1. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

3-(3-Aminophenyl)propan-1-ol as a ligand in coordination chemistry

Application Notes & Protocols

Topic: 3-(3-Aminophenyl)propan-1-ol: A Versatile N,O-Bidentate Ligand for Coordination Chemistry

For: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Potential of 3-(3-Aminophenyl)propan-1-ol

In the vast landscape of coordination chemistry, the design of versatile ligands is paramount for developing novel metal complexes with tailored properties. 3-(3-Aminophenyl)propan-1-ol emerges as a compelling candidate in this pursuit. Its structure is deceptively simple, yet it houses two key donor sites: a soft aromatic amine (NH₂) and a hard alcohol (OH) group, separated by a flexible propyl chain. This arrangement allows it to act as a potent N,O-bidentate chelating agent, forming stable five- or six-membered rings with a variety of transition metal ions.

The flexible propyl linker distinguishes it from more rigid ligands like 2-aminophenol, providing conformational adaptability that can influence the geometry and stability of the resulting metal complex. Metal complexes incorporating such N,O-donor ligands are of significant interest for their diverse applications in catalysis, materials science, and bioinorganic chemistry, including roles as antimicrobial and anticancer agents.[1][2][3] This guide provides a comprehensive overview of 3-(3-Aminophenyl)propan-1-ol as a ligand, complete with detailed protocols for the synthesis and characterization of a representative metal complex.

Ligand Characteristics and Coordination Behavior

The power of 3-(3-Aminophenyl)propan-1-ol lies in its ability to form a stable chelate ring with a metal center. The coordination typically involves the nitrogen atom of the amino group and the oxygen atom of the deprotonated hydroxyl group.[4][5]

Key Coordination Attributes:

• Donor Atoms: Nitrogen (soft base) and Oxygen (hard base). This hard/soft combination allows for coordination with a broad range of transition metals.

• Chelation: Forms a stable 6-membered chelate ring upon coordination, a thermodynamically favorable arrangement.

• Flexibility: The propyl chain allows the ligand to adapt to the preferred coordination geometry of the metal ion, which can range from square planar to octahedral.[6]

The specific coordination mode can be influenced by factors such as the metal-to-ligand ratio, the nature of the metal ion, and the reaction pH, which affects the deprotonation of the hydroxyl group.

Caption: Bidentate coordination of 3-(3-Aminophenyl)propan-1-ol to a metal center (M).

Experimental Guide: Synthesis and Characterization Workflow

This section provides field-proven, step-by-step protocols for synthesizing and characterizing a representative Copper(II) complex. The general workflow is applicable to other transition metals with minor modifications.

Caption: General workflow for synthesis and characterization of metal complexes.

Application Protocol 1: Synthesis of Bis[3-(3-aminophenyl)propan-1-olato]copper(II)

Objective: To synthesize a stable Cu(II) complex using 3-(3-aminophenyl)propan-1-ol as the chelating ligand.

Principle: The reaction involves the coordination of two equivalents of the deprotonated ligand to one equivalent of a Copper(II) salt. A weak base is used to facilitate the deprotonation of the ligand's hydroxyl group, enabling its coordination to the copper center.

Materials:

• 3-(3-Aminophenyl)propan-1-ol (FW: 151.21 g/mol )

• Copper(II) Chloride Dihydrate (CuCl₂·2H₂O, FW: 170.48 g/mol )

• Triethylamine (NEt₃)

• Absolute Ethanol

• Diethyl Ether

• Round-bottom flask (50 mL) with reflux condenser

• Stir plate and magnetic stir bar

• Buchner funnel and filter paper

Procedure:

• Ligand Solution Preparation: In the 50 mL round-bottom flask, dissolve 3-(3-Aminophenyl)propan-1-ol (302 mg, 2.0 mmol) in 15 mL of absolute ethanol. Stir until a clear solution is formed.

• Deprotonation: To the ligand solution, add triethylamine (0.28 mL, 2.0 mmol) dropwise. This acts as a base to deprotonate the hydroxyl group of the ligand, making the oxygen a better donor.

• Metal Salt Addition: In a separate beaker, dissolve CuCl₂·2H₂O (170 mg, 1.0 mmol) in 10 mL of absolute ethanol. Add this blue solution dropwise to the stirring ligand solution over 5 minutes.

  • Scientist's Note: A gradual color change, typically to a deeper blue or green, should be observed, indicating the formation of the copper complex.[7]

• Reaction & Reflux: Attach the reflux condenser and heat the mixture to a gentle reflux (~80°C) for 2 hours with continuous stirring. This provides the necessary activation energy to ensure complete complex formation.

• Isolation: Allow the reaction mixture to cool to room temperature. A solid precipitate should form. If precipitation is slow, the flask can be placed in an ice bath for 30 minutes.

• Purification: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the precipitate sequentially with cold ethanol (2 x 5 mL) and diethyl ether (2 x 5 mL).[8]

  • Rationale: Washing with ethanol removes unreacted starting materials and triethylamine hydrochloride. The diethyl ether wash helps to dry the complex quickly.

• Drying: Dry the resulting solid product in a desiccator under vacuum. Record the final mass and calculate the yield.

Application Protocol 2: Spectroscopic Characterization

Objective: To confirm the coordination of the ligand to the copper center and elucidate the properties of the synthesized complex.

1. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Principle: Coordination of the amino and hydroxyl groups to the metal center will cause characteristic shifts in their vibrational frequencies compared to the free ligand.

• Procedure: Acquire the FT-IR spectrum of the free ligand and the synthesized copper complex using KBr pellets.

• Expected Results:

Functional Group	Free Ligand (Approx. cm⁻¹)	Coordinated Ligand (Approx. cm⁻¹)	Rationale for Shift
O-H Stretch	Broad, ~3350 cm⁻¹	Disappears	Deprotonation and coordination of oxygen.[4]
N-H Stretch	~3300-3400 cm⁻¹ (doublet)	Shifts to lower frequency (e.g., 3250-3350 cm⁻¹)	Weakening of N-H bond due to electron donation from N to Cu.[9]
New Bands (M-N, M-O)	N/A	~400-550 cm⁻¹	Appearance of new low-frequency bands confirms metal-ligand bond formation.[7]

2. UV-Visible (UV-Vis) Spectroscopy

• Principle: The electronic transitions within the complex, particularly the d-d transitions of the Cu(II) center, provide information about the coordination geometry.

• Procedure: Dissolve a small amount of the complex in a suitable solvent (e.g., DMF or DMSO) and record the absorption spectrum from 300-900 nm.

• Expected Results:

  • Ligand-to-Metal Charge Transfer (LMCT): Intense bands in the UV region (typically < 400 nm).

  • d-d Transitions: A broad, weaker absorption band in the visible region (e.g., 600-700 nm) is characteristic of d⁹ Cu(II) complexes in a distorted octahedral or square planar geometry.[10] The position of this band (λ_max) is sensitive to the ligand field strength.

Potential Applications & Future Directions

While this guide focuses on a representative copper complex, 3-(3-aminophenyl)propan-1-ol can be coordinated with a wide array of transition metals (e.g., Ni, Co, Mn, Zn), each yielding complexes with unique electronic and steric properties. These novel complexes could be screened for a variety of applications:

• Homogeneous Catalysis: The complexes can serve as catalysts for oxidation reactions, C-C coupling reactions, or asymmetric synthesis.[2][11]

• Bioinorganic Chemistry: Many copper and nickel complexes exhibit significant antimicrobial or antifungal activity, offering a platform for new therapeutic agent development.[1][12]

• Materials Science: The incorporation of these complexes into polymer matrices could lead to new materials with interesting magnetic or optical properties.

Further research should focus on synthesizing a broader range of metal complexes and exploring their reactivity and physical properties in depth, including single-crystal X-ray diffraction to unambiguously determine their solid-state structures.

References

• Jabbi, A., Aliyu, H., Isyaku, S. and Kabir, A. (2020) Preparation, Characterization and Antimicrobial Studies of Mn(II) and Fe(II) Complexes with Schiff Base Ligand Derived from 2-aminophenol and 3-formyl-2-hydroxy-6-methoxyquinoline. Open Journal of Inorganic Chemistry, 10, 15-24. [Link]

• Mondal, B., et al. (2015). Copper(II) complexes derived from bidentate N,O-ligands for catalytic aerobic oxidation. Polyhedron, 97, 137-144. Available at: [Link]

• Sridevi S.P, et al. (2022). Transition Metal Complexes of Ligand containing Aminophenol moiety: Synthesis, Characterization and Antimicrobial Studies of Schiff Base Ligand and its Mixed Ligand Metal Complexes. International Advanced Research Journal in Science, Engineering and Technology, 9(2), 63-71. [Link]

• Yulizar, Y., et al. (2020). Novel Metal Coordination Complexes Based on 4-Aminophenol: Spectroscopic Analysis and Antibacterial Test. Indonesian Journal of Chemistry, 20(3), 646-655. [Link]

• Bolaji, A.S. (2023). Biological and Catalytic Applications of Copper(II) Complexes with N,O-Donor Schiff Base Ligands. ResearchGate. [Link]

• Al-Masoudi, E.A., et al. (2018). Synthesis and Characterization of Boron and 2-Aminophenol Schiff Base Ligands with Their Cu(II) and Pt(IV) Complexes and Evaluation as Antimicrobial Agents. Oriental Journal of Chemistry, 34(2). [Link]

• Zhang, Y., et al. (2017). N,O-Bidentate ligand-tunable copper(ii) complexes as a catalyst for Chan–Lam coupling reactions of arylboronic acids with 1H-imidazole derivatives. Organic & Biomolecular Chemistry, 15(4), 869-874. [Link]

• Masoud, M.S., et al. (2002). Synthesis and Characterization of Amino Alcohol Complexes. Journal of Coordination Chemistry, 55(2), 133-142. [Link]

• Masoud, M.S., et al. (2010). Synthesis and Characterization of Amino Alcohol Complexes. Journal of Coordination Chemistry, 55(2). [Link]

• Majid, K., et al. (2010). Synthesis, Characterization and Coordinating Behavior of Amino Alcohol Complexes with Transition Metals. ChemInform, 29(42). [Link]

• Jackson, W.G., et al. (2010). Amino-Alcohol Ligands: Synthesis and Structure of N,N′-bis(2-hydroxycyclopentyl)ethane-1,2-diamine and Its Salts, and an Assessment of Its Fitness and That of Related Ligands for Complexing Metal Ions. Inorganic Chemistry, 49(5), 2415-2426. [Link]

• Narwade, M.L., et al. (2010). Co-ordination Studies of 3-Amino Phenol and Transition Metal Ions in Aqueous Media. ResearchGate. [Link]

• Roy, P., et al. (2014). Synthesis and Characterisation of Copper(II) Complexes with Tridentate NNO Functionalized Ligand. Bioinorganic Chemistry and Applications, 2014, 104046. [Link]

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• 1. Preparation, Characterization and Antimicrobial Studies of Mn(II) and Fe(II) Complexes with Schiff Base Ligand Derived from 2-aminophenol and 3-formyl-2-hydroxy-6-methoxyquinoline [scirp.org]
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• 12. Transition Metal Complexes of Ligand containing Aminophenol moiety: Synthesis, Characterization and Antimicrobial Studies of Schiff Base Ligand and its Mixed Ligand Metal Complexes - IARJSET [iarjset.com]

Topic: Strategies for the Analytical Derivatization of 3-(3-Aminophenyl)propan-1-ol

An Application Note from the Office of the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed guide to the chemical derivatization of 3-(3-Aminophenyl)propan-1-ol for enhanced analytical detection and separation. Due to its polar nature, stemming from primary aromatic amine and primary alcohol functional groups, direct analysis of this compound by gas chromatography is challenging, while its native chromophore may provide insufficient sensitivity for trace-level quantification in complex matrices by liquid chromatography. Derivatization addresses these limitations by chemically modifying the analyte to improve its volatility, thermal stability, and/or detector response.[1] This guide presents detailed, field-tested protocols for silylation and acylation for Gas Chromatography-Mass Spectrometry (GC-MS) analysis, and fluorescent labeling for High-Performance Liquid Chromatography (HPLC) with fluorescence detection. The underlying chemical principles, critical experimental parameters, and the rationale behind procedural steps are discussed to empower researchers to select and optimize the appropriate strategy for their analytical objectives.

Introduction: The Rationale for Derivatization

3-(3-Aminophenyl)propan-1-ol is a bifunctional molecule containing both a nucleophilic primary aromatic amine and a primary alcohol.[] These polar, hydrogen-bonding groups render the molecule non-volatile, making it unsuitable for direct analysis by GC.[1] The goal of derivatization in this context is to cap these active hydrogens, thereby increasing the analyte's volatility and thermal stability for GC analysis or to introduce a fluorescent or UV-active tag to enhance its detectability for HPLC analysis.[1][3] The choice of derivatization strategy is dictated by the analytical instrumentation available and the specific requirements of the study, such as sensitivity, selectivity, and the need for structural confirmation.

Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

For GC-MS analysis, the primary objective is to convert the polar -OH and -NH₂ groups into less polar, more volatile, and thermally stable moieties.[1][4]

Strategy 1: Silylation

Silylation is a robust and widely used derivatization technique that replaces active hydrogens on hydroxyl and amine groups with a nonpolar trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) group.[1][5] For 3-(3-aminophenyl)propan-1-ol, both the alcohol and amine functionalities will be derivatized. We will focus on N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA), which produces TBDMS derivatives. These are significantly more stable to hydrolysis than their TMS counterparts, a critical advantage when dealing with trace amounts of moisture.[1][6]

Causality Behind Experimental Choices:

• Reagent: MTBSTFA is chosen for its ability to derivatize both alcohols and amines and for the superior stability of the resulting TBDMS ether and TBDMS amine.[1]

• Solvent: Acetonitrile is a common polar aprotic solvent that effectively dissolves the analyte and is compatible with the silylation reaction.

• Anhydrous Conditions: Silylation reagents are highly sensitive to moisture, as they will preferentially react with water over the analyte, leading to poor reaction yield and reagent consumption.[1][7] All glassware and solvents must be scrupulously dried.

• Temperature: Heating accelerates the reaction, ensuring complete derivatization, especially for the less reactive amine group. A temperature of 100°C for several hours is typical for robust derivatization with MTBSTFA.[1]

Caption: Silylation workflow and reaction scheme.

Protocol 2.1: TBDMS Derivatization with MTBSTFA

• Sample Preparation: Accurately weigh approximately 1 mg of 3-(3-aminophenyl)propan-1-ol standard or evaporate the solvent from a sample extract to complete dryness in a 2 mL autosampler vial under a gentle stream of nitrogen.

  • Scientist's Note: Complete dryness is critical. Residual water or solvent can inhibit the derivatization reaction.[5][7]

• Reagent Addition: Add 100 µL of anhydrous acetonitrile to dissolve the residue. Then, add 100 µL of MTBSTFA.

  • Scientist's Note: The use of a solvent is optional but can improve reaction kinetics for solid samples. MTBSTFA can also be used neat.[1]

• Reaction: Tightly cap the vial and place it in a heating block or oven at 100°C for 4 hours.

  • Scientist's Note: Reaction times and temperatures may need optimization. A shorter time or lower temperature might lead to incomplete derivatization, particularly of the amine group.[1]

• Analysis: After cooling to room temperature, the sample is ready for direct injection into the GC-MS.

  • Self-Validation: A successful derivatization will show a single, sharp chromatographic peak corresponding to the bis-TBDMS derivative. The mass spectrum should show characteristic fragments, including a prominent M-57 peak (loss of a tert-butyl group).[1]

Strategy 2: Acylation

Acylation converts active hydrogens in -OH and -NH groups into esters and amides, respectively, using reagents like acid anhydrides.[8] Perfluoroacyl groups (e.g., from trifluoroacetic anhydride, TFAA) are particularly useful as they make the analyte highly sensitive to electron capture detection (ECD) and produce characteristic mass spectra.

Causality Behind Experimental Choices:

• Reagent: Trifluoroacetic anhydride (TFAA) is highly reactive and produces stable, volatile derivatives.

• Catalyst: A base like triethylamine (TEA) or pyridine is often used to catalyze the reaction and neutralize the acid byproduct (trifluoroacetic acid), driving the reaction to completion.[8]

• Temperature: Mild heating is sufficient to ensure a rapid and complete reaction.

Caption: General workflow for acylation derivatization.

Protocol 2.2: Acylation with Trifluoroacetic Anhydride (TFAA)

• Sample Preparation: Dissolve approximately 1 mg of the analyte in 500 µL of a dry, non-halogenated solvent (e.g., toluene or ethyl acetate) in a 5 mL reaction vial.

• Catalyst Addition: Add 200 µL of 0.1 M triethylamine (TEA) in the same solvent.

• Reagent Addition: Add 25 µL of TFAA. Cap the vial tightly and vortex.

  • Safety Note: TFAA is corrosive and moisture-sensitive. Handle in a fume hood.

• Reaction: Allow the reaction to proceed at room temperature for 15 minutes or heat at 50°C for 15 minutes for a more robust reaction.[8]

• Workup: Cool the vial to room temperature. Add 1 mL of distilled water and shake for 1 minute to quench excess anhydride. Add 1 mL of a dilute aqueous ammonia solution to neutralize the acid.[8]

• Extraction: Centrifuge the vial to achieve phase separation. Carefully transfer the upper organic layer to a clean autosampler vial for analysis.

• Analysis: Inject 1-10 µL of the organic phase into the GC-MS.

  • Self-Validation: The mass spectrum of the resulting bis-acylated derivative will show a molecular ion and characteristic fragment ions corresponding to the loss of trifluoroacetyl groups, confirming the reaction. The chromatographic peak should be sharp and symmetrical.

Derivatization for High-Performance Liquid Chromatography (HPLC)

For HPLC, derivatization is typically employed not to increase volatility, but to attach a moiety that enhances detection by UV-Vis or fluorescence detectors, thereby increasing sensitivity.[3] This is known as pre-column derivatization.[9][10]

Strategy 3: Fluorescent Labeling with Dansyl Chloride

Dansyl chloride (5-(Dimethylamino)naphthalene-1-sulfonyl chloride) reacts with primary and secondary amines, as well as phenolic hydroxyl groups, under basic conditions to form highly fluorescent sulfonamide and sulfonate ester derivatives. For 3-(3-aminophenyl)propan-1-ol, the primary amine is the most reactive site.

Causality Behind Experimental Choices:

• Reagent: Dansyl chloride is a classic, widely available fluorescent labeling reagent that imparts high fluorescence quantum yield to its derivatives.

• pH Control: The reaction requires a basic pH (typically pH 8.5-9.5) to ensure the primary amine is in its deprotonated, nucleophilic state.[11] Amine-containing buffers like Tris must be avoided as they will compete in the reaction.[11][12]

• Solvent: An organic solvent like acetone or acetonitrile is needed to dissolve the hydrophobic Dansyl chloride. The reaction is carried out in a mixed aqueous-organic medium.

Caption: Workflow for fluorescent labeling with Dansyl Chloride.

Protocol 3.1: Fluorescent Labeling with Dansyl Chloride

• Sample Preparation: Prepare a solution of the analyte in 100 mM sodium bicarbonate buffer (pH 9.0).

• Reagent Preparation: Prepare a stock solution of Dansyl chloride (e.g., 1 mg/mL) in anhydrous acetone. This solution is light-sensitive and should be stored in the dark and prepared fresh.

• Reaction: In a microcentrifuge tube, mix 100 µL of the analyte solution with 200 µL of the Dansyl chloride solution. Vortex briefly.

• Incubation: Incubate the mixture in the dark at 37°C for 1 hour. The reaction can also be performed at room temperature for a longer duration.

  • Scientist's Note: The reaction should be performed in the dark as dansyl derivatives are photolabile.

• Quenching (Optional): To consume excess Dansyl chloride, 20 µL of a methylamine solution (e.g., 50 mM) can be added, followed by another 15 minutes of incubation. This can help reduce background interference in the chromatogram.

• Analysis: The reaction mixture can be directly injected into the HPLC system equipped with a fluorescence detector (FLD). Typical excitation/emission wavelengths for dansyl derivatives are ~340 nm / ~525 nm, respectively.

  • Self-Validation: A successful derivatization is confirmed by the appearance of a highly fluorescent peak at a longer retention time than the underivatized analyte. Comparing the response of the derivatized sample to an underivatized sample under the same conditions will demonstrate the significant signal enhancement.

Summary of Derivatization Strategies

Strategy	Target Group(s)	Typical Reagent	Analytical Technique	Advantages	Key Considerations
Silylation	Amine (-NH₂) & Alcohol (-OH)	MTBSTFA	GC-MS	Produces volatile, thermally stable derivatives; TBDMS derivatives are hydrolytically stable.[1]	Requires strictly anhydrous conditions; moisture sensitivity is high.[1][7]
Acylation	Amine (-NH₂) & Alcohol (-OH)	TFAA, PFAA, HFAA	GC-MS, GC-ECD	Produces stable, volatile derivatives; fluorinated groups enhance ECD response.[8]	Reagents are corrosive and moisture-sensitive; may require aqueous workup.
Fluorescent Labeling	Primary Amine (-NH₂)	Dansyl Chloride, AQC, Fluorescamine	HPLC-FLD	Dramatically increases detection sensitivity (sub-picomole levels possible); enhances selectivity.[3][9][13]	Reagents and derivatives can be light-sensitive; reaction pH is critical.[11]

Conclusion

The derivatization of 3-(3-aminophenyl)propan-1-ol is an essential step for its reliable analysis by chromatographic methods. For GC-MS, silylation with MTBSTFA offers a robust method to generate stable, volatile derivatives suitable for separation and mass spectral identification. For high-sensitivity quantification in complex matrices, pre-column fluorescent labeling of the primary amine group for HPLC-FLD analysis is the method of choice. The specific protocols and rationales provided in this note serve as a comprehensive starting point for methods development. Researchers should perform appropriate validation, including optimization of reaction conditions and assessment of linearity, precision, and accuracy, to ensure the resulting method is fit for its intended purpose.

References

• Title: How to derivatize 1-Propanol? Source: ResearchGate. URL: [Link]

• Title: Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. Source: PubMed. URL: [Link]

• Title: Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Source: National Institutes of Health (PMC). URL: [Link]

• Title: A method for preparing optically active 3-amino-1-phenylpropanol derivatives as an intermediate and a method for preparing optically active pharmaceutical products using the same. Source: Google Patents.

• Title: Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? Source: MDPI. URL: [Link]

• Title: Acylation Derivatization Reagents. Source: ResearchGate. URL: [Link]

• Title: A Novel Derivatization Method Coupled with GC–MS for the Simultaneous Determination of Chloropropanols. Source: ResearchGate. URL: [Link]

• Title: Determination of the Enantiomeric Composition of Chiral Aminoalcohols Using Chiral Derivatization and Reversed-Phase Liquid Chromatography. Source: Sci-Hub. URL: [Link]

• Title: Derivatization Methods in GC and GC/MS. Source: Semantic Scholar. URL: [Link]

• Title: GC Derivatization. Source: Unknown. URL: [Link]

• Title: Acylation as a Successful Derivatization Strategy for the Analysis of Pinacolyl Alcohol in a Glycerol-rich Matrix by GC-MS. Source: OSTI.GOV. URL: [Link]

• Title: Determination of the Enantiomeric Composition of Chiral Aminoalcohols Using Chiral Derivatization and Reversed-Phase Liquid Chro. Source: Marcel Dekker, Inc. URL: [Link]

• Title: What is the best method to determine 3-aminopropanol in a cream formulation? Source: ResearchGate. URL: [Link]

• Title: Review: Derivatization in mass spectrometry—1. Silylation. Source: ResearchGate. URL: [Link]

• Title: Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. Source: MDPI. URL: [Link]

• Title: In-Needle Pre-Column Derivatization for Amino Acid Quantification (iPDAQ) Using HPLC. Source: MDPI. URL: [Link]

• Title: Rapid Silylation of b-Amino Alcohols at Room Temperature in the Presence of Nitrogenous Bases for Enhanced Detect. Source: OSTI.GOV. URL: [Link]

• Title: Fluorescent Amine Protein Labeling. Source: Jena Bioscience. URL: [Link]

• Title: HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column. Source: SIELC Technologies. URL: [Link]

• Title: Pre-column Derivatization¸ Elution Order, Molecular Configuration and Green Chromatographic Separation of Diastereomeric Derivatives of β-Amino Alcohols. Source: Letters in Applied NanoBioScience. URL: [Link]

• Title: GC-MS analysis of eight aminoindanes using three derivatization reagents. Source: PubMed. URL: [Link]

• Title: 1-(4-Dimethylaminophenylcarbonyl)-3-aminopyrrolidine: a derivatization reagent for enantiomeric separation and sensitive detection of chiral carboxylic acids by LC/ESI-MS/MS. Source: PubMed. URL: [Link]

• Title: 1-Propanol, 3-amino-. Source: NIST WebBook. URL: [Link]

• Title: Derivatization HPLC-DAD method for the determination of small molecule aliphatic amines in drugs. Source: Google Patents.

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Experimental Design for Reactions Involving 3-(3-Aminophenyl)propan-1-ol: A Guide to Selective Functionalization

An Application Note and Protocol Guide for Researchers

Introduction

3-(3-Aminophenyl)propan-1-ol is a bifunctional organic molecule of significant interest to researchers in medicinal chemistry and materials science. Its structure, featuring a primary aromatic amine and a primary aliphatic alcohol, makes it a versatile building block for synthesizing a wide range of more complex molecules, including pharmaceutical intermediates and novel polymers.[1][2] The key challenge and opportunity in its chemistry lie in the selective functionalization of its two distinct nucleophilic centers: the amino (-NH2) group and the hydroxyl (-OH) group.

This document provides a detailed guide to the experimental setup for key reactions involving 3-(3-Aminophenyl)propan-1-ol. It moves beyond simple procedural lists to explain the underlying principles that govern reaction selectivity, empowering researchers to make informed decisions in their experimental design. The protocols described herein are designed as self-validating systems, incorporating in-process controls and purification strategies to ensure reliable outcomes.

Physicochemical Properties and Reactivity Profile

Understanding the inherent properties of 3-(3-Aminophenyl)propan-1-ol is fundamental to designing successful synthetic strategies. The molecule's reactivity is dominated by the interplay between the aromatic amine and the primary alcohol.

Property	Value	Source
Molecular Formula	C₉H₁₃NO	[3]
Molecular Weight	151.21 g/mol	[4]
Appearance	(Varies) Typically an oil or low-melting solid
pKa₁ (NH₃⁺)	~4.37 (for 3-aminophenol)
pKa₂ (OH)	~9.82 (for 3-aminophenol)	[5]

The amino group is generally more nucleophilic than the hydroxyl group, particularly under neutral or basic conditions. Consequently, reactions with electrophiles like acyl chlorides or alkyl halides will preferentially occur at the nitrogen atom if no protective measures are taken.[1][6] Conversely, under acidic conditions, the amino group is protonated to form an ammonium salt (-NH₃⁺), which deactivates it, potentially allowing for reactions to occur at the hydroxyl group. This differential reactivity is the cornerstone of selective synthesis.

The Core Challenge: Selective Functionalization

The primary decision in any reaction involving this substrate is which functional group to target. Direct, non-selective reactions will almost invariably lead to a mixture of N-substituted, O-substituted, and N,O-disubstituted products, creating significant purification challenges.[6] Therefore, a deliberate strategy for selectivity is essential.

Figure 1: Logical workflow for selective functionalization of 3-(3-Aminophenyl)propan-1-ol.

Protocols for N-Functionalization (Amine Modification)

Targeting the amino group is often more straightforward due to its higher intrinsic nucleophilicity.

Protocol: N-Acylation to Form Amides

N-acylation is a robust transformation that converts the primary amine into a stable amide. This is a cornerstone reaction in drug development for modifying a molecule's properties.[7] The following protocol uses an acyl chloride as the electrophile.

Objective: To synthesize N-[3-(3-hydroxypropyl)phenyl]acetamide.

Materials:

• 3-(3-Aminophenyl)propan-1-ol (1.0 eq)

• Acetyl Chloride (1.1 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve 3-(3-Aminophenyl)propan-1-ol (1.0 eq) in anhydrous DCM.

• Base Addition: Add the base (TEA or DIEA, 1.5 eq) to the solution and stir for 10 minutes at room temperature. The base acts as a scavenger for the HCl byproduct.

• Acylation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add acetyl chloride (1.1 eq) dropwise. The reaction is often exothermic.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).[7]

• Workup: Once the reaction is complete, quench by slowly adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer three times with DCM.

• Purification: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Isolation: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure N-acylated product.

Protocol: N-Alkylation via Reductive Amination

Reductive amination is a powerful method for N-alkylation that avoids the common problem of over-alkylation seen with alkyl halides.[8] It involves the formation of an imine or iminium ion, which is then reduced in situ.

Objective: To synthesize 3-(3-(Ethylamino)phenyl)propan-1-ol.

Materials:

• 3-(3-Aminophenyl)propan-1-ol (1.0 eq)

• Acetaldehyde (1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous Dichloroethane (DCE) or Methanol

• Saturated aqueous NaHCO₃ solution

• Water, Brine

• Anhydrous Na₂SO₄

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-(3-Aminophenyl)propan-1-ol (1.0 eq) and acetaldehyde (1.2 eq) in the anhydrous solvent (DCE or Methanol).

• Reducing Agent: Add sodium triacetoxyborohydride (1.5 eq) to the solution in portions. NaBH(OAc)₃ is a mild reducing agent that is selective for the iminium ion over the aldehyde.[8]

• Reaction Monitoring: Stir the reaction at room temperature until TLC or LC-MS analysis indicates complete consumption of the starting amine (typically 2-16 hours).

• Workup: Carefully quench the reaction with saturated aqueous NaHCO₃ solution. Extract the mixture with a suitable solvent like ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Isolation: Purify the crude product by flash column chromatography to yield the desired N-alkylated product.

Protocols for O-Functionalization (Alcohol Modification)

To achieve selective O-functionalization, the more reactive amino group must first be temporarily passivated using a protecting group. A common and effective strategy for aminophenols is the formation of a reversible imine with benzaldehyde.[6][9]

Figure 2: Experimental workflow for selective O-alkylation using a protection strategy.

Protocol: Selective O-Alkylation to Form Ethers

This three-step protocol ensures that the alkylation occurs exclusively at the hydroxyl group.[6][10]

Objective: To synthesize 3-(3-Propoxyphenyl)propan-1-amine.

Materials:

• Step 1 (Protection):

  • 3-(3-Aminophenyl)propan-1-ol (1.0 eq)

  • Benzaldehyde (1.0 eq)

  • Methanol or Ethanol

• Step 2 (Alkylation):

  • Protected imine from Step 1 (1.0 eq)

  • Propyl iodide or Propyl bromide (1.1 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Acetone or Acetonitrile

• Step 3 (Deprotection):

  • O-alkylated imine from Step 2

  • Dilute Hydrochloric Acid (e.g., 2M HCl)

  • Sodium hydroxide (NaOH) solution

Procedure:

• Step 1: Protection of the Amino Group a. Dissolve 3-(3-Aminophenyl)propan-1-ol (1.0 eq) in methanol and add benzaldehyde (1.0 eq). b. Stir the resulting solution at room temperature for 1-2 hours. c. Remove the solvent in vacuo. The resulting residue, the N-benzylidene imine, can often be used directly in the next step after drying.[6]

• Step 2: O-Alkylation a. Dissolve the crude imine from Step 1 in acetone. b. Add K₂CO₃ (2.0 eq) and the alkyl halide (propyl iodide, 1.1 eq). c. Reflux the mixture for 12-24 hours, monitoring the reaction by TLC.[6] d. After completion, filter off the K₂CO₃ and concentrate the filtrate under reduced pressure.

• Step 3: Deprotection of the Amino Group a. Dissolve the crude product from Step 2 in a suitable solvent (e.g., THF or ethanol). b. Add 2M HCl and stir at room temperature for 1-3 hours until the imine is fully hydrolyzed (monitor by TLC). c. Neutralize the solution with aqueous NaOH to pH > 10. d. Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over Na₂SO₄, and concentrate. e. Purify by column chromatography to yield the final O-alkylated product.

Other Key Transformations

The bifunctional nature of 3-(3-aminophenyl)propan-1-ol allows for other important reactions, such as the formation of diazonium salts from the aromatic amine. These salts are highly versatile intermediates that can be converted into a wide range of functional groups (e.g., -OH, -CN, -Halogen) via Sandmeyer or related reactions.[1][11]

Conclusion

The successful application of 3-(3-Aminophenyl)propan-1-ol in synthesis hinges on the strategic control of its dual reactivity. For N-functionalization, direct methods like acylation and reductive amination are highly effective. For O-functionalization, a protection-reaction-deprotection sequence is mandatory to prevent undesired side reactions at the more nucleophilic amino group. By understanding the principles of selectivity and employing the robust protocols outlined in this guide, researchers can effectively leverage this versatile building block for the development of novel chemical entities.

References

• Chemcess. (2025, September 10). Aminophenol: Properties, Production, Reactions And Uses.
• PrepChem.com. Synthesis of 3-amino-1-phenyl-propan-1-ol.
• ResearchG
• Wang, R., & Xu, J. Selective alkylation of aminophenols. University of Michigan.
• BenchChem.
• ResearchGate. Selective alkylation of the amino group of aminophenols | Download Table.
• Google Patents.
• Google Patents. US20040102651A1 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor.
• PubChem. 3-Amino-1-phenylpropan-1-ol | C9H13NO | CID 121548.
• ACS Publications.
• ResearchGate. (PDF)
• ChemicalBook. 3 - (2 - AMinophenyl)propan - 1 - ol ( CAS#: 57591-47-6).
• BenchChem. Application Notes and Protocols: 3-Amino-1-(furan-3-yl)propan-1-ol in Medicinal Chemistry.
• BenchChem. Application Notes and Protocols: Acylation of 3-(Benzotriazol-1-yl)propan-1-amine.
• BLD Pharm. 3-(3-Aminophenyl)propan-1-ol hydrochloride.
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• 11. chemcess.com [chemcess.com]

Application Note: A Scalable and Efficient Synthesis of 3-(3-Aminophenyl)propan-1-ol Derivatives

Abstract

This application note provides a comprehensive guide for the scale-up synthesis of 3-(3-aminophenyl)propan-1-ol, a key building block in the development of various pharmaceutical agents. The described two-step synthetic pathway, commencing from 3-(3-nitrophenyl)propanoic acid, is designed for robustness, scalability, and high yield. The core of this process is a catalytic hydrogenation, a widely utilized and scalable industrial method.[1][2] This document offers detailed, step-by-step protocols, critical safety considerations for large-scale reactions, and insights into process optimization. The target audience includes researchers, chemists, and process development professionals in the pharmaceutical and fine chemical industries.

Introduction

3-(3-Aminophenyl)propan-1-ol and its derivatives are valuable intermediates in the synthesis of a wide range of biologically active molecules. Their structural motif is present in compounds targeting various receptors and enzymes, making them crucial for drug discovery and development. The efficient and scalable production of these intermediates is therefore of significant industrial importance.

This guide focuses on a reliable and well-documented synthetic route amenable to scale-up. The chosen strategy involves the initial reduction of the carboxylic acid functionality of 3-(3-nitrophenyl)propanoic acid, followed by the catalytic hydrogenation of the nitro group to the corresponding aniline. This approach is favored for its high efficiency and the commercial availability of the starting materials.[3][4][5]

Synthetic Strategy Overview

The overall synthetic transformation is depicted below. The process begins with the reduction of the carboxylic acid of 3-(3-nitrophenyl)propanoic acid to the corresponding alcohol, 3-(3-nitrophenyl)propan-1-ol. This intermediate is then subjected to catalytic hydrogenation to selectively reduce the nitro group, yielding the final product, 3-(3-aminophenyl)propan-1-ol.

Caption: Two-step synthesis of 3-(3-Aminophenyl)propan-1-ol.

Experimental Protocols

Part 1: Synthesis of 3-(3-Nitrophenyl)propan-1-ol

The reduction of the carboxylic acid to the primary alcohol can be achieved using various reducing agents. For larger scale operations, borane complexes such as borane-tetrahydrofuran (BH3-THF) or borane-dimethyl sulfide (BMS) are often preferred for their selectivity and ease of handling compared to metal hydrides like lithium aluminum hydride.[6][7]

Materials and Reagents:

Reagent/Material	CAS Number	Molecular Weight	Quantity (Example Scale)
3-(3-Nitrophenyl)propanoic Acid	1664-57-9	195.17 g/mol	100 g (0.512 mol)
Borane-dimethyl sulfide complex (BMS)	13292-87-0	75.97 g/mol	56.4 mL (0.563 mol)
Tetrahydrofuran (THF), anhydrous	109-99-9	72.11 g/mol	1 L
Methanol	67-56-1	32.04 g/mol	200 mL
2M Hydrochloric Acid	7647-01-0	36.46 g/mol	As needed for quench
Ethyl Acetate	141-78-6	88.11 g/mol	For extraction
Brine (saturated NaCl solution)	7647-14-5	58.44 g/mol	For washing
Anhydrous Sodium Sulfate	7757-82-6	142.04 g/mol	For drying

Protocol:

• Reaction Setup: In a well-ventilated fume hood, equip a 3-necked round-bottom flask of appropriate volume with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• Dissolution: Charge the flask with 3-(3-nitrophenyl)propanoic acid (100 g, 0.512 mol) and anhydrous tetrahydrofuran (1 L). Stir the mixture until the solid is fully dissolved.

• Addition of Reducing Agent: Cool the solution to 0°C using an ice-water bath. Slowly add borane-dimethyl sulfide complex (56.4 mL, 0.563 mol) dropwise via the dropping funnel over a period of 60-90 minutes, maintaining the internal temperature below 10°C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Quenching: Once the reaction is complete, cool the mixture to 0°C. Cautiously quench the reaction by the slow, dropwise addition of methanol (200 mL) to decompose any excess borane complex. Vigorous gas evolution (hydrogen) will be observed.

• Acidification and Extraction: After the gas evolution ceases, slowly add 2M hydrochloric acid until the pH of the aqueous layer is ~2. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 300 mL).

• Washing and Drying: Combine the organic layers and wash sequentially with water (200 mL) and brine (200 mL). Dry the organic phase over anhydrous sodium sulfate.

• Solvent Removal and Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure to yield the crude 3-(3-nitrophenyl)propan-1-ol. The product can be further purified by flash column chromatography on silica gel if necessary.

Part 2: Scale-up Catalytic Hydrogenation of 3-(3-Nitrophenyl)propan-1-ol

Catalytic hydrogenation is a highly effective method for the reduction of aromatic nitro groups to anilines and is widely used in industrial processes.[1][2][8] Palladium on carbon (Pd/C) is a common and efficient catalyst for this transformation.[1][9]

Critical Safety Considerations for Catalytic Hydrogenation:

• Hydrogen Flammability: Hydrogen gas is highly flammable and can form explosive mixtures with air.[9][10] All operations must be conducted in a well-ventilated area, away from ignition sources.

• Pyrophoric Catalyst: Palladium on carbon can be pyrophoric, especially after use when it is dry and saturated with hydrogen.[9][11] The catalyst should always be handled in a wet state.[10]

• Pressure Equipment: The hydrogenation reactor must be rated for the intended pressure and temperature.[10][12] Regular inspection and pressure testing of the equipment are mandatory.[12]

• Inerting the Reactor: Before introducing hydrogen, the reactor must be purged with an inert gas, such as nitrogen, to remove all oxygen.[10][13] Similarly, after the reaction, the hydrogen must be purged with an inert gas before opening the reactor.[10][12]

Caption: Workflow for safe catalytic hydrogenation.

Materials and Reagents:

Reagent/Material	CAS Number	Molecular Weight	Quantity (Example Scale)
3-(3-Nitrophenyl)propan-1-ol	19130-96-2	181.19 g/mol	90 g (0.497 mol)
10% Palladium on Carbon (Pd/C), wet	7440-05-3	106.42 g/mol (Pd)	4.5 g (5 wt%)
Ethanol	64-17-5	46.07 g/mol	900 mL
Hydrogen Gas	1333-74-0	2.02 g/mol	As needed
Nitrogen Gas	7727-37-9	28.01 g/mol	For purging
Celite®	61790-53-2	N/A	For filtration

Protocol:

• Reactor Charging: In a hydrogenation reactor of suitable size, add 3-(3-nitrophenyl)propan-1-ol (90 g, 0.497 mol) and ethanol (900 mL).

• Catalyst Addition: Carefully add the wet 10% Pd/C catalyst (4.5 g) to the reactor. This should be done in a way that minimizes the risk of the catalyst drying out and becoming pyrophoric.

• Sealing and Purging: Seal the reactor according to the manufacturer's instructions. Pressurize the reactor with nitrogen to the intended reaction pressure and check for leaks.[12] Once the reactor is confirmed to be leak-free, vent the nitrogen and purge the system with nitrogen three times to remove any residual oxygen.[10][13]

• Hydrogenation: After purging, pressurize the reactor with hydrogen to the desired pressure (e.g., 50-100 psi). Begin stirring and, if necessary, heat the reaction mixture to the desired temperature (e.g., 25-50 °C).

• Reaction Monitoring: Monitor the reaction by observing the uptake of hydrogen. The reaction is typically complete when hydrogen consumption ceases. The progress can also be monitored by taking aliquots (after safely purging the reactor with nitrogen) and analyzing them by TLC or HPLC.

• Post-Reaction Procedure: Once the reaction is complete, stop the heating and allow the reactor to cool to room temperature.

• Venting and Purging: Carefully vent the excess hydrogen from the reactor into a safe exhaust line. Purge the reactor with nitrogen three times to remove all residual hydrogen.[12]

• Catalyst Filtration: Open the reactor and filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. It is crucial to keep the filter cake wet with solvent at all times to prevent ignition.[11] After filtration, the used catalyst should be immediately transferred to a designated waste container and submerged in water.[9]

• Product Isolation: Concentrate the filtrate under reduced pressure to remove the solvent. The resulting crude 3-(3-aminophenyl)propan-1-ol can be purified by crystallization or vacuum distillation.

Process Optimization and Troubleshooting

Parameter	Recommendation	Rationale and Troubleshooting
Catalyst Loading	2-5 wt%	Higher loading can increase reaction rate but also cost. If the reaction is sluggish, consider a modest increase in catalyst loading.
Hydrogen Pressure	50-100 psi	Higher pressure generally accelerates the reaction rate. Ensure the equipment is rated for the chosen pressure.
Temperature	25-50 °C	The reaction is exothermic.[13] Start at room temperature and use cooling if necessary to control the exotherm. Higher temperatures can lead to side reactions.
Solvent	Ethanol, Methanol	Polar protic solvents are generally effective. Ensure the solvent is of sufficient purity to avoid catalyst poisoning.
Incomplete Reaction	Check for catalyst poisoning (e.g., from sulfur or halogen impurities in the starting material). Ensure adequate hydrogen pressure and stirring.
Side Product Formation	Over-reduction of the aromatic ring can occur under harsh conditions (high temperature/pressure). Use milder conditions if this is observed.

Conclusion

The synthetic route detailed in this application note provides a robust and scalable method for the production of 3-(3-aminophenyl)propan-1-ol. By adhering to the outlined protocols and paying close attention to the critical safety procedures for catalytic hydrogenation, researchers and drug development professionals can confidently and efficiently synthesize this important pharmaceutical intermediate. The principles and techniques described herein are foundational for the successful transition from laboratory-scale synthesis to pilot plant and full-scale manufacturing.

References

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. Available at: [Link]

• Hydrogenation SOP. Available at: [Link]

• Hydrogenation Reaction Safety In The Chemical Industry. Available at: [Link]

• HYDROGENATION | FACT SHEET - Stanford Environmental Health & Safety. Available at: [Link]

• Hazards associated with laboratory scale hydrogenations | ACS Chemical Health & Safety. Available at: [Link]

• Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes by Ag/TiO2 Catalyst - NIH. Available at: [Link]

• Reduction of nitro compounds - Wikipedia. Available at: [Link]

• Reduction of Carboxamides Into Amines Catalyzed by La[NH‐2,6‐Pr2‐4‐FcC6H2]3/HBpin. Available at: [Link]

• A practical catalytic reductive amination of carboxylic acids - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02271C. Available at: [Link]

• Catalytic Hydrogenation of Nitrobenzene to Aniline | Application Note - Mettler Toledo. Available at: [Link]

• Large-scale reductive amination and synthesis applications - ResearchGate. Available at: [Link]

• A method for preparing optically active 3-amino-1-phenylpropanol derivatives as an intermediate and a method for preparing optically active pharmaceutical products using the same - Google Patents.

• Titanium-Mediated Reduction of Carboxamides to Amines with Borane–Ammonia - MDPI. Available at: [Link]

• Titanium-Mediated Reduction of Carboxamides to Amines with Borane-Ammonia - PubMed. Available at: [Link]

• Photocatalytic reduction of nitrobenzene to aniline over CdS nanorods: the impacts of reaction conditions and the hydrogenation mechanism - Catalysis Science & Technology (RSC Publishing). Available at: [Link]

• Selective Catalytic Hydrogenation of Nitroarenes to Anilines | Request PDF - ResearchGate. Available at: [Link]

• Process for the production of phenyl substituted propanal - Google Patents.
• A process for the purification of 3-amino-1,2-propanediol and 2-amino ... - Google Patents.
• Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor - Google Patents.

• The 3-phenylpropanol biosynthetic pathways. A The proposed pathway in... - ResearchGate. Available at: [Link]

• Synthetic procedures for the synthesis of 3-nitropropanoic acid. - ResearchGate. Available at: [Link]

• Preparation method of 3-methylamino-1-phenylpropanol - Google Patents.

• 3-(3-NITROPHENYL)PROPANOIC ACID | CAS 1664-57-9 - Matrix Fine Chemicals. Available at: [Link]

• Progress on 3-Nitropropionic Acid Derivatives - PMC - PubMed Central. Available at: [Link]

• Facile and regioselective synthesis of phenylpropanoid-substituted flavan-3-ols - PubMed. Available at: [Link]

• One pot Synthesis of Propargylamines using Solid-Phase Extractive Isolation - Sciforum. Available at: [Link]

• Method for producing and purifying 3-aminopropanol - Google Patents.

• Process for the preparation of enantiomerically pure 3-hydroxy-3-arylpropylamines and their optical stereoisomers - Googleapis.com. Available at: [Link]

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Application Notes &amp; Protocols for the Quantitative Analysis of 3-(3-Aminophenyl)propan-1-ol

Introduction and Scope

3-(3-Aminophenyl)propan-1-ol is an organic molecule featuring a primary aromatic amine, a phenyl ring, and a primary alcohol functional group. Its structure makes it a versatile intermediate in chemical synthesis, potentially serving as a building block for active pharmaceutical ingredients (APIs) or as a related substance or impurity that must be monitored during drug development and manufacturing.

The accurate and precise quantification of 3-(3-Aminophenyl)propan-1-ol is therefore critical for ensuring the quality, safety, and efficacy of pharmaceutical products. This document provides detailed application notes and protocols for three robust analytical methods:

• Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV): Ideal for routine quality control (QC), purity assessment, and quantification in bulk materials or formulated products.

• Gas Chromatography with Mass Spectrometry (GC-MS): A suitable method for identifying and quantifying the analyte, particularly when assessing volatile impurities, though it requires a derivatization step to handle the polar nature of the molecule.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): The benchmark for high-sensitivity, high-selectivity quantification, essential for trace-level analysis in complex matrices such as biological fluids.

These protocols are designed for researchers, analytical scientists, and drug development professionals, providing not just step-by-step instructions but also the scientific rationale behind key methodological choices.

Analyte Physicochemical Properties

A foundational understanding of the analyte's properties is essential for developing robust analytical methods. The key characteristics of 3-(3-Aminophenyl)propan-1-ol are summarized below.

Property	Value	Source / Justification
Molecular Formula	C₉H₁₃NO	[1]
Molecular Weight	151.21 g/mol	[1][2]
CAS Number	52273-78-6	[1]
Structure		PubChem CID: 3084364
pKa (amine)	~4.5-5.0 (aromatic amine, estimated)	The basicity of the aromatic amine is significantly lower than a primary alkyl amine due to resonance delocalization of the lone pair into the phenyl ring.
UV Absorbance	Expected λmax ~230-240 nm and ~280-290 nm	Characteristic absorbance of the aminophenyl chromophore.
Polarity	Polar	The presence of hydroxyl (-OH) and amino (-NH₂) groups imparts significant polarity, affecting solubility and chromatographic behavior.

General Analytical Workflow

The process of quantifying an analyte, from sample reception to the final report, follows a structured, multi-stage workflow. This ensures that results are reliable, reproducible, and fully documented.

Caption: General workflow for quantitative analytical testing.

Method 1: RP-HPLC with UV Detection

Principle and Rationale

This method leverages reversed-phase chromatography, where the analyte is separated based on its hydrophobic interactions with a nonpolar stationary phase (e.g., C18) and elution by a polar mobile phase. Due to the presence of the basic aromatic amine, control of the mobile phase pH is the most critical parameter.

• Causality of Column Choice: A C18 column is a robust, versatile starting point for retaining the phenyl ring of the analyte. A Phenyl-Hexyl phase can also be considered to enhance selectivity through pi-pi interactions between the stationary phase and the analyte's aromatic ring.[3]

• Expertise on Mobile Phase pH: The aromatic amine group is basic. At a low pH (e.g., 2.5-3.5), the amine will be protonated (-NH₃⁺), making it highly polar and resulting in earlier elution. This protonated state also minimizes secondary interactions with residual silanols on the silica-based column, which are a primary cause of peak tailing.[3] Operating at a controlled low pH is therefore essential for achieving sharp, symmetrical peaks.

• Solvent Selection: Acetonitrile and methanol are common organic modifiers. Acetonitrile often provides better peak shape and lower backpressure, while methanol can alter selectivity, which is useful during method development.[3]

Detailed Protocol

A. Instrumentation and Materials

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV/PDA detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Analytical balance, volumetric flasks, pipettes.

• HPLC-grade acetonitrile, methanol, and water.

• Potassium phosphate monobasic, phosphoric acid.

• 3-(3-Aminophenyl)propan-1-ol reference standard.

B. Reagent Preparation

• Mobile Phase A (Aqueous Buffer): Prepare a 20 mM potassium phosphate buffer. Dissolve 2.72 g of potassium phosphate monobasic in 1 L of HPLC-grade water. Adjust the pH to 3.0 with phosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase B (Organic): HPLC-grade acetonitrile.

• Diluent: 50:50 (v/v) Acetonitrile:Water.

C. Standard and Sample Preparation

• Stock Standard (1.0 mg/mL): Accurately weigh ~25 mg of the reference standard into a 25.0 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standards: Perform serial dilutions from the stock standard to prepare calibration standards at concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Accurately weigh the sample material, dissolve in the diluent to achieve a theoretical concentration within the calibration range (e.g., 50 µg/mL), and filter through a 0.45 µm syringe filter before injection.

D. Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 20 mM Phosphate Buffer, pH 3.0B: Acetonitrile
Gradient	0-2 min: 10% B2-12 min: 10% to 70% B12-14 min: 70% B14-14.1 min: 70% to 10% B14.1-18 min: 10% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Detection	UV at 235 nm

E. System Suitability Test (SST) Before running samples, inject a mid-level standard five times. The results must meet the following criteria:

• Tailing Factor: ≤ 1.5

• Theoretical Plates: ≥ 2000

• RSD of Peak Area: ≤ 2.0%

Troubleshooting Common HPLC Issues

Problem	Potential Cause	Suggested Solution
Peak Tailing	Secondary interactions between the basic amine and acidic silanols on the column.	Ensure mobile phase pH is low (~3.0) to protonate the amine. Use a modern, base-deactivated or end-capped column. Consider adding a competing base like 0.1% triethylamine (TEA) to the mobile phase.[4]
Poor Resolution	Inappropriate mobile phase composition or column.	Optimize the gradient slope. Screen different column stationary phases (e.g., C8, Phenyl-Hexyl). Adjust the mobile phase pH.[4]
Ghost Peaks	Contamination in the diluent, mobile phase, or carryover from a previous injection.	Run blank injections with fresh diluent. Ensure proper needle wash in the autosampler method. Prepare fresh mobile phases daily.

Method 2: GC-MS with Derivatization

Principle and Rationale

GC-MS is a powerful technique for separation and identification but is best suited for volatile and thermally stable compounds. The polar -NH₂ and -OH groups on 3-(3-Aminophenyl)propan-1-ol make it non-volatile and prone to adsorption on the GC column, leading to poor peak shape and thermal degradation.

• Trustworthiness through Derivatization: To overcome these issues, a derivatization step is mandatory. Silylation using an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common and effective strategy. This process replaces the active hydrogens on the amine and alcohol groups with nonpolar trimethylsilyl (TMS) groups, as shown below. This increases volatility, improves thermal stability, and results in sharp, symmetrical chromatographic peaks.[4][5]

  R-OH + (CF₃CON(Si(CH₃)₃)₂) → R-O-Si(CH₃)₃ R-NH₂ + (CF₃CON(Si(CH₃)₃)₂) → R-NH-Si(CH₃)₃

Workflow and Protocol

Caption: Workflow for GC-MS analysis with silylation.

Detailed Protocol

A. Instrumentation and Materials

• GC system with a split/splitless injector coupled to a Mass Spectrometer.

• DB-5ms or HP-5ms capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[4]

• BSTFA with 1% TMCS (trimethylchlorosilane) as a catalyst.

• Pyridine or Acetonitrile (anhydrous, as derivatization solvent).

• Autosampler vials with inserts.

B. Standard and Sample Derivatization

• Prepare standards and samples in an anhydrous solvent like pyridine at a concentration of ~100 µg/mL.

• Pipette 100 µL of the standard or sample solution into a 2 mL autosampler vial.

• Add 100 µL of BSTFA + 1% TMCS.

• Cap the vial tightly and vortex for 10 seconds.

• Heat the vial in a heating block or oven at 70 °C for 30 minutes to ensure complete derivatization.

• Cool to room temperature before placing in the GC autosampler.

C. GC-MS Conditions

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Injector Temp.	270 °C
Injection Mode	Split (e.g., 20:1 ratio)
Oven Program	Initial: 100 °C, hold for 2 minRamp: 15 °C/min to 280 °CHold: 5 min at 280 °C
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	Scan 40-450 amu

D. Data Analysis The di-TMS derivative of the analyte will have a molecular weight of 295.5 g/mol . The mass spectrum will not show a prominent molecular ion but will have characteristic fragment ions that can be used for identification and quantification (e.g., in Selected Ion Monitoring mode).

Method 3: LC-MS/MS

Principle and Rationale

LC-MS/MS is the definitive method for trace quantification in complex matrices due to its unparalleled sensitivity and selectivity.[6][7] It couples HPLC separation with mass spectrometry detection operating in Multiple Reaction Monitoring (MRM) mode.

• Principle of MRM: In MRM, the first quadrupole (Q1) is set to isolate a specific mass-to-charge ratio (m/z) corresponding to the analyte's parent ion (the precursor ion ). This ion is then fragmented in the collision cell (Q2), and the third quadrupole (Q3) isolates a specific fragment ion (the product ion ). This precursor → product transition is highly specific to the analyte, effectively eliminating matrix interference and providing a very low noise signal.[7]

• Ionization: For 3-(3-Aminophenyl)propan-1-ol, the basic amine group is readily protonated, making positive-mode Electrospray Ionization (ESI+) the ideal choice. The expected precursor ion would be the protonated molecule, [M+H]⁺, at m/z 152.1.

Detailed Protocol

A. Instrumentation and Materials

• LC-MS/MS system (e.g., triple quadrupole).

• HPLC conditions and reagents as described in Section 4.2, but using volatile buffers like ammonium formate or ammonium acetate instead of phosphate buffers. For example, use 10 mM ammonium formate with 0.1% formic acid in water for Mobile Phase A.

B. MS/MS Parameters (Example) These parameters must be optimized by infusing a standard solution of the analyte directly into the mass spectrometer.

Parameter	Condition
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temp.	150 °C
Desolvation Temp.	400 °C
MRM Transition	Q1 (Precursor): 152.1 m/zQ3 (Product): 134.1 m/z (loss of H₂O)
Collision Energy	To be optimized (e.g., 15 eV)

C. Sample Preparation (for Plasma)

• To 50 µL of plasma sample in a microcentrifuge tube, add 150 µL of ice-cold acetonitrile containing an appropriate internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for injection.

Method Validation Summary

Any analytical method used for regulated testing must be validated to prove its suitability for the intended purpose. The key validation parameters are summarized below, based on International Council for Harmonisation (ICH) guidelines.

Parameter	Description	Typical Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of other components (impurities, matrix).	Peak purity analysis (PDA), no interfering peaks at the analyte's retention time in blank samples.
Linearity	The ability to elicit test results that are directly proportional to the analyte concentration.	Correlation coefficient (r²) ≥ 0.999 for a minimum of 5 concentration levels.
Accuracy	The closeness of test results to the true value.	% Recovery between 98.0% and 102.0% for drug substance; 80-120% for bioanalysis.[7]
Precision	The degree of scatter between a series of measurements. Assessed at repeatability (intra-day) and intermediate precision (inter-day) levels.	Relative Standard Deviation (RSD) ≤ 2.0% for drug substance; ≤ 15% for bioanalysis.[7][8]
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1; precision (RSD) ≤ 20%.[8]
Robustness	The capacity to remain unaffected by small, deliberate variations in method parameters.	No significant change in results when parameters (pH, flow rate, temp) are slightly varied.

Conclusion

The choice of analytical method for quantifying 3-(3-Aminophenyl)propan-1-ol depends directly on the application's requirements.

• RP-HPLC-UV is a robust, cost-effective, and reliable method for routine QC analysis of bulk materials and formulations where concentration levels are relatively high.

• GC-MS provides excellent identification capabilities and is a viable alternative, provided that a consistent and complete derivatization procedure is implemented.

• LC-MS/MS is the superior choice for bioanalysis or any application requiring the measurement of trace levels of the analyte in complex matrices, offering unmatched sensitivity and selectivity.

Each protocol described herein serves as a comprehensive starting point. It is imperative that any method be fully validated in the target matrix to ensure the generation of accurate, reliable, and reproducible data.

References

• PubChem. (n.d.). 3-Amino-1-phenylpropan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 3-Amino-3-(2-aminophenyl)propan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Galla, L. (2015). Development and validation of an HPLC method for determination of 3-aminopropanol and stability study of pharmaceutical preparation. Charles University. Retrieved from [Link]

• Google Patents. (2004). US20040102651A1 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor.
• Google Patents. (2008). CN100432043C - Preparation method of 3-methylamino-1-phenylpropanol.

• Organic Syntheses. (n.d.). 3-phenyl-1-propanol. Retrieved from [Link]

• NIST. (n.d.). 3-Phenylpropanol. NIST Chemistry WebBook. Retrieved from [Link]

• LCGC International. (2021). Practical GC: Selectivity Differences Resulting from Analytes Interacting with the Solvent and Stationary Phase. Retrieved from [Link]

• NIST. (n.d.). 1-Propanol, 3-amino-. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (2017). What is the best method to determine 3-aminopropanol in a cream formulation? Retrieved from [Link]

• NIST. (n.d.). 1-Propanol, 3-amino-. NIST Chemistry WebBook. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Mass spectrum of propan-1-ol. Retrieved from [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Analytical Methods. Retrieved from [Link]

• Hiemstra, M., et al. (2017). Quantitative Method for Simultaneous Analysis of Acetaminophen and 6 Metabolites. Therapeutic Drug Monitoring. Retrieved from [Link]

Sources

• 1. biosynth.com [biosynth.com]
• 2. 3-Amino-1-phenylpropan-1-ol | C9H13NO | CID 121548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Quantitative Method for Simultaneous Analysis of Acetaminophen and 6 Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dspace.cuni.cz [dspace.cuni.cz]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(3-Aminophenyl)propan-1-ol

Welcome to the technical support center for the synthesis of 3-(3-Aminophenyl)propan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges in this synthesis. Our goal is to equip you with the knowledge to optimize your reaction conditions, improve yields, and ensure the purity of your final product.

I. Troubleshooting Guide: Addressing Common Synthesis Issues

This section addresses specific problems you might encounter during the synthesis of 3-(3-Aminophenyl)propan-1-ol, which is typically achieved through the reduction of 3-(3-nitrophenyl)propan-1-ol.

Problem 1: Low Yield of 3-(3-Aminophenyl)propan-1-ol

A low yield is one of the most common frustrations in multi-step organic synthesis. The root cause can often be traced to incomplete reactions, side-product formation, or mechanical losses during workup and purification.

Question: My final yield of 3-(3-Aminophenyl)propan-1-ol is consistently below 50%. What are the likely causes and how can I improve it?

Answer: Several factors can contribute to a low yield in this synthesis. Let's break down the potential issues in the critical reduction step of 3-(3-nitrophenyl)propan-1-ol.

Causality and Strategic Solutions:

• Incomplete Reduction: The conversion of the nitro group to an amine is a multi-electron process that can stall at intermediate stages, such as the nitroso or hydroxylamine species, if the reducing agent is not sufficiently reactive or is used in stoichiometric insufficiency.

  • Solution: Ensure you are using a sufficient excess of the reducing agent. For catalytic hydrogenation (e.g., H₂/Pd/C), ensure the catalyst is active and not poisoned. For metal-based reductions (e.g., Fe, Sn, Zn in acidic media), a significant excess is often necessary to drive the reaction to completion.[1][2][3] Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the complete consumption of the starting material.

• Side Reactions: The reduction of aromatic nitro compounds can sometimes lead to the formation of undesired side products. For instance, the intermediate nitroso and hydroxylamine species can react with each other to form azoxy, azo, and hydrazo compounds, which are further reduced to the desired amine but at the cost of reaction efficiency.[4]

  • Solution: Controlling the reaction temperature is crucial. Highly exothermic reductions may require cooling to minimize side product formation.[1] The choice of solvent can also influence the reaction pathway; ensure it is appropriate for your chosen reducing agent and starting material.[1]

• Product Degradation: The aminophenylpropanol product can be susceptible to oxidation, especially during workup and purification.

  • Solution: Perform the workup under an inert atmosphere (e.g., nitrogen or argon) if possible. Minimize the exposure of the purified product to air and light.

• Mechanical Losses: Significant amounts of product can be lost during extraction and purification steps.

  • Solution: Ensure efficient extraction by performing multiple extractions with a suitable organic solvent. During purification by column chromatography, careful selection of the stationary and mobile phases is critical to achieve good separation without excessive product loss on the column.

Problem 2: Presence of Impurities in the Final Product

Even with a good yield, the presence of impurities can render the product unsuitable for downstream applications. Identifying and eliminating these impurities is paramount.

Question: After purification, my NMR spectrum of 3-(3-Aminophenyl)propan-1-ol shows unexpected peaks. What are the likely impurities and how can I remove them?

Answer: The impurities can originate from the starting material, side reactions, or incomplete reactions. Let's analyze the possibilities.

Common Impurities and Purification Strategies:

Impurity	Likely Origin	Identification (¹H NMR)	Purification Strategy
3-(3-Nitrophenyl)propan-1-ol	Incomplete reduction	Aromatic protons in the 7.5-8.2 ppm region with characteristic nitro-substituted pattern.	Optimize reduction conditions (see Problem 1). If present in small amounts, careful column chromatography can separate it from the more polar amine product.
Azoxy/Azo/Hydrazo compounds	Side reactions during reduction[4]	Complex aromatic signals, often in the 7.0-8.0 ppm region.	These are often less polar than the desired product and can be separated by column chromatography. Optimizing the reduction conditions to favor the direct reduction pathway is the best preventative measure.
Over-reduction products (e.g., removal of the hydroxyl group)	Harsh reduction conditions	Absence of the carbinol proton signal (~4.6 ppm) and the hydroxyl proton signal.	Use milder reducing agents. For example, catalytic transfer hydrogenation can sometimes be more selective than high-pressure hydrogenation.
Solvent Residues	Incomplete removal during workup	Characteristic solvent peaks (e.g., ethyl acetate, dichloromethane).	Dry the final product under high vacuum for an extended period.

Problem 3: Difficulty in Purifying the Product

3-(3-Aminophenyl)propan-1-ol is a polar molecule, which can sometimes make its purification by standard techniques challenging.

Question: I am struggling to get a clean separation of my product using column chromatography. What are my options?

Answer: The polar nature of both the amine and alcohol functional groups can lead to tailing on silica gel columns.

Purification Workflow:

Caption: Purification workflow for 3-(3-Aminophenyl)propan-1-ol.

Detailed Purification Strategies:

• Column Chromatography Optimization:

  • Deactivate Silica Gel: Pre-treating your silica gel with a small amount of a tertiary amine (e.g., triethylamine, ~1%) in your eluent system can significantly reduce tailing by blocking the acidic silanol groups.

  • Gradient Elution: Start with a less polar eluent system (e.g., 100% dichloromethane) and gradually increase the polarity by adding methanol. A typical gradient might be from 0% to 10% methanol in dichloromethane.

• Alternative Purification Methods:

  • Kugelrohr Distillation: If your product is a thermally stable oil, Kugelrohr distillation under high vacuum can be an excellent method for purification, especially on a larger scale.

  • Recrystallization as a Salt: You can convert your amine product to a salt (e.g., hydrochloride or sulfate) by treating it with the corresponding acid. These salts are often crystalline and can be purified by recrystallization from a suitable solvent system (e.g., ethanol/ether). The free amine can then be regenerated by basification and extraction.

II. Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 3-(3-Aminophenyl)propan-1-ol?

A1: The most prevalent and straightforward synthesis involves the reduction of the nitro group of 3-(3-nitrophenyl)propan-1-ol. This precursor can be synthesized through various methods, often starting from 3-nitrobenzaldehyde or a related compound.

Q2: What are the best reducing agents for the conversion of the nitro to the amine group in this synthesis?

A2: The choice of reducing agent depends on the scale of the reaction, available equipment, and the presence of other functional groups.

• Catalytic Hydrogenation: Hydrogen gas with a palladium on carbon (Pd/C) catalyst is a very clean and efficient method, typically yielding high purity products.[3] Raney nickel is also an effective catalyst.[5]

• Metal/Acid Reductions: Tin (Sn) or iron (Fe) powder in the presence of hydrochloric acid (HCl) are classic and cost-effective methods for this transformation.[2][3] Zinc (Zn) can also be used.[3]

• Transfer Hydrogenation: Using a hydrogen donor like ammonium formate or cyclohexene with a Pd/C catalyst can be a safer alternative to using hydrogen gas.

Q3: Can I use sodium borohydride (NaBH₄) or lithium aluminum hydride (LAH) to reduce the nitro group?

A3: Generally, NaBH₄ is not strong enough to reduce an aromatic nitro group. LAH can reduce the nitro group, but it is a very powerful reducing agent and may also reduce other functional groups if present. It is also more hazardous to handle than other options. For the specific reduction of a nitro group in the presence of an alcohol, catalytic hydrogenation or metal/acid reductions are more common and selective.

Q4: How can I monitor the progress of the reduction reaction?

A4: Thin Layer Chromatography (TLC) is the most convenient method. Use a suitable eluent system (e.g., 50% ethyl acetate in hexanes). The starting nitro compound will be less polar (higher Rf value) than the resulting amine product (lower Rf value). Staining with potassium permanganate or ninhydrin can help visualize the spots. For more quantitative analysis, LC-MS can be employed.

Q5: What are the key safety precautions for this synthesis?

A5:

• Catalytic Hydrogenation: Hydrogen gas is highly flammable. Ensure all equipment is properly grounded and there are no ignition sources. Work in a well-ventilated fume hood.

• Metal/Acid Reductions: These reactions can be exothermic and produce hydrogen gas. Add the acid slowly and with cooling.

• General Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Handle all chemicals in a well-ventilated fume hood.

III. Detailed Experimental Protocols

Protocol 1: Synthesis of 3-(3-Aminophenyl)propan-1-ol via Catalytic Hydrogenation

This protocol describes the reduction of 3-(3-nitrophenyl)propan-1-ol using hydrogen gas and a palladium on carbon catalyst.

Reaction Scheme:

Caption: Reduction of 3-(3-nitrophenyl)propan-1-ol.

Materials:

• 3-(3-Nitrophenyl)propan-1-ol

• 10% Palladium on carbon (Pd/C), 50% wet

• Methanol (MeOH)

• Diatomaceous earth (Celite®)

• Hydrogen gas (H₂)

Procedure:

• In a suitable hydrogenation vessel, dissolve 3-(3-nitrophenyl)propan-1-ol (1.0 eq) in methanol.

• Carefully add 10% Pd/C (5-10 mol %).

• Seal the vessel and purge with nitrogen or argon, then evacuate and backfill with hydrogen gas.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (typically a balloon or a Parr shaker at 40-50 psi) at room temperature.

• Monitor the reaction progress by TLC until the starting material is completely consumed.

• Once complete, carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of diatomaceous earth to remove the catalyst, washing the pad with methanol.

• Concentrate the filtrate under reduced pressure to yield the crude 3-(3-aminophenyl)propan-1-ol.

• Purify the crude product by column chromatography or other suitable methods as described in the troubleshooting section.

Protocol 2: Synthesis of 3-(3-Aminophenyl)propan-1-ol via Iron/HCl Reduction

This protocol details a classic method for nitro group reduction using iron powder in an acidic medium.

Materials:

• 3-(3-Nitrophenyl)propan-1-ol

• Iron powder (Fe)

• Concentrated Hydrochloric acid (HCl)

• Ethanol (EtOH)

• Water (H₂O)

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate (EtOAc)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 3-(3-nitrophenyl)propan-1-ol (1.0 eq), ethanol, and water.

• Add iron powder (3-5 eq) to the mixture.

• Heat the mixture to reflux and add concentrated HCl (0.2-0.5 eq) dropwise.

• Continue refluxing and monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and filter through diatomaceous earth to remove the iron salts.

• Concentrate the filtrate to remove the ethanol.

• Carefully basify the aqueous residue with a saturated solution of sodium bicarbonate until the pH is ~8-9.

• Extract the aqueous layer multiple times with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to give the crude product.

• Purify as needed.

IV. References

• Nitro Substrates in Reductive Electrosynthesis: A Review | ACS Electrochemistry. (2025). Retrieved from

• Synthesis of 3-amino-1-phenyl-propan-1-ol - PrepChem.com. Retrieved from

• Challenges in the selective reduction of the nitro group - Benchchem. Retrieved from

• CN100432043C - Preparation method of 3-methylamino-1-phenylpropanol - Google Patents. Retrieved from

• Aromatic Side Chain Reduction: Nitro - csbsju. Retrieved from

• More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger - Master Organic Chemistry. (2018). Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Aromatic Side Chain Reduction: Nitro [employees.csbsju.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CN100432043C - Preparation method of 3-methylamino-1-phenylpropanol - Google Patents [patents.google.com]

Technical Support Center: Purification of 3-(3-Aminophenyl)propan-1-ol

Welcome to the technical support resource for the chromatographic purification of 3-(3-Aminophenyl)propan-1-ol. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining this versatile intermediate in high purity. My approach is to move beyond simple protocols and delve into the chemical principles governing the separation, enabling you to troubleshoot effectively and develop robust, validated purification methods.

The unique structure of 3-(3-Aminophenyl)propan-1-ol—possessing a basic primary amine, a polar alcohol, and an aromatic ring—presents specific challenges in chromatography. The primary amine's interaction with stationary phases is often the critical factor dictating success. This guide provides a framework for navigating these challenges.

Part 1: Method Selection & Starting Points

Choosing the correct chromatographic mode is the first and most critical decision. The polarity and basicity of your target molecule will guide this choice.

Frequently Asked Questions (FAQs) on Method Selection

Q1: What are the main chromatographic strategies for purifying 3-(3-Aminophenyl)propan-1-ol?

A1: There are three primary strategies, each with distinct advantages:

• Normal-Phase Chromatography (NPC) on Silica Gel: This is often the first method attempted in a synthesis lab. However, the acidic nature of silica gel interacts strongly with the basic amino group, which can cause significant peak tailing, low recovery, and even degradation.[1][2] This interaction must be mitigated.

• Modified Normal-Phase Chromatography: This involves either adding a basic modifier to the mobile phase to "shield" the analyte from acidic silanols or using a less acidic/basic stationary phase like amine-functionalized silica or alumina.[1][2][3]

• Reversed-Phase Chromatography (RPC): This is a powerful and highly reproducible technique, especially for HPLC.[4][5] The stationary phase is non-polar (e.g., C18), and a polar mobile phase is used. Method success is highly dependent on controlling the mobile phase pH to manage the ionization of the amino group.[1][6]

• Hydrophilic Interaction Liquid Chromatography (HILIC): This technique is excellent for polar compounds that show little retention in reversed-phase.[7][8] It uses a polar stationary phase with a partially aqueous, high-organic mobile phase.

Q2: Which potential impurities should I be aware of during method development?

A2: Impurities often stem from the synthetic route, typically the reduction of a precursor like 1-(3-aminophenyl)propan-1-one. Common impurities may include:

• Unreacted Starting Material: The ketone precursor, which is less polar than the desired alcohol.

• Over-reduction Products: Saturation of the aromatic ring under harsh reduction conditions.

• N-Alkylation Byproducts: Formation of secondary or tertiary amines.[9]

• Degradation Products: The molecule can be sensitive to highly acidic conditions.

Your chromatographic method must have sufficient selectivity to resolve the target compound from these structurally similar molecules.

Recommended Starting Conditions

The following table summarizes recommended starting points for your method development.

Chromatography Mode	Recommended Stationary Phase	Recommended Mobile Phase System	Key Considerations & Expert Tips
Normal-Phase (Modified)	Standard Silica Gel (60 Å, 40-63 µm)	Option A: Dichloromethane/Methanol with a basic modifier. Start with 98:2 DCM:MeOH + 0.1-1% Triethylamine (TEA) or Ammonium Hydroxide. Option B: Ethyl Acetate/Hexanes with a basic modifier.	The basic modifier competes with your amine for active sites on the silica, dramatically improving peak shape.[1][10] Always pre-treat your column with the modified mobile phase before loading the sample.
Normal-Phase (Alternative Phase)	Amine-functionalized Silica (KP-NH)	Ethyl Acetate/Hexanes	This is often a superior choice to standard silica.[2][3][11] The amine-modified surface minimizes the acid-base interaction, allowing for purification with neutral solvents and predictable elution based on TLC.[3][11]
Reversed-Phase	C18-bonded Silica	Acidic: Water/Acetonitrile with 0.1% Formic Acid or TFA. Basic: Water/Acetonitrile with 0.1% Ammonium Hydroxide or TEA (to pH 8-10).	At low pH, the amine is protonated (more polar) and elutes earlier. At high pH, it is in its neutral, free-base form (more hydrophobic) and is retained longer.[1] Running at high pH often provides better retention and peak shape for amines.[1]
HILIC	Bare Silica, Amide, or other polar phase	Acetonitrile/Aqueous Buffer (e.g., Ammonium Formate)	Requires a high percentage of organic solvent (>80% ACN) to achieve retention.[8] Excellent for separating highly polar compounds. The sample must be dissolved in a solvent with high organic content to ensure good peak shape.[7]

Method Selection Workflow

This diagram outlines the decision-making process for selecting the optimal purification strategy.

Caption: Decision tree for selecting a purification strategy.

Part 2: Troubleshooting Guide

Even with a good starting point, problems can arise. This section addresses the most common issues in a question-and-answer format.

Problem: My compound is streaking badly or not moving off the baseline on a silica gel column.

• Q: What is causing this?

  • A: This is the classic result of the strong acid-base interaction between the basic amine of your compound and the acidic silanol groups on the silica surface.[1][2] This interaction leads to non-ideal chromatographic behavior, including severe peak tailing and, in some cases, irreversible adsorption to the stationary phase.[12]

• Q: How can I fix it?

  • A: You must disrupt this interaction.

    • Add a Competing Base: Incorporate a small amount (0.5-2%) of a basic modifier like triethylamine (TEA) or ammonium hydroxide into your eluent.[10] This small, mobile base will saturate the acidic sites on the silica, allowing your compound to elute symmetrically.

    • Switch to a Deactivated Stationary Phase: Use an amine-functionalized silica column.[2][3] These columns have a surface that is chemically modified to be basic, eliminating the problematic interaction and allowing for elution with standard neutral solvents like hexane/ethyl acetate.[3]

Problem: My compound elutes as a broad peak, even with a modified mobile phase.

• Q: I've added TEA, but my peaks are still not sharp. What else could be wrong?

  • A: Several factors could be at play:

    • Column Overload: You may have loaded too much crude material onto the column. A good rule of thumb for flash chromatography is to load 1-5% of the silica gel mass (e.g., 40-200 mg of crude on a 40 g column). Overloading leads to band broadening.[13]

    • Poor Sample Solubility: If your compound is not fully dissolved when loaded or precipitates at the top of the column, it will continuously leach into the mobile phase, resulting in a broad peak. Ensure your sample is fully dissolved in a minimum amount of solvent, preferably the mobile phase itself or a stronger solvent that is miscible.[14]

    • Inadequate Modifier Concentration: For particularly basic compounds or very acidic silica, you may need to increase the concentration of your basic modifier slightly.

Problem: In my reversed-phase separation, I'm getting poor resolution between my product and an impurity.

• Q: How can I improve the separation (selectivity)?

  • A: In reversed-phase, you have several powerful tools to adjust selectivity:

    • Change the Mobile Phase pH: The ionization state of your amine and potentially your impurities will change with pH.[6] If you are running under acidic conditions, try switching to basic conditions (or vice-versa). This can dramatically alter the relative retention times and improve resolution. Basic amines often show increased retention and better peak shape at higher pH.[1]

    • Change the Organic Modifier: If you are using acetonitrile, try methanol, or vice-versa. Acetonitrile and methanol have different polarities and engage in different intermolecular interactions (methanol is a hydrogen-bond donor), which can significantly alter the selectivity of the separation.[4]

    • Adjust the Gradient Slope: A shallower gradient (i.e., increasing the percentage of organic solvent more slowly) will increase run time but often improves the resolution between closely eluting peaks.[6]

Troubleshooting Workflow Diagram

This flowchart provides a systematic approach to diagnosing and solving common chromatography problems.

Caption: A logical workflow for troubleshooting common purification issues.

Part 3: Experimental Protocols

These protocols provide detailed, self-validating methodologies for common purification scenarios.

Protocol 1: Normal-Phase Flash Chromatography with a Basic Modifier

This protocol is designed for standard silica gel purification where amine-silica interactions are problematic.

• Mobile Phase Preparation:

  • Prepare two solvent reservoirs. Eluent A: Hexane (or Ethyl Acetate). Eluent B: Ethyl Acetate (or Methanol).

  • To your more polar solvent (Eluent B), add triethylamine (TEA) to a final concentration of 1% v/v. For example, add 10 mL of TEA to 990 mL of Ethyl Acetate. This step is critical for good chromatography.

• TLC Analysis:

  • Develop a TLC method using the pre-mixed, TEA-containing solvents. Identify a solvent ratio that provides a retention factor (Rf) for the product of ~0.2-0.3.

• Column Packing and Equilibration:

  • Dry or slurry pack a silica gel column with your chosen non-polar solvent (Eluent A).

  • Equilibrate the column by flushing with at least 5 column volumes (CV) of your initial mobile phase mixture (containing TEA). Do not skip this step; it ensures the entire silica bed is deactivated before the sample is loaded.

• Sample Loading:

  • Dissolve the crude 3-(3-Aminophenyl)propan-1-ol in a minimal amount of dichloromethane or the mobile phase.

  • Alternatively, for less soluble samples, perform a "dry load": adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and carefully apply the resulting free-flowing powder to the top of the column bed.

• Elution and Fraction Collection:

  • Begin elution with the mobile phase composition determined by TLC.

  • If separation from impurities is difficult, run a shallow gradient by slowly increasing the percentage of the more polar, TEA-containing eluent.

  • Collect fractions and monitor by TLC to identify those containing the pure product.

• Product Isolation:

  • Combine the pure fractions and remove the solvent using a rotary evaporator. The presence of TEA may require co-evaporation with a solvent like toluene to remove the final traces.

Protocol 2: Preparative Reversed-Phase HPLC with pH Control

This protocol is ideal for achieving high purity on multi-gram scales, assuming access to a preparative HPLC system. We will use high pH to maximize retention and peak shape.

• Mobile Phase Preparation:

  • Aqueous Phase (A): Deionized Water. Add ammonium hydroxide to adjust the pH to ~10. (Ensure your column is stable at this pH; modern hybrid silica columns are recommended).

  • Organic Phase (B): Acetonitrile or Methanol.

• Analytical Method Development:

  • On an analytical C18 column, inject a small amount of the crude material.

  • Run a scouting gradient (e.g., 5% to 95% B over 15 minutes) to determine the approximate elution conditions.

  • Optimize the gradient to achieve baseline separation of the product from key impurities. Note the %B at which your product elutes.

• Column Equilibration:

  • Equilibrate the preparative C18 column with at least 3-5 CV of the starting mobile phase composition (e.g., 95% A, 5% B).

• Sample Preparation and Injection:

  • Dissolve the crude sample in a solvent mixture that contains a small amount of organic modifier and is compatible with the aqueous mobile phase (e.g., Water/Acetonitrile with a few drops of ammonium hydroxide to aid solubility). Filter the sample through a 0.45 µm filter to prevent clogging the system.

  • Inject the sample onto the column.

• Elution and Fractionation:

  • Run the optimized preparative gradient.

  • Use a UV detector (monitoring at ~254 nm) and an automated fraction collector to isolate the peak corresponding to the pure product.

• Product Isolation:

  • Combine the pure fractions. Most of the organic solvent can be removed by rotary evaporation.

  • The remaining aqueous solution can be freeze-dried (lyophilized) or extracted with an organic solvent (like ethyl acetate) after neutralizing or acidifying the solution to recover the product.

References

• Wikipedia. (n.d.). Reversed-phase chromatography. Retrieved January 17, 2026, from [Link]

• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. Retrieved January 17, 2026, from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?. Retrieved January 17, 2026, from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Retrieved January 17, 2026, from [Link]

• Ötvös, I., et al. (1978). INVESTIGATION OF AROMATIC HYDROCARBONS BY REVERSED PHASE HPLC.

• Chemistry LibreTexts. (2022, October 4). 7.10: Reverse Phase Chromatography. Retrieved January 17, 2026, from [Link]

• Waters Corporation. (n.d.). Mobile Phase Selectivity. Retrieved January 17, 2026, from [Link]

• Biotage. (2023, January 19). Is there an easy way to purify organic amines?. Retrieved January 17, 2026, from [Link]

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• Bickler, B. (2015).

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common side reactions in the synthesis of 3-(3-Aminophenyl)propan-1-ol

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of 3-(3-Aminophenyl)propan-1-ol. This document is designed for researchers, chemists, and drug development professionals who may encounter challenges during the synthesis of this valuable intermediate. Our goal is to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower you in your laboratory work. This guide is structured in a question-and-answer format to directly address the most common issues encountered in the primary synthetic routes.

Overview of Primary Synthetic Route

The most prevalent and direct method for synthesizing 3-(3-Aminophenyl)propan-1-ol involves the reduction of its nitro precursor, 3-(3-nitrophenyl)propan-1-ol. This transformation, while common, is fraught with potential side reactions if not properly controlled. This guide will primarily focus on troubleshooting this critical reduction step.

Section 1: Troubleshooting the Reduction of 3-(3-Nitrophenyl)propan-1-ol

This section addresses the most frequent challenges observed during the conversion of the aromatic nitro group to an amine via catalytic hydrogenation or metal/acid reduction.

FAQ 1: My reaction is stalled or incomplete. How can I ensure full conversion to the desired amine?

Issue: After the recommended reaction time, analysis by TLC or LC-MS shows a significant amount of remaining 3-(3-nitrophenyl)propan-1-ol.

Root Cause Analysis: Incomplete reduction is typically traced back to issues with the catalyst, reaction conditions, or substrate solubility. The reduction of a nitro group is a demanding six-electron process that requires an efficient catalytic system and optimal physical conditions.

Troubleshooting & Solutions:

• Catalyst Activity: The catalyst is the most critical component. Its activity can be compromised by age, improper storage, or poisoning.

  • Solution 1 (Fresh Catalyst): Always use a fresh batch of catalyst, especially for crucial syntheses. Catalysts like Palladium on carbon (Pd/C) can adsorb atmospheric contaminants over time, while pyrophoric catalysts like Raney Nickel require careful handling under an inert atmosphere to maintain activity.[1]

  • Solution 2 (Increase Loading): If using a fresh catalyst is still ineffective, the catalytic loading may be insufficient. A typical loading for 10% Pd/C is 5-10 mol% relative to the substrate.[1] Increasing this to 15 mol% can often facilitate a complete reaction.

• Hydrogen Delivery (for Catalytic Hydrogenation): The reaction rate is directly dependent on the availability of hydrogen at the catalyst's surface.

  • Solution 1 (Increase Pressure): For stubborn reductions, a hydrogen balloon may provide insufficient pressure.[1] Transitioning to a Parr hydrogenation apparatus allows for significantly higher pressures (e.g., 50-100 psi), which can dramatically increase the reaction rate.

  • Solution 2 (Improve Agitation): This is a triphasic reaction system (solid catalyst, liquid solution, gaseous hydrogen). Vigorous stirring is essential to ensure efficient mass transfer of hydrogen gas to the catalyst surface.[1]

• Substrate/Solvent Issues: The reaction can only occur in the solution phase.

  • Solution: Ensure your starting material, 3-(3-nitrophenyl)propan-1-ol, is fully dissolved in the chosen solvent. If solubility is low, consider switching to a more suitable solvent or using a co-solvent system. Protic solvents are often beneficial for catalytic hydrogenation.[2]

Comparative Data: Common Reduction Conditions

Method	Reducing Agent/Catalyst	Typical Solvent(s)	Temperature	Pressure (H₂)	Key Considerations
Catalytic Hydrogenation	H₂, 5-10% Pd/C	Methanol, Ethanol, Ethyl Acetate	Room Temp	1-4 atm	Preferred for clean reaction profiles; sensitive to catalyst poisons.[3][4]
Catalytic Hydrogenation	H₂, Raney Nickel	Ethanol	Room Temp - 50°C	3-5 atm	Useful when avoiding dehalogenation is necessary; pyrophoric.[3]
Metal/Acid Reduction	Fe / HCl or NH₄Cl	Ethanol/Water	Reflux	N/A	Economical and robust; workup requires careful basification.[2][4]
Metal/Acid Reduction	SnCl₂·2H₂O / HCl	Ethanol, Ethyl Acetate	50°C - Reflux	N/A	A mild method that can be selective in the presence of other reducible groups.[2][3]

Troubleshooting Workflow Diagram

Caption: The stepwise reduction of a nitro group and common side products.

Detailed Protocol: Workup for SnCl₂ Reduction

• Reaction Monitoring: Monitor the reaction by TLC (e.g., using 30% Ethyl Acetate in Hexanes) until the starting nitro compound has been completely consumed.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the bulk of the solvent (e.g., ethanol).

• Basification: Cool the residue in an ice bath. Slowly and carefully add a saturated solution of sodium bicarbonate (NaHCO₃) or a 1-2 M sodium hydroxide (NaOH) solution until the pH of the aqueous layer is >8. This step is often exothermic and neutralizes the acid, deprotonating the product amine's ammonium salt. [2]4. Extraction: Extract the aqueous slurry with an organic solvent like ethyl acetate (3 x 50 mL for a 1g scale reaction). The product amine will move into the organic layer.

• Washing & Drying: Combine the organic extracts, wash with brine (saturated NaCl solution) to remove excess water, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 3-(3-aminophenyl)propan-1-ol, which can be purified further by column chromatography if necessary.

Section 2: Issues Related to Alternative Synthetic Routes

While nitro reduction is most common, other strategies exist. This section troubleshoots issues arising from a protecting-group-based approach, which is often considered for other isomers.

FAQ 3: I attempted a Friedel-Crafts acylation on an aniline derivative to build the side-chain, but the reaction failed. What went wrong?

Issue: Attempting to react an aniline derivative directly with an acylating agent (e.g., 3-chloropropionyl chloride) and a Lewis acid catalyst (e.g., AlCl₃) results in no product or a complex mixture.

Root Cause Analysis: This is a classic incompatibility in organic synthesis. The lone pair of electrons on the amine nitrogen is highly Lewis basic. It will react preferentially with the strong Lewis acid catalyst (AlCl₃) rather than the catalyst activating the acyl chloride. [5]This forms a deactivated complex, placing a positive charge on the nitrogen, which strongly deactivates the aromatic ring towards electrophilic substitution.

Solution: Amine Protection

The amine must be "hidden" or made less reactive before the Friedel-Crafts step. This is achieved by converting it to a less basic functional group, such as an amide or a carbamate. [6][7]

• Acetylation: Reacting the aniline with acetic anhydride converts the highly activating -NH₂ group into a moderately activating, ortho-, para-directing -NHCOCH₃ group. [6][8]* Boc Protection: Using di-tert-butyl dicarbonate (Boc₂O) forms an N-Boc protected amine, which is also compatible with many subsequent reactions. [9] Workflow for a Protecting Group Strategy

Caption: General workflow involving amine protection and deprotection.

Important Note for This Specific Synthesis: While protection is the correct general strategy, for 3-(3-Aminophenyl)propan-1-ol, this route is challenging. The protected amine (amide or carbamate) is an ortho, para-director. [6]Therefore, a Friedel-Crafts acylation would direct the incoming acyl group to the positions ortho and para to the nitrogen, not the desired meta position. This is a primary reason why the reduction of a meta-nitro precursor is the preferred industrial and laboratory route.

References

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• Hunt, I. (n.d.). Ch22: Reduction of Amides using LiAlH4 to amines. University of Calgary. [Link]

• Ashenhurst, J. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

• Chem Steps. (n.d.). Amide Reduction Mechanism by LiAlH4. Chemistry Steps. [Link]

• Ashenhurst, J. (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Master Organic Chemistry. [Link]

• LibreTexts. (2023). Conversion of Amides into Amines with LiAlH4. Chemistry LibreTexts. [Link]

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Common Organic Chemistry. [Link]

• UC Irvine. (2011). Mechanisms of Amide Reduction by LiAlH4. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction. Organic Chemistry Portal. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Fisher Scientific. (n.d.). Amine Protection / Deprotection. Fisher Scientific. [Link]

• Kappe, C. O., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, ACS Publications. [Link]

• Google Patents. (2004). Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor.

• LibreTexts. (n.d.). Aromatic Side Chain Reduction: Nitro. Chemistry LibreTexts. [Link]

• ResearchGate. (n.d.). Deprotection of N-Boc group of aliphatic amines. ResearchGate. [Link]

• Wikipedia. (n.d.). Protecting group. Wikipedia. [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Wikipedia. [Link]

• Pearson Study Prep. (2015). Protection of Aniline Derivatives. YouTube. [Link]

• NCERT. (n.d.). Amines. NCERT. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Organic Chemistry Portal. [Link]

• Chem Steps. (n.d.). Boc Protecting Group for Amines. Chemistry Steps. [Link]

• Semantic Scholar. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Semantic Scholar. [Link]

• LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Chemistry LibreTexts. [Link]

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troubleshooting guide for 3-(3-Aminophenyl)propan-1-ol reaction failures

Welcome to the technical support guide for the synthesis of 3-(3-Aminophenyl)propan-1-ol. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting for common and complex failures encountered during this multi-step synthesis. The advice herein is based on established chemical principles and field-proven insights to help you navigate experimental challenges effectively.

Overview of the Synthetic Pathway

The synthesis of 3-(3-aminophenyl)propan-1-ol typically proceeds via the reduction of an aromatic nitro group from a suitable precursor. A common and reliable pathway involves the preparation of 3-(3-nitrophenyl)propan-1-ol, followed by its reduction. This guide will focus primarily on the critical final reduction step, as it is often the source of reaction failures.

Caption: Logic diagram for troubleshooting low conversion failures.

A. For Catalytic Hydrogenation (e.g., H₂ with Pd/C, Pt/C, or Raney Nickel):

This is often the cleanest and most efficient method, but it is highly sensitive to impurities and reaction setup.

• Catalyst Inactivity: This is the primary suspect.

  • Poisoning: The active sites on noble metal catalysts can be irreversibly blocked by poisons. Common culprits include sulfur compounds (even trace amounts from upstream reagents), halides, and certain nitrogen heterocycles. [1][2]Ensure all glassware is meticulously cleaned and use high-purity, recently opened solvents. If poisoning is suspected, the reaction mixture must be filtered to remove the poisoned catalyst, and the hydrogenation attempted again with a fresh batch. [3] * Deactivation: Catalysts like Palladium on Carbon (Pd/C) and especially Raney Nickel are susceptible to deactivation through oxidation from improper storage or handling. [1]Always handle catalysts under an inert atmosphere (Nitrogen or Argon) and use a fresh batch from a reputable supplier to rule out deactivation. [1][4] * Insufficient Loading: For a standard reaction, a catalyst loading of 5-10% w/w (weight of catalyst relative to the nitro-compound) is a good starting point. [5]If the reaction is sluggish, increasing the loading may be necessary.

• Suboptimal Reaction Conditions:

  • Hydrogen Pressure: Many reductions proceed well under atmospheric pressure (e.g., using a hydrogen-filled balloon), but stubborn substrates may require higher pressures in a dedicated hydrogenation apparatus like a Parr shaker. [3][6] * Agitation: Catalytic hydrogenation is a three-phase system (solid catalyst, liquid substrate/solvent, gaseous hydrogen). Inefficient stirring leads to poor mass transfer of hydrogen to the catalyst surface, drastically slowing the reaction. [1]Ensure vigorous, efficient stirring to create a vortex that draws gas into the liquid phase.

  • Temperature: While many hydrogenations work at room temperature, gentle heating (e.g., to 40-60 °C) can significantly increase the reaction rate. [6][7]

• Poor Substrate Solubility: The starting material must be fully dissolved in the solvent for the reaction to proceed efficiently. [6] * Solvent Choice: Polar solvents like methanol, ethanol, and ethyl acetate are common choices. [5]If solubility of your hydrophobic starting material is an issue, consider using THF. Adding a protic co-solvent like ethanol or acetic acid can often accelerate the reaction, even in small amounts. [6][7] B. For Metal/Acid Reductions (e.g., Fe/HCl, SnCl₂/HCl, Zn/AcOH):

These methods are robust and less prone to poisoning than catalytic hydrogenation but can present work-up challenges.

• Metal Activity: The surface area and purity of the metal are critical. [6]Use finely powdered metal and consider pre-activation if necessary (e.g., washing with dilute HCl to remove oxide layers).

• Acid Concentration: The acid serves to generate hydrogen in situ and dissolve the metal salts. Its concentration is crucial for the reaction rate. [6]Ensure the correct stoichiometry and concentration as per the literature protocol.

C. For Catalytic Transfer Hydrogenation (e.g., Pd/C with Formic Acid, Ammonium Formate, or Cyclohexadiene):

This method avoids the use of gaseous hydrogen, which can be advantageous for safety and equipment availability. [8][9]

• Hydrogen Donor: Ensure the hydrogen donor (e.g., formic acid) is fresh and used in sufficient stoichiometric excess. The reaction rate is dependent on the efficient transfer of hydrogen from the donor to the catalyst. [8]* Catalyst: The same principles of catalyst activity and poisoning apply here as in direct catalytic hydrogenation. [8]

  Method Comparison	Pros	Cons	Key Troubleshooting Point
  Catalytic Hydrogenation (H₂/Pd/C)	High yield, clean reaction, easy product isolation.	Sensitive to catalyst poisons, requires H₂ gas handling.	Check catalyst activity and purity of reagents. [1][2]
  Metal/Acid (Fe/HCl)	Inexpensive, robust, poison-tolerant.	Stoichiometric metal waste, potentially difficult work-up.	Ensure metal is finely powdered and activated. [6]

  | Transfer Hydrogenation | Avoids gaseous H₂, good for labs without H₂ lines. | Can be slower, requires removal of spent donor. | Use a fresh, sufficient excess of the hydrogen donor. [8]|

FAQ 2: My reaction is messy, with many side products. How can I improve selectivity?

Question: My TLC plate shows multiple spots, and my crude NMR indicates a mixture of compounds. I suspect I am forming intermediates or byproducts. How can I favor the formation of the desired amine?

Answer: The formation of multiple products arises from the stepwise nature of nitro group reduction. The reaction proceeds through nitroso and hydroxylamine intermediates. If the reaction conditions are not sufficiently reducing, these intermediates can accumulate or react with each other to form azoxy and azo dimers. [6]

• Cause 1: Insufficient Reducing Power: The most common reason for intermediate buildup is an incomplete reaction.

  • Solution: To drive the reaction to completion, ensure you are using a sufficient excess of the reducing agent. [6]For catalytic hydrogenations, allow the reaction to run for a longer time or increase hydrogen pressure/temperature. [1]For metal/acid reductions, ensure an adequate excess of the metal is present.

• Cause 2: Over-reduction or Side Reactions with other Functional Groups: The 3-(3-aminophenyl)propan-1-ol molecule contains a primary alcohol and an aromatic ring, which are generally stable. However, very harsh conditions could lead to side reactions. For instance, highly acidic conditions at high temperatures could potentially cause dehydration of the alcohol.

  • Solution: Use the mildest conditions that effectively reduce the nitro group. Catalytic hydrogenation at room temperature is generally very chemoselective for the nitro group. [10]

• Cause 3: Amine Group Reactivity (Post-Reduction): The newly formed aniline is a nucleophile and an activating group for the aromatic ring. [11]While unlikely to be a major issue in this specific reduction, in subsequent synthetic steps, this high reactivity can be problematic, often requiring the use of a protecting group like an acetyl group. [12][13]

FAQ 3: I am having difficulty isolating and purifying the final product. Any suggestions?

Question: After the work-up, my extraction is difficult, or the product streaks badly on my silica column, resulting in low isolated yield. What can I do?

Answer: 3-(3-Aminophenyl)propan-1-ol is a polar molecule containing both a basic amine and a hydrogen-bond-donating alcohol. This combination can lead to challenges in extraction and purification.

• Work-Up & Extraction:

  • pH Adjustment: After a metal/acid reduction, the amine will be protonated as an ammonium salt (e.g., -NH₃⁺Cl⁻). To extract it into an organic solvent like ethyl acetate or dichloromethane, the aqueous layer must be basified (e.g., with NaOH or Na₂CO₃ solution) to a pH of 9-11 to deprotonate the amine, making it less water-soluble. Always check the pH of the aqueous layer with pH paper.

  • Metal Chelation: If using SnCl₂, the resulting tin salts can be difficult to remove and may chelate with your product. A carefully controlled basic work-up is crucial.

  • Catalyst Removal: For catalytic hydrogenations, the catalyst must be removed by filtration before solvent evaporation. Crucially, never allow the catalyst filter cake to dry in the air, as it can be pyrophoric. [1][4]Filter the reaction mixture through a pad of Celite® and keep the filter cake wet with solvent during filtration. [1]

• Purification by Column Chromatography:

  • Streaking: The basic amine group interacts strongly with the acidic silica gel, causing significant tailing or streaking on the column.

  • Solution: Add a small amount of a basic modifier to your mobile phase. Typically, adding 0.5-1% triethylamine (NEt₃) or ammonia in methanol to the eluent system (e.g., Dichloromethane/Methanol) will neutralize the acidic sites on the silica and lead to sharp, well-defined peaks.

Analysis Technique	Purpose	Observations & Notes
Thin Layer Chromatography (TLC)	Reaction Monitoring	The product amine is more polar than the starting nitro compound. Use a stain like ninhydrin (stains amines, often yellow/purple) or permanganate to visualize.
LC-MS	Reaction Monitoring	Provides accurate mass of starting material, product, and potential intermediates/byproducts.
Infrared (IR) Spectroscopy	Confirmation	Look for the disappearance of strong nitro group stretches (~1530 and 1350 cm⁻¹) and the appearance of N-H stretches for the amine (~3300-3500 cm⁻¹). [6]
¹H NMR Spectroscopy	Confirmation	Aromatic protons will shift significantly upon conversion of the deactivating -NO₂ group to the activating -NH₂ group. Appearance of a broad singlet for the -NH₂ protons.

Detailed Experimental Protocol: Catalytic Hydrogenation of 3-(3-Nitrophenyl)propan-1-ol

This protocol provides a reliable starting point for the reduction.

• Inerting the Reaction Vessel:

  • To a round-bottom flask equipped with a magnetic stir bar, add 3-(3-nitrophenyl)propan-1-ol (1.0 eq).

  • Add a suitable solvent (e.g., ethanol, methanol, or ethyl acetate) to fully dissolve the starting material.

  • Seal the flask with a septum and purge the system with an inert gas (Nitrogen or Argon) for 5-10 minutes to remove all oxygen. [1]

• Catalyst Addition:

  • Under a positive pressure of the inert gas, carefully add 10% Palladium on Carbon (Pd/C) catalyst (5-10% w/w).

  • Safety Note: Handle the dry catalyst powder carefully as it can be pyrophoric.

• Hydrogenation:

  • Evacuate the inert gas via vacuum.

  • Introduce hydrogen gas, either by attaching a hydrogen-filled balloon or by connecting to a hydrogenation apparatus set to the desired pressure (e.g., 1-3 atm).

  • Stir the reaction mixture vigorously at room temperature. Vigorous stirring is critical for success. [1]

• Reaction Monitoring:

  • Monitor the reaction progress by TLC or LC-MS until all starting material is consumed. This may take several hours.

• Work-up:

  • Once complete, carefully vent the excess hydrogen and thoroughly purge the system with an inert gas again.

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Keep the filter cake wet with solvent at all times to prevent ignition. [1][4] * Wash the filter cake with a small amount of the reaction solvent.

  • Combine the filtrate and washings, and remove the solvent under reduced pressure to obtain the crude 3-(3-aminophenyl)propan-1-ol. Further purification can be performed by column chromatography if necessary (using a base-modified eluent).

References

• BenchChem Technical Support Team. (2025).

• Wang, L., et al. (2020). Efficient Transfer Hydrogenation of Nitro Compounds to Amines Enabled by Mesoporous N-Stabilized Co-Zn/C. Frontiers in Chemistry. [Link]

• BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting Incomplete Reduction of Nitro Groups to Amines. Benchchem.

• Ashenhurst, J. (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Master Organic Chemistry. [Link]

• Various Authors. (ResearchGate). e The results of the catalytic transfer hydrogenation of nitro compounds. ResearchGate. [Link]

• Zhou, W., et al. (2016). Catalytic transfer hydrogenation of nitro compounds into amines over magnetic graphene oxide supported Pd nanoparticles. ResearchGate. [Link]

• Scilit. (n.d.). Reduction of Nitroarenes with Hydrogen Transfer Catalysis. Scilit. [Link]

• Knifton, J. F. (1987). Homogeneous catalyzed reduction of nitro compounds. IV. Selective and sequential hydrogenation of nitroaromatics. The Journal of Organic Chemistry - ACS Publications. [Link]

• Unknown Author. (n.d.). MULTISTEP SYNTHESIS PROTECTING GROUPS. University server. [Link]

• Reddit Community. (2015). My platinum/carbon catalytic hydrogenation is not working. Any tips on how to troubleshoot?. r/chemistry - Reddit. [Link]

• BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting Guide for the Reduction of the Nitro Group. Benchchem.

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Organic Chemistry Portal. [Link]

• Reddit Community. (2022). Hydrogenation reaction tips and tricks. r/Chempros - Reddit. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Organic Chemistry Portal. [Link]

• Curly Arrow. (2010). Catalytic Hydrogenation Part II - Tips and Tricks. Curly Arrow Blog. [Link]

• Reddit Community. (2023). my nitro refuses to be reduced. r/Chempros - Reddit. [Link]

• Leah4sci. (2015). Protection of Aniline Derivatives. YouTube. [Link]

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Technical Support Center: Optimization of Reaction Conditions for 3-(3-Aminophenyl)propan-1-ol

Welcome to the technical support center for the synthesis and optimization of 3-(3-Aminophenyl)propan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide solutions to common issues encountered during this pivotal chemical transformation. The primary challenge in synthesizing this molecule is the efficient and clean reduction of the aromatic nitro group of its precursor, 3-(3-nitrophenyl)propan-1-ol, without compromising the primary alcohol functionality. This document provides in-depth troubleshooting advice, FAQs, and validated protocols to navigate these challenges successfully.

Synthetic Overview: The Critical Reduction Step

The most common and direct route to 3-(3-Aminophenyl)propan-1-ol involves the reduction of its nitro precursor. The success of the entire synthesis hinges on the performance of this single step.

Caption: Common synthetic route to 3-(3-Aminophenyl)propan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the most reliable methods for reducing the aromatic nitro group to synthesize 3-(3-Aminophenyl)propan-1-ol?

A1: The reduction of aromatic nitro groups is a well-established transformation, with several robust methods available.[1][2] The two most prevalent and reliable categories for this specific substrate are:

• Catalytic Hydrogenation: This is often the cleanest method.[3] It involves using hydrogen gas (H₂) or a hydrogen transfer agent (like ammonium formate) with a metal catalyst.[4] Palladium on carbon (Pd/C) is the most common choice, but Raney Nickel or Platinum-based catalysts can also be used.[2][5][6]

• Metal/Acid Reductions (Béchamp Reduction and variants): These methods use a metal, such as iron (Fe), tin (Sn), or zinc (Zn), in an acidic or neutral medium.[7][8][9] A combination of iron powder with ammonium chloride (Fe/NH₄Cl) in an alcohol/water solvent system is a modern, mild, and effective alternative to harsher acidic conditions like Sn/HCl.[10]

Q2: How do I choose between catalytic hydrogenation and a metal/acid reduction?

A2: The choice depends on available equipment, scale, and the presence of other functional groups.

Method	Pros	Cons	Best For
Catalytic Hydrogenation (H₂/Pd/C)	High yield, clean reaction, simple workup (catalyst is filtered off), atom economical.[3]	Requires specialized hydrogenation equipment (H₂ balloon or pressure reactor), potential for catalyst poisoning, Pd/C can be pyrophoric.[5]	Bench to industrial scale; substrates where metal contamination is a concern.
Transfer Hydrogenation (HCOONH₄/Pd/C)	Avoids the use of high-pressure hydrogen gas, uses standard lab glassware.[4]	Stoichiometric byproduct formation, can sometimes be slower than direct hydrogenation.	Labs without specialized hydrogenation equipment.
Metal/Acid Reduction (Fe/NH₄Cl)	Inexpensive reagents, tolerant of some functional groups that poison hydrogenation catalysts (e.g., thiols), does not require special pressure equipment.[8][10]	Workup can be more involved due to the formation of metal salts/oxides, potential for metal contamination in the final product.[3]	Cases where catalyst poisoning is an issue or when scaling up without pressure reactors.

Q3: What are the best solvents for this reduction?

A3: Solvent choice is critical for substrate solubility and reaction efficiency.[7]

• For Catalytic Hydrogenation: Protic solvents like ethanol, methanol, or isopropanol are excellent choices as they help with protonolysis steps on the catalyst surface.[7] Ethyl acetate is also commonly used. For substrates with poor solubility, a co-solvent system like THF/water or ethanol/water can be effective.[7]

• For Fe/NH₄Cl Reduction: A mixture of ethanol and water (e.g., 1:1 or 2:1) is ideal. This system dissolves the organic substrate and the inorganic salt (NH₄Cl), creating a homogeneous environment for the reaction at reflux temperature.

Troubleshooting Guide

This section addresses specific problems you may encounter during the reaction.

Problem 1: My reaction is slow or incomplete. TLC analysis shows significant starting material remaining.

This is a common issue that can often be traced back to reagent or catalyst activity.[5]

Possible Causes & Solutions:

• Inactive Catalyst (Catalytic Hydrogenation):

  • Cause: Palladium on carbon (Pd/C) and Raney Nickel can lose activity from improper storage or exposure to air.[5] The catalyst may also be "poisoned" by impurities like sulfur or halide compounds in your starting material or solvent.[5]

  • Solution: Use a fresh batch of catalyst from a reliable supplier. Ensure the starting material is pure. If catalyst poisoning is suspected, consider pre-treating the starting material with activated carbon. Try increasing the catalyst loading (e.g., from 5 mol% to 10 mol%).[7]

• Insufficient Reducing Agent:

  • Cause: For metal/acid reductions, the surface of the metal may be passivated (oxidized). For transfer hydrogenation, the hydrogen donor may have decomposed.

  • Solution: For Fe, Sn, or Zn reductions, ensure a fine powder is used to maximize surface area and that a sufficient excess (typically 3-5 equivalents) is employed.[4] For transfer hydrogenation, use fresh ammonium formate.

• Poor Solubility:

  • Cause: The nitro-precursor must be fully dissolved in the reaction solvent for the reaction to proceed efficiently.[7]

  • Solution: Gently heat the reaction mixture to improve solubility.[7] If the starting material precipitates upon cooling, the reaction may need to be run at a higher temperature. Alternatively, switch to a better solvent system, such as a THF/water mixture.[7]

• Inadequate Hydrogen Pressure (Catalytic Hydrogenation):

  • Cause: While many reductions work with an H₂ balloon, some substrates are more stubborn.

  • Solution: If the reaction stalls, consider using a higher pressure of H₂ in a dedicated pressure vessel (e.g., a Parr shaker).[7]

Problem 2: The reaction mixture turned dark brown/black, and my final product is a colored oil with multiple spots on TLC.

This indicates the formation of side products, a known challenge in nitro group reductions due to the stepwise nature of the mechanism.[9]

Caption: Nitro group reduction pathway and common side products.

Possible Causes & Solutions:

• Formation of Intermediates: The reduction proceeds via nitroso (Ar-NO) and hydroxylamine (Ar-NHOH) intermediates.[9] If these intermediates are not rapidly converted to the amine, they can react with each other to form colored azoxy (Ar-N(O)=N-Ar) and azo (Ar-N=N-Ar) compounds.[7]

  • Solution: Ensure the reaction conditions are robust enough to drive the reaction to completion. This means using a fully active catalyst/reagent and sufficient stoichiometry.[7] In some cases, adding a co-catalyst like a vanadium compound during catalytic hydrogenation can prevent the accumulation of hydroxylamine intermediates.[11]

• Overheating: Many nitro reductions are highly exothermic.[3] Localized overheating can promote the condensation reactions that lead to azo/azoxy byproducts.

  • Solution: Control the reaction temperature carefully. For metal/acid reductions, add the acid portionwise to the reaction mixture in an ice bath. For catalytic hydrogenations, ensure adequate stirring and cooling if necessary.

• Product Oxidation: Anilines, especially in solution, can be susceptible to air oxidation, which often leads to colored products.

  • Solution: After the reaction is complete, perform the workup without undue delay. If possible, bubble nitrogen or argon through the solvent during extraction and concentration to minimize air exposure. Store the final product under an inert atmosphere.

Problem 3: My reaction worked, but my yield is very low after workup and purification.

Low recovery is often due to the physical properties of the product or suboptimal workup procedures. 3-(3-Aminophenyl)propan-1-ol is an amino alcohol, making it quite polar and potentially water-soluble.

Possible Causes & Solutions:

• Product Loss in Aqueous Layer:

  • Cause: The amine group can be protonated (Ar-NH₃⁺) in acidic solution, making the product highly water-soluble. Even after basification, the molecule's polarity can lead to significant partitioning into the aqueous layer.

  • Solution: During workup, ensure the aqueous layer is made strongly basic (pH > 10) with NaOH or K₂CO₃ before extraction. This deprotonates the ammonium salt to the free amine, increasing its solubility in organic solvents. Use a more polar extraction solvent like ethyl acetate or a mixture of dichloromethane/isopropanol. Perform multiple extractions (e.g., 3-5 times) with smaller volumes of solvent rather than one large extraction.

• Emulsion Formation:

  • Cause: The product can act as a surfactant, leading to persistent emulsions during aqueous workup, trapping the product.

  • Solution: Add a saturated brine (NaCl) solution to the separatory funnel. This increases the ionic strength of the aqueous phase, which helps to break emulsions and "salt out" the organic product.

• Difficult Purification:

  • Cause: The product's high polarity can make it streak on standard silica gel columns.

  • Solution: For column chromatography, consider deactivating the silica gel by adding 1-2% triethylamine or ammonia to the eluent system (e.g., ethyl acetate/hexanes or DCM/methanol). This prevents the basic amine from interacting too strongly with the acidic silica surface. Alternatively, purification by distillation under high vacuum may be possible if the product is thermally stable.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This protocol is recommended for its clean reaction profile and straightforward workup.

• Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, add 3-(3-nitrophenyl)propan-1-ol (1.0 eq).

• Solvent Addition: Add a suitable solvent, such as ethanol or ethyl acetate (approx. 10 mL per gram of substrate). Stir until the starting material is fully dissolved.

• Catalyst Addition: Carefully add 10% Palladium on Carbon (5-10% by weight of the substrate) to the solution. Safety Note: Pd/C can be pyrophoric; handle it carefully and do not add it to a dry flask.

• Hydrogenation: Seal the flask, evacuate the air, and backfill with nitrogen three times. Then, replace the nitrogen atmosphere with hydrogen (H₂) using a balloon or by connecting to a hydrogenation apparatus.

• Reaction: Stir the reaction mixture vigorously under a positive pressure of hydrogen at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is completely consumed.

• Workup: Once complete, carefully purge the reaction vessel with nitrogen. Filter the mixture through a pad of Celite® to remove the catalyst. Wash the Celite pad thoroughly with the reaction solvent.

• Isolation: Combine the filtrates and concentrate under reduced pressure to yield the crude 3-(3-Aminophenyl)propan-1-ol. The product can be purified further by column chromatography or distillation if necessary.

Protocol 2: Reduction using Iron and Ammonium Chloride (Fe/NH₄Cl)

This is a robust and cost-effective method that avoids pressurized hydrogen.

• Setup: To a round-bottom flask fitted with a reflux condenser and magnetic stir bar, add 3-(3-nitrophenyl)propan-1-ol (1.0 eq), iron powder (3-5 eq), and ammonium chloride (3-5 eq).

• Solvent Addition: Add a mixture of ethanol and water (e.g., 2:1 ratio, approx. 15 mL per gram of substrate).

• Reaction: Heat the mixture to reflux (approx. 80-90 °C) with vigorous stirring.

• Monitoring: Monitor the reaction by TLC. The reaction is typically complete within 2-4 hours, as indicated by the disappearance of the starting material spot.

• Workup: Cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite® to remove the iron and iron oxides. Wash the pad extensively with ethanol or methanol.

• Isolation: Concentrate the filtrate under reduced pressure to remove the ethanol. Add water to the residue and make the solution strongly basic (pH > 10) with a 2M NaOH solution.

• Extraction: Extract the basic aqueous solution with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the product.

References

• BenchChem. (2025). Technical Support Center: Troubleshooting Incomplete Reduction of Nitro Groups to Amines.
• BenchChem. (2025). Technical Support Center: Troubleshooting Guide for the Reduction of the Nitro Group.
• BenchChem. (2025). Challenges in the selective reduction of the nitro group.
• Online Chemistry Notes. (2020).
• ResearchGate. (2018).

• Wikipedia. Reduction of nitro compounds. [Link]

• Master Organic Chemistry. (2018). Reduction of Nitro Groups. [Link]

• ACS Publications. (2023). Reflections on the Teaching Practices for the Reduction of Nitroarenes. [Link]

• ACS GCI Pharmaceutical Roundtable. Nitro Reduction Reagent Guide. [Link]

• Organic Chemistry Portal. (2010). Nitro Reduction - Common Conditions. [Link]

• iMedPub. (2017). Highly Selective Catalytic Reduction of Nitroarenes over Heterogeneous Transition Metal Catalysts. [Link]

• Google Patents. (2001).

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• 11. EP0825979B1 - Process for the catalytic hydrogenation of aromatic nitro compounds - Google Patents [patents.google.com]

Technical Support Center: Work-up Procedures for Reactions with 3-(3-Aminophenyl)propan-1-ol

Welcome to the technical support guide for navigating the experimental complexities of 3-(3-Aminophenyl)propan-1-ol. This molecule, possessing both a basic aromatic amine and a polar primary alcohol, presents unique challenges during reaction work-up and purification. This guide is structured in a question-and-answer format to provide direct, actionable solutions to common issues encountered in the lab.

Part 1: Fundamental Principles & General Work-up Strategy

Q1: What are the key chemical properties of 3-(3-aminophenyl)propan-1-ol that I must consider before starting a work-up?

A1: Understanding the bifunctional nature of this compound is critical. It possesses two key functional groups that dictate its behavior:

• The Aromatic Amine (Aniline moiety): This group is basic. The lone pair of electrons on the nitrogen is delocalized into the aromatic ring, making it less basic than an alkylamine but still readily protonated by acids.[1] The anilinium ion (the protonated form) is highly water-soluble.

• The Primary Alcohol: This group is polar and capable of hydrogen bonding, contributing to its solubility in polar solvents. It is weakly acidic and will only be deprotonated by very strong bases.

These dual functionalities make the molecule's solubility highly dependent on pH. This property is the cornerstone of a successful purification strategy, primarily through acid-base extraction.[2][3]

Table 1: Key Physicochemical Properties

Property	Value / Characteristic	Implication for Work-up
Molecular Weight	151.21 g/mol [4]	Standard for a small organic molecule.
Functional Groups	Basic aromatic amine, primary alcohol	Enables pH-dependent solubility switching for acid-base extraction.
Appearance	Colorless to yellow or brown liquid/solid	Darkening may indicate oxidation of the aniline group.[5][6]
Solubility	Soluble in many organic solvents and moderately soluble in water. Highly soluble in aqueous acid.	Can be moved between organic and aqueous layers by adjusting pH.[7]
Oxidation Potential	The aniline group is susceptible to air oxidation, forming colored impurities.[5]	Work-up should be performed promptly, and storage should be under an inert atmosphere.[6]

Q2: What is a reliable, standard liquid-liquid extraction protocol to purify my product after a reaction?

A2: A standard acid-base extraction is the most effective initial purification step.[8][9] This technique manipulates the pH to move your desired compound between an organic and an aqueous layer, leaving behind neutral, acidic, or unreacted starting materials.

Step-by-Step Protocol: Acid-Base Extraction

• Initial Dilution: Once the reaction is complete, cool the mixture to room temperature. Dilute it with an immiscible organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• Acidic Wash (Protonation): Transfer the diluted mixture to a separatory funnel. Add an equal volume of a dilute aqueous acid, such as 1 M hydrochloric acid (HCl). Shake the funnel vigorously, venting frequently. This step protonates the basic amine of your product, forming the water-soluble hydrochloride salt.[10]

• Separation 1: Allow the layers to separate. Drain the lower aqueous layer (which now contains your protonated product) into a clean flask. The organic layer contains neutral or acidic impurities and can be discarded (after ensuring no product remains).

• Basification (Deprotonation): Cool the acidic aqueous layer in an ice bath. Slowly add a dilute aqueous base, such as 2 M sodium hydroxide (NaOH), while stirring, until the pH is greater than 10 (confirm with pH paper). This deprotonates the anilinium ion, regenerating the neutral, organic-soluble free amine.[9]

• Product Extraction: Return the now-basic aqueous solution to the separatory funnel. Extract the mixture three times with fresh portions of your organic solvent (e.g., EtOAc). Combine the organic layers.

• Final Wash and Drying: Wash the combined organic layers with brine (saturated aqueous NaCl) to remove residual water.[11] Dry the organic layer over an anhydrous drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator to yield your crude, but significantly purified, product.[12]

This workflow is visually summarized in the diagram below.

Caption: Acid-Base Extraction Workflow

Part 2: Troubleshooting Common Work-up Issues

Q3: I'm getting a thick, persistent emulsion at the solvent interface during my extraction. How can I resolve this?

A3: Emulsion formation is a frequent problem, especially when dealing with compounds that have surfactant-like properties or when the reaction mixture contains fine particulates.[11]

Troubleshooting Steps:

• Patience: First, simply let the separatory funnel stand undisturbed for 10-20 minutes. Sometimes, the layers will separate on their own.

• Add Brine: Add a saturated solution of aqueous sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help force the separation of the layers.[11]

• Gentle Swirling: Gently swirl the funnel instead of vigorous shaking. This minimizes the agitation that causes emulsions while still allowing for extraction.[11]

• Filtration: Filter the entire mixture through a plug of Celite® or glass wool. This can physically break up the emulsified layer.[13]

• Centrifugation: If the volume is small enough, transferring the mixture to centrifuge tubes and spinning them can force the layers apart.[13]

Caption: Emulsion Breaking Decision Tree

Q4: After the basic wash, my organic layer turned dark brown/purple. What happened and is my product lost?

A4: This is a classic sign of aniline oxidation.[5] Aromatic amines are susceptible to oxidation by atmospheric oxygen, a process that is often accelerated under basic conditions or in the presence of trace metal impurities. The colored materials are typically polymeric oxidation byproducts.

Solutions and Prevention:

• Work Quickly: Perform the basic wash and subsequent extraction steps as rapidly as possible to minimize air exposure.

• Use Degassed Solvents: For particularly sensitive reactions, using solvents that have been degassed (by bubbling nitrogen or argon through them) can help.[6]

• Inert Atmosphere: If possible, conduct the basification and extraction steps under a blanket of an inert gas like nitrogen or argon.[6]

• Purification: While the color indicates impurity formation, your product is likely not lost. These colored byproducts are often highly polar and can usually be removed effectively during flash column chromatography.

Part 3: Purification by Flash Column Chromatography

Q5: My compound is streaking badly on the silica gel TLC plate and column. How can I get clean separation?

A5: This is a very common issue with amines. The basic lone pair on the nitrogen atom interacts strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel. This causes tailing or streaking, leading to poor separation.

The Solution: Deactivate the Silica Gel

The most effective solution is to add a small amount of a basic modifier to your eluent (the solvent system used to run the column).[14]

• Triethylamine (TEA): Add 0.5-1% triethylamine to your solvent system (e.g., Hexane/Ethyl Acetate + 1% TEA). The TEA is a stronger base than your product and will preferentially bind to the acidic sites on the silica, allowing your compound to elute cleanly.[15]

• Ammonia: For more polar solvent systems like Dichloromethane/Methanol, using a solution of 7N ammonia in methanol as the polar component can be very effective.[16]

Table 2: Recommended Starting Solvent Systems for Chromatography

Polarity of Product/Impurities	Recommended Eluent System	Key Considerations
Non-polar	Hexanes / Ethyl Acetate (9:1 to 1:1) + 1% Triethylamine	Good for separating from less polar byproducts.[17]
Moderately Polar	Dichloromethane / Methanol (99:1 to 95:5) + 0.5% of 7N NH₃ in MeOH	Effective for a wide range of polarities.
Highly Polar	Ethyl Acetate / Methanol (98:2 to 90:10) + 1% Triethylamine	Use when separating from very polar impurities.

Always determine the optimal solvent system by thin-layer chromatography (TLC) first. Aim for an Rf value of 0.25-0.35 for your desired compound for the best separation on a column.[17][18]

Q6: I've performed an N-acylation on the amine. How does this change my work-up strategy?

A6: Acylating the nitrogen to form an amide fundamentally changes the molecule's properties. The resulting amide is no longer basic. Therefore, the acid-base extraction protocol described in Q2 will not work to isolate the product. The product will behave as a neutral molecule.

Modified Work-up for N-Acylated Product:

• Quench: Quench the reaction, typically with water or a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Dilute: Dilute the mixture with an organic solvent (EtOAc or DCM).

• Wash: Wash the organic layer sequentially with:

  • Dilute Acid (e.g., 1 M HCl): To remove any unreacted 3-(3-aminophenyl)propan-1-ol starting material.

  • Dilute Base (e.g., saturated NaHCO₃): To remove any acidic reagents or byproducts (like acetic acid if you used acetic anhydride).[19]

  • Brine: To remove water.

• Dry and Concentrate: Dry the organic layer over Na₂SO₄, filter, and concentrate to get your crude amide product, which can then be purified by standard silica gel chromatography (usually without the need for a basic modifier).

References

• Wikipedia. Acid–base extraction. [Link]

• University of California, Davis. Acid-Base Extraction. [Link]

• Chem LibreTexts. Acid-base extraction. [Link]

• Study.com. Video: Acid-Base Extraction | Purpose, Theory & Applications. [Link]

• Chem LibreTexts. ACID-BASE EXTRACTION. [Link]

• PubChem. 3-Amino-1-phenylpropan-1-ol. [Link]

• ResearchGate. How to prevent/minimize rapid air oxidation or arylamine. [Link]

• PubChem. 3-Amino-3-(2-aminophenyl)propan-1-ol. [Link]

• University of Rochester. Chromatography: The Solid Phase. [Link]

• ACS Publications. Separation of organic amine compounds on silica gel with reversed-phase eluents. [Link]

• The Royal Society of Chemistry. Supporting information. [Link]

• University of Rochester. Tips for Flash Column Chromatography. [Link]

• University of Rochester. How To Run A Reaction: The Workup. [Link]

• ResearchGate. When basification of silica gel is required, before using Column chromatography?. [Link]

• LCGC International. Tips for Troubleshooting Liquid–Liquid Extractions. [Link]

• Chemistry LibreTexts. 4.7: Reaction Work-Ups. [Link]

• K-Jhil. Tips for Troubleshooting Liquid-Liquid Extraction. [Link]

• University of Rochester. Organic Reaction Workup Formulas for Specific Reagents. [Link]

• Reddit. Amine workup : r/Chempros. [Link]

• Wellesley College. LIQUID/LIQUID SEPARATION: EXTRACTION OF ACIDS OR BASES FROM NEUTRAL ORGANICS. [Link]

• The Royal Society of Chemistry. Supporting Information for: Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids. [Link]

• University of Rochester. Purification: How to Run a Flash Column. [Link]

• Chemistry Steps. Reactions of Aniline. [Link]

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• 6. researchgate.net [researchgate.net]
• 7. grokipedia.com [grokipedia.com]
• 8. Acid-Base Extraction | Purpose, Theory & Applications - Video | Study.com [study.com]
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• 10. 3-(3-Aminophenyl)propan-1-ol hydrochloride|BLD Pharm [bldpharm.com]
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Technical Support Center: Identification of Impurities in 3-(3-Aminophenyl)propan-1-ol Samples

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 3-(3-Aminophenyl)propan-1-ol. It is designed as a central resource for troubleshooting common issues related to impurity identification and analysis. Our approach is rooted in established analytical principles to ensure the integrity and quality of your research.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the handling, stability, and analysis of 3-(3-Aminophenyl)propan-1-ol.

Q1: What are the primary sources of impurities in 3-(3-Aminophenyl)propan-1-ol?

Impurities can originate from two main sources: the synthetic process and subsequent degradation.

• Synthesis-Related Impurities: These include unreacted starting materials, intermediates, byproducts from side reactions, and residual reagents or catalysts. For instance, if the synthesis involves the reduction of a nitro group, the corresponding nitro-analogue could be a potential impurity. Similarly, isomers (e.g., 2- or 4-aminophenyl derivatives) may form depending on the specificity of the synthetic route.

• Degradation Products: These impurities arise from the chemical decomposition of the 3-(3-Aminophenyl)propan-1-ol molecule over time. Aromatic amines are particularly susceptible to oxidative degradation, which can be accelerated by exposure to air, light, and elevated temperatures.[1] Hydrolytic degradation under acidic or basic conditions can also occur, though oxidation is often the primary concern for this class of compounds.[1][2]

Q2: How should I handle and store samples of 3-(3-Aminophenyl)propan-1-ol to minimize degradation?

Proper handling and storage are critical to maintaining sample integrity. Given the susceptibility of the aminophenyl group to oxidation, the following practices are recommended:

• Storage Conditions: Store the material in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon), to minimize exposure to oxygen.

• Temperature: Keep samples in a cool, dark place. Refrigeration is often suitable, but always consult the supplier's specific recommendations.

• Light Protection: Use amber vials or store containers in the dark to protect the sample from light, which can catalyze oxidative reactions.

• Sample Preparation: When preparing solutions for analysis, use freshly prepared samples whenever possible. If solutions must be stored, keep them refrigerated and for the shortest duration feasible.

Q3: What are the most effective analytical techniques for identifying and quantifying impurities in 3-(3-Aminophenyl)propan-1-ol?

A multi-technique approach is often necessary for comprehensive impurity profiling.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for separating impurities from the main compound. A reversed-phase HPLC (RP-HPLC) method with a UV detector is a standard starting point. For more comprehensive detection, a Diode Array Detector (DAD) can provide spectral information to assess peak purity.[3]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful tool for identifying unknown impurities.[4] LC-MS provides the molecular weight of the components in a mixture, which is crucial for postulating empirical formulas and structures. Electrospray ionization (ESI) is a common soft ionization technique used for this purpose.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be effective, particularly for volatile or semi-volatile impurities.[5][6] Derivatization may be required to improve the volatility and chromatographic behavior of the polar amine and alcohol functional groups.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structure elucidation of unknown impurities that have been isolated, 1H and 13C NMR are indispensable.[4] Two-dimensional NMR experiments can further help in piecing together the molecular structure.[4]

Section 2: A Systematic Workflow for Impurity Identification

A structured workflow is essential for efficiently identifying unknown impurities. The process begins with generating potential degradants through stress testing and culminates in structure elucidation using spectroscopic techniques.

Sources

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• 6. series.publisso.de [series.publisso.de]

Technical Support Center: Regioselective Functionalization of 3-(3-Aminophenyl)propan-1-ol

Welcome to the technical support center for the regioselective functionalization of 3-(3-aminophenyl)propan-1-ol. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of manipulating this bifunctional molecule. This guide provides in-depth troubleshooting advice and frequently asked questions to ensure the success of your experiments.

Introduction

3-(3-Aminophenyl)propan-1-ol is a valuable building block in medicinal chemistry and materials science due to its bifunctional nature, possessing both a nucleophilic aromatic amine and a primary alcohol. This duality, however, presents significant challenges in achieving regioselectivity. The primary difficulties arise from the competing reactivity of the amino and hydroxyl groups, as well as controlling substitution patterns on the aromatic ring. This guide will address these challenges directly, offering practical, field-tested solutions. The bifunctional nature of molecules like 3-(3-aminophenyl)propan-1-ol is increasingly relevant in the development of complex therapeutics, such as proteolysis-targeting chimeras (PROTACs) and other drug conjugates.[1][2][3][4]

Troubleshooting Guide

This section addresses specific issues that may arise during the functionalization of 3-(3-aminophenyl)propan-1-ol. Each problem is followed by potential causes and actionable solutions.

Problem 1: Indiscriminate N- and O-Acylation

Symptom: You are attempting to selectively N-acylate the amino group, but you observe a mixture of N-acylated, O-acylated, and N,O-diacylated products in your reaction mixture, confirmed by LC-MS and ¹H NMR analysis.

Probable Causes:

• High Reactivity of Acylating Agent: Highly reactive acylating agents like acyl chlorides or anhydrides may not effectively discriminate between the nucleophilicity of the amine and the alcohol, especially under harsh conditions.

• Basic Conditions: The use of a strong, non-hindered base can deprotonate the hydroxyl group, increasing its nucleophilicity and promoting O-acylation.

• Elevated Temperatures: Higher reaction temperatures can provide the necessary activation energy for the less reactive hydroxyl group to compete with the amine in the acylation reaction.

Solutions:

• Choice of Acylating Agent:

  • Recommendation: Employ a less reactive acylating agent. For instance, use an activated ester (e.g., N-hydroxysuccinimide ester) or a carboxylic acid with a coupling agent like EDC/HOBt. These reagents exhibit greater chemoselectivity for the more nucleophilic amine.

  • Causality: The milder reaction conditions associated with these reagents favor the kinetically preferred N-acylation over the thermodynamically less favorable O-acylation.

• Reaction Conditions:

  • Recommendation: Perform the reaction at a lower temperature (0 °C to room temperature). Use a hindered base, such as diisopropylethylamine (DIPEA), to minimize deprotonation of the hydroxyl group.

  • Causality: Lower temperatures reduce the likelihood of overcoming the activation energy barrier for O-acylation. A hindered base is less likely to access and deprotonate the sterically less accessible hydroxyl group.

• Orthogonal Protection Strategy:

  • Recommendation: If the above methods fail to provide the desired selectivity, an orthogonal protecting group strategy is the most robust solution.[5][6][7][8] Protect the hydroxyl group as a silyl ether (e.g., TBDMS or TIPS ether) prior to N-acylation.

  • Causality: The silyl ether is stable under the conditions required for N-acylation and can be selectively removed later using a fluoride source (e.g., TBAF) without affecting the newly formed amide bond.

  Workflow for selective N-acylation using a protecting group.

Problem 2: Low Yields in O-Alkylation

Symptom: When attempting to O-alkylate the hydroxyl group using an alkyl halide and a base, you observe low conversion of the starting material and the formation of N-alkylated and N,N-dialkylated byproducts.

Probable Causes:

• Competing N-Alkylation: The amino group is generally more nucleophilic than the hydroxyl group and will preferentially react with the alkyl halide.

• Insufficient Deprotonation of the Hydroxyl Group: The base used may not be strong enough to significantly deprotonate the alcohol, leaving the more nucleophilic amine to react.

Solutions:

• Protect the Amino Group:

  • Recommendation: Prior to O-alkylation, protect the amino group. A Boc (tert-butoxycarbonyl) or Cbz (carboxybenzyl) group is ideal as they are stable to the basic conditions of O-alkylation.[9]

  • Causality: Protection of the amine as a carbamate significantly reduces its nucleophilicity, allowing the less reactive hydroxyl group to be the primary site of attack.[9]

  Protecting Group	Protection Reagent	Deprotection Conditions
  Boc	Boc₂O, Base	Acidic (e.g., TFA, HCl)
  Cbz	Cbz-Cl, Base	Hydrogenolysis (H₂, Pd/C)

• Choice of Base and Reaction Conditions:

  • Recommendation: After N-protection, use a strong base such as sodium hydride (NaH) to fully deprotonate the hydroxyl group, forming a more nucleophilic alkoxide.

  • Causality: The resulting alkoxide is a much stronger nucleophile than the neutral hydroxyl group, leading to a more efficient O-alkylation reaction.

  Workflow for selective O-alkylation.

Problem 3: Poor Regiocontrol in Electrophilic Aromatic Substitution (EAS)

Symptom: You are attempting an electrophilic aromatic substitution (e.g., nitration, halogenation) and obtain a mixture of ortho, para, and meta isomers with respect to the amino and hydroxypropyl substituents.

Probable Causes:

• Conflicting Directing Effects: The amino group is a strong activating, ortho-, para-director, while the hydroxypropyl group is a weakly deactivating, meta-director (due to the electron-withdrawing inductive effect of the oxygen).[10][11][12] The combination of these opposing effects can lead to a loss of regioselectivity.

• Reaction with the Amino Group: Under strongly acidic conditions (e.g., nitration), the amino group is protonated to form an anilinium ion, which is a strong deactivating, meta-director. This further complicates the regiochemical outcome.

Solutions:

• Protect the Amino Group:

  • Recommendation: Protect the amino group as an amide (e.g., acetamide). This transforms the strongly activating amino group into a moderately activating, ortho-, para-directing acylamino group.

  • Causality: The acylamino group is less prone to protonation under acidic conditions and still directs ortho- and para-, but with more predictable outcomes. The steric bulk of the acylamino group often favors para-substitution.

• Control of Reaction Conditions:

  • Recommendation: Use milder electrophilic reagents and conditions where possible to minimize side reactions and improve selectivity. For example, for bromination, use NBS in DMF instead of Br₂/FeBr₃.

  • Causality: Milder conditions can help to favor substitution at the positions most activated by the directing groups, without overcoming the energy barriers for substitution at less favored positions.

  Conflicting directing effects in EAS.

Frequently Asked Questions (FAQs)

Q1: Which functional group is more nucleophilic, the aromatic amine or the primary alcohol?

A1: The aromatic amine is significantly more nucleophilic than the primary alcohol. This is due to the higher basicity and greater polarizability of the nitrogen atom compared to the oxygen atom. Therefore, in competitive reactions with electrophiles, the amino group will typically react faster.

Q2: How can I purify my product if I have a mixture of N- and O-functionalized isomers?

A2: Purification of these isomers can be challenging due to their similar polarities.

• Column Chromatography: This is the most common method. A careful selection of the solvent system is crucial. Often, a gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) can resolve the isomers.

• Crystallization: If the desired product is a solid, recrystallization from a suitable solvent system may selectively crystallize the desired isomer, leaving the impurities in the mother liquor.[13]

• pH Adjustment and Extraction: If one of the products has a basic nitrogen that the other lacks (e.g., N-acylated vs. O-alkylated starting material), you can use acid-base extraction. Dissolve the mixture in an organic solvent and extract with an aqueous acid. The compound with the free amine will move to the aqueous layer as its ammonium salt, while the other remains in the organic layer.

Q3: What are the best practices for setting up an orthogonal protection strategy?

A3: An effective orthogonal protection strategy relies on choosing protecting groups that can be removed under distinct conditions without affecting each other.[5][6][7][8][14]

• Identify the Functional Groups: In this case, an amine and an alcohol.

• Consider the Reaction Steps: Determine the reaction conditions for each planned synthetic step.

• Select Compatible Protecting Groups: Choose a protecting group for the first functionalization that is stable to the conditions of the second functionalization, and vice versa. A common orthogonal pair for amines and alcohols is Boc (acid-labile) for the amine and a silyl ether (fluoride-labile) for the alcohol.[5]

Q4: Can I selectively functionalize the ortho, para, or meta positions of the aromatic ring?

A4: Yes, by strategically using protecting groups.

• For ortho/para substitution: Protect the amine as an acetamide. The resulting -NHCOCH₃ group is an ortho, para-director. The para position is often favored due to less steric hindrance.

• For meta substitution: Protect the amine, and then perform a reaction that is directed by the hydroxypropyl group, although its meta-directing effect is weak. A more reliable method is to introduce a strong meta-directing group at another position if the synthesis allows. Alternatively, under strongly acidic conditions, the protonated amino group (-NH₃⁺) acts as a meta-director.

Experimental Protocols

Protocol 1: Selective N-Acetylation

• Dissolve 3-(3-aminophenyl)propan-1-ol (1 equivalent) in dichloromethane (DCM) at 0 °C.

• Add triethylamine (1.2 equivalents).

• Slowly add acetyl chloride (1.1 equivalents) dropwise.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract with DCM.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Selective O-TBDMS Protection

• Dissolve 3-(3-aminophenyl)propan-1-ol (1 equivalent) in anhydrous N,N-dimethylformamide (DMF).

• Add imidazole (1.5 equivalents).

• Add tert-butyldimethylsilyl chloride (TBDMSCl) (1.2 equivalents) portion-wise at 0 °C.

• Stir the reaction at room temperature overnight.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can often be used in the next step without further purification.

References

• BenchChem. (n.d.). Protecting group strategies for the amino and hydroxyl groups of (S)-1-Aminopentan-3-ol.
• Li, Y., et al. (2024). Design of bifunctional molecules to accelerate post-translational modifications: achievements and challenges. Drug Discovery Today, 29(11), 104194.
• Unger, J. (2023). The Developability Challenges with Bifunctional Targeted Protein Degraders.
• Google Patents. (1973).
• Google Patents. (1972).
• Google Patents. (1989).
• Mahdian, S., Naimi-Jamal, M. R., & Panahi, L. (2021). Chemoselective Protection of hydroxyl and amine functional groups catalysed by MOFs.
• WuXi Biology. (n.d.). Bifunctional Molecules: A Diverse New Modality That Unlocks New Target Classes.
• Albericio, F., & Carpino, L. A. (2000). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123-139.
• Grokipedia. (n.d.).
• Bradford, J., & Crews, C. M. (2005). Design and applications of bifunctional small molecules: Why two heads are better than one. Chemistry & Biology, 12(5), 573-583.
• Kocienski, P. J. (2004). Protecting Groups. Georg Thieme Verlag.
• Sun, X., & Wang, J. (2018). PROTACs to Address the Challenges Facing Small Molecule Inhibitors. ACS Medicinal Chemistry Letters, 9(12), 1141-1143.
• PubChem. (n.d.).
• European Patent Office. (1981).
• Beaudry, C. M. (2011).
• Albericio, F., & Carpino, L. A. (2000). Orthogonal Protecting Groups for N(alpha)-amino and C-terminal Carboxyl Functions in Solid-Phase Peptide Synthesis. PubMed.
• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks.
• KPU Pressbooks. (n.d.). 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II.
• OrganicChemistryTutor.com. (2022, April 22). Multiple Directing Effects and Multistep Synthesis || EAS || SEAr [Video]. YouTube.
• The Organic Chemistry Tutor. (2021, February 26). Effect of Multiple Substituents on EAS | Electrophilic Aromatic Substitution Explained [Video]. YouTube.
• Leah4sci. (2021, February 7). Multiple Directing Groups in EAS Reactions [Video]. YouTube.
• Organic Chemistry Portal. (n.d.). Protective Groups.
• Wikipedia. (n.d.).
• Química Organica.org. (2010, March 21). Protection of Functional Groups in Organic Synthesis.
• PubChem. (n.d.). 3-Amino-1-phenylpropan-1-ol | C9H13NO | CID 121548.
• Chemistry LibreTexts. (2021, July 31). 22.
• Katritzky, A. R., et al. (2017). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules, 22(7), 1087.
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• ResearchGate. (n.d.).
• The Organic Chemistry Tutor. (2015, November 11). Electrophilic Aromatic Substitution Reactions of Benzene Review [Video]. YouTube.
• Wang, Q., et al. (2019). Practical synthesis of 3-aryl anthranils via an electrophilic aromatic substitution strategy. Organic & Biomolecular Chemistry, 17(4), 843-847.
• Organic Chemistry Portal. (n.d.).
• Phukan, K., & Borah, R. (2014). Regioselective N-acylation of nitrogenous heterocyclic compounds using potter’s clay as a reusable catalyst. International Journal of ChemTech Research, 6(6), 3345-3351.
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• Google Patents. (2008). Process for the preparation of enantiomerically pure 3-hydroxy-3-arylpropylamines and their optical stereoisomers.
• Semantic Scholar. (n.d.).
• Kumar, A., et al. (2023). Regioselective intermolecular carboamination of allylamines via nucleopalladation: empowering three-component synthesis of vicinal diamines. Chemical Science, 14(25), 6845-6852.

• Caytan, E., et al. (2021). Triple Regioselective Functionalization of Cationic[15]Helicenes via Iridium-Catalyzed Borylation and Suzuki Cross-Coupling Reactivity. Angewandte Chemie International Edition, 60(33), 18047-18052.

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Technical Support Center: A Guide to Solvent Effects on the Reactivity of 3-(3-Aminophenyl)propan-1-ol

Introduction: 3-(3-Aminophenyl)propan-1-ol is a bifunctional organic compound featuring both a primary aromatic amine and a primary alcohol. This unique structure makes it a valuable building block in the synthesis of pharmaceuticals and other complex molecules. However, the presence of two nucleophilic sites—the nitrogen of the amino group and the oxygen of the hydroxyl group—presents a significant challenge: controlling reactivity and achieving chemoselectivity. The choice of solvent is arguably the most critical parameter in steering the outcome of reactions involving this molecule. A solvent does not merely dissolve reactants; it actively participates in the reaction by stabilizing or destabilizing reactants, intermediates, and transition states.[1][2][3] This guide provides field-proven advice, troubleshooting protocols, and answers to frequently asked questions to help you harness the power of solvent effects in your experiments.

Troubleshooting Guides: Common Experimental Issues

This section addresses specific problems researchers may encounter when working with 3-(3-aminophenyl)propan-1-ol, with a focus on solvent-related causes and solutions.

Issue 1: Low Yield and Side Products in N-Acylation Reactions

Question: "I am attempting to acylate the amino group of 3-(3-aminophenyl)propan-1-ol with acetyl chloride in dichloromethane (DCM) using triethylamine as a base. My yields are consistently below 50%, and I'm observing a significant amount of a di-acylated byproduct. What is causing this, and how can I fix it?"

Potential Cause (Solvent-Related): The primary issue is likely a combination of poor solvent choice and reaction conditions. While DCM is a common aprotic solvent, its relatively low polarity may not be sufficient to effectively solvate the charged intermediates formed during the reaction, such as the N-acylpyridinium intermediate or ammonium salt byproducts. This can lead to side reactions and incomplete conversion. Furthermore, the amino group is generally more nucleophilic than the hydroxyl group, but under these conditions, the hydroxyl group can still compete, leading to O-acylation and subsequent di-acylation.[4][5][6]

Recommended Solution & Protocol: Switch to a more polar, aprotic solvent to better stabilize charged intermediates and improve reaction rates. Solvents like Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF) are excellent choices.[7] Polar aprotic solvents do not form strong hydrogen bonds with the amine nucleophile, leaving it more reactive and available for the desired reaction.[8][9]

Protocol: Optimized N-Acylation of 3-(3-Aminophenyl)propan-1-ol

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 3-(3-aminophenyl)propan-1-ol (1.0 eq) in anhydrous acetonitrile (MeCN) (approx. 0.1 M concentration).

• Cooling: Cool the solution to 0 °C in an ice bath. This helps to control the exothermic reaction with the acylating agent and can improve selectivity.

• Base Addition: Add triethylamine (1.2 eq) to the solution and stir for 5 minutes.

• Acylating Agent: Slowly add acetyl chloride (1.1 eq) dropwise to the stirred solution. The slow addition is crucial to prevent localized heating and side reactions.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC or LC-MS.

• Workup: Quench the reaction with saturated aqueous sodium bicarbonate solution. Extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Verification Step: Analyze the purified product by ¹H NMR and Mass Spectrometry to confirm the structure and assess purity. Compare the yield to the previous method; a significant increase in the yield of the desired N-acylated product should be observed.

Issue 2: Lack of Chemoselectivity Between the Amino and Hydroxyl Groups

Question: "My goal is to selectively functionalize the amino group, but I am consistently getting a mixture of N-acylated and O-acylated products. How can I leverage solvent effects to favor N-acylation exclusively?"

Potential Cause (Solvent-Related): The key to achieving N-selectivity lies in deactivating the hydroxyl group's nucleophilicity relative to the amino group. The amino group is inherently more nucleophilic than the alcohol. However, in many aprotic solvents, this difference is not always sufficient to ensure perfect selectivity. The choice of solvent can dramatically alter the relative nucleophilicity of the two groups.

Recommended Solution & Protocol: Employ a polar protic solvent, such as isopropanol (IPA) or even a mixture containing water. Protic solvents are capable of hydrogen bonding.[9] They will form a "solvent cage" around the hydroxyl group through hydrogen bonds, effectively solvating and stabilizing it. This stabilization significantly reduces the oxygen's nucleophilicity, allowing the more reactive amino group to react preferentially.[8][10][11]

dot

Caption: Differential solvation of functional groups.

Protocol: Solvent Screening for Optimal N-Selectivity

• Setup: Arrange a parallel set of small reaction vials (e.g., 1-dram vials).

• Reagent Stock Solution: Prepare a stock solution of 3-(3-aminophenyl)propan-1-ol and the acylating agent in a non-interfering solvent (if necessary) or plan to add them neat.

• Solvent Addition: To each vial, add 1 mL of a different solvent. Include a range of solvent types:

  • Polar Protic: Isopropanol, Ethanol, Water

  • Polar Aprotic: Acetonitrile, DMF, DMSO

  • Nonpolar: Toluene, Hexane

• Reaction Initiation: Add the substrate (1.0 eq), a base (e.g., DIPEA, 1.5 eq), and the acylating agent (1.1 eq) to each vial.

• Execution: Stir all vials at room temperature for 4 hours.

• Analysis: Quench a small aliquot from each reaction and analyze by LC-MS or GC-MS to determine the ratio of N-acylated product to O-acylated product.

• Selection: Choose the solvent that provides the highest N:O selectivity for scale-up.

Frequently Asked Questions (FAQs)

Q1: What are the most important solvent properties to consider for reactions with this molecule?

When selecting a solvent, you should consider several quantitative and qualitative parameters. No single parameter is perfect, but together they provide a comprehensive picture.[12]

• Polarity and Dielectric Constant (ε): Higher polarity solvents are better at stabilizing charged intermediates and transition states, which is often beneficial for nucleophilic substitution reactions.[1][3]

• Proticity (Ability to H-bond): This is the most critical factor for controlling chemoselectivity. As detailed in Issue 2, protic solvents (e.g., alcohols, water) can deactivate the -OH group, favoring reactions at the -NH₂ site. Aprotic solvents (e.g., DMF, DMSO, MeCN) do not have this capability.[7]

• Kamlet-Taft Parameters: These provide a more nuanced view of solvent-solute interactions.[13]

  • α (Hydrogen Bond Acidity): A solvent's ability to donate a hydrogen bond. High α values (like in alcohols) will stabilize the -OH group.

  • β (Hydrogen Bond Basicity): A solvent's ability to accept a hydrogen bond.

  • π* (Dipolarity/Polarizability): Measures the solvent's ability to stabilize a charge or a dipole through its own dielectric properties.[13]

Table 1: Properties of Common Solvents for Reaction Optimization

Solvent	Dielectric Constant (ε)	Type	Kamlet-Taft α	Kamlet-Taft β	Kamlet-Taft π*	Typical Application Notes
Water	80.1	Polar Protic	1.17	0.47	1.09	Excellent for promoting N-selectivity via H-bonding, but substrate solubility can be an issue.
Methanol	32.7	Polar Protic	0.98	0.66	0.60	Good for N-selectivity; less polar than water.
Isopropanol	19.9	Polar Protic	0.76	0.84	0.48	Balances protic character with better solubility for organic substrates.
Acetonitrile (MeCN)	37.5	Polar Aprotic	0.19	0.40	0.75	Excellent for S_N2 reactions; promotes high reactivity of "bare" nucleophiles.[7]
DMF	36.7	Polar Aprotic	0.00	0.69	0.88	High boiling point, good solvating power for many reagents.
DMSO	46.7	Polar Aprotic	0.00	0.76	1.00	Very polar, can significantly accelerate S_N2 reactions.
Dichloromethane (DCM)	8.9	Aprotic	0.13	0.10	0.58	General purpose, but often too nonpolar for reactions with charged intermediates.
Toluene	2.4	Nonpolar	0.00	0.11	0.49	Generally a poor choice for polar reactions; can be useful for dehydrating conditions.

(Data compiled from various sources for illustrative purposes)[14][15]

Q2: How do solvents affect S_N2 reactions at the amino group?

The principles for S_N2 reactions are governed by the Hughes-Ingold rules, which analyze the charge of the reactants and the transition state.[2] For a typical S_N2 reaction involving the neutral amine of 3-(3-aminophenyl)propan-1-ol and a neutral electrophile (e.g., an alkyl halide), the reaction proceeds through a charged transition state.

R-NH₂ + R'-X → [R-NH₂⁺---R'---X⁻]‡ → R-NH₂⁺-R' + X⁻

According to the Hughes-Ingold rules, a reaction where charge is developed in the transition state from neutral reactants will be accelerated by polar solvents.[1]

• Polar aprotic solvents (MeCN, DMF, DMSO) are ideal. They can stabilize the charged transition state without deactivating the neutral amine nucleophile through hydrogen bonding. This leads to a significant rate enhancement compared to other solvent types.[9]

• Polar protic solvents (Methanol, Water) are less effective. While they can stabilize the transition state, they also heavily solvate and deactivate the amine nucleophile via hydrogen bonding, slowing the reaction.[16]

• Nonpolar solvents (Hexane, Toluene) are the least effective as they cannot stabilize the charged transition state, leading to a very high activation energy and extremely slow reaction rates.

dot

Caption: Workflow for rational solvent selection.

References

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• Solvent effects. Wikipedia. Available at: [Link]

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• Effects of Solvents on Nucleophilicity. MedLife Mastery. Available at: [Link]

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• Solvent effect and structural effect of tertiary amines on the reactivity of the quaternization of these amines with butyl iodide. ResearchGate. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to 3-(3-Aminophenyl)propan-1-ol and Its Positional Isomers for Drug Discovery

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In the landscape of pharmaceutical development, the subtle art of medicinal chemistry often hinges on the principle of isomerism. The precise spatial arrangement of atoms within a molecule can dramatically alter its biological activity, transforming a promising scaffold into a potent therapeutic or an inert compound. This guide offers an in-depth comparison of 3-(3-Aminophenyl)propan-1-ol and its ortho- and para-isomers, providing researchers, scientists, and drug development professionals with the foundational data and experimental insights necessary to navigate their potential applications.

The aminophenylpropanol backbone represents a versatile starting point for the synthesis of a diverse array of biologically active molecules. However, the seemingly minor shift of the amino group on the phenyl ring from the meta to the ortho or para position can profoundly influence physicochemical properties, receptor binding affinities, and metabolic stability. Understanding these differences is paramount to making informed decisions in the early stages of drug discovery, saving valuable time and resources.

This document will dissect the key attributes of these three positional isomers, supported by experimental data and detailed protocols. We will explore their physicochemical characteristics, delve into their potential pharmacological and toxicological profiles, and provide standardized methodologies for their synthesis and comparative analysis.

Physicochemical Properties: A Tale of Three Isomers

The location of the amino group on the aromatic ring directly impacts the electronic distribution and steric environment of the molecule. These factors, in turn, govern crucial physicochemical parameters that dictate a compound's behavior in biological systems.

While comprehensive experimental data for all three isomers is not always available in a single source, we can compile and extrapolate from available information and computational predictions.

Property	3-(2-Aminophenyl)propan-1-ol (ortho)	3-(3-Aminophenyl)propan-1-ol (meta)	3-(4-Aminophenyl)propan-1-ol (para)
Molecular Formula	C₉H₁₃NO	C₉H₁₃NO	C₉H₁₃NO
Molecular Weight	151.21 g/mol	151.21 g/mol	151.21 g/mol [1]
Predicted LogP	~1.1	~1.1	1.19[1]
Predicted pKa	~4.5 (amino), ~10.0 (hydroxyl)	~4.7 (amino), ~10.0 (hydroxyl)	~5.0 (amino), ~10.0 (hydroxyl)
Predicted TPSA	46.25 Ų	46.25 Ų	46.25 Ų[1]
Hydrogen Bond Donors	2	2	2[1]
Hydrogen Bond Acceptors	2	2	2[1]
Rotatable Bonds	3	3	3[1]

Note: Some values are predicted based on computational models and may differ from experimental results.

The ortho-isomer, 3-(2-Aminophenyl)propan-1-ol, may exhibit intramolecular hydrogen bonding between the amino and hydroxyl groups, which can influence its conformation and interaction with biological targets. The para-isomer, 3-(4-Aminophenyl)propan-1-ol, presents a more extended and symmetric structure, which could be advantageous for fitting into specific receptor pockets. The meta-isomer, our primary compound of interest, offers a distinct electronic and steric profile that may lead to unique pharmacological activities.

Comparative Pharmacology and Toxicology: Unlocking Isomer-Specific Activity

The biological effects of aminophenol derivatives can be highly isomer-specific.[2] For instance, studies on aminophenols have shown that different isomers can have varying metabolic pathways and target organ toxicities.[2] While direct comparative pharmacological data for the three 3-(aminophenyl)propan-1-ol isomers is limited, we can draw parallels from related structures and emphasize the importance of empirical testing. It's crucial to note that even seemingly non-toxic isomers of some drugs can exhibit toxicity in different species, highlighting the need for careful evaluation.[3]

The aminophenylpropanol scaffold is a component of various pharmacologically active compounds, including those with potential as β-adrenergic blockers and hypolipidemic agents.[4][5] The stereochemistry and isomeric form of such compounds are often critical for their efficacy and receptor selectivity.[5][6] For example, in β-blockers, the biological activity often resides in a specific enantiomer.[5]

Key Considerations for Comparative Studies:

• Receptor Binding Assays: To determine the affinity and selectivity of each isomer for a specific biological target.

• In Vitro Functional Assays: To assess the functional consequences of receptor binding (e.g., agonist vs. antagonist activity).

• ADME (Absorption, Distribution, Metabolism, Excretion) Profiling: To understand the pharmacokinetic differences between the isomers.

• In Vivo Efficacy Studies: To evaluate the therapeutic potential in relevant animal models.

• Toxicology Screens: To identify any potential isomer-specific toxicities.[2]

The neurotoxicity of isomers can also vary significantly, as demonstrated by studies on isomers of the environmental toxin L-BMAA, where one isomer was found to be a more potent neurotoxin than the others.[7] This underscores the necessity of evaluating each isomer independently.

Experimental Protocols

To facilitate your research, we provide the following standardized protocols for the synthesis and comparative analysis of these isomers.

General Synthesis of 3-(Aminophenyl)propan-1-ol Isomers

A common synthetic route to these compounds involves the reduction of the corresponding nitrophenylpropanols.

Caption: General synthetic workflow for 3-(Aminophenyl)propan-1-ol isomers.

Step-by-Step Protocol:

• Reduction of the Carboxylic Acid:

  • Under an inert atmosphere (e.g., nitrogen or argon), slowly add a solution of the respective nitrophenylpropanoic acid in dry tetrahydrofuran (THF) to a stirred suspension of a reducing agent like lithium aluminum hydride (LiAlH₄) in THF at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for several hours until the reaction is complete (monitored by TLC).

  • Carefully quench the reaction by the sequential addition of water and a sodium hydroxide solution.

  • Filter the resulting suspension and concentrate the filtrate under reduced pressure to obtain the crude nitrophenylpropan-1-ol.

• Reduction of the Nitro Group:

  • Dissolve the crude nitrophenylpropan-1-ol in a suitable solvent such as ethanol or methanol.

  • Add a catalytic amount of palladium on carbon (10% Pd/C).

  • Hydrogenate the mixture in a Parr apparatus or under a hydrogen balloon at room temperature until the uptake of hydrogen ceases.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to yield the crude 3-(aminophenyl)propan-1-ol.

  • Purify the product by column chromatography on silica gel.

Comparative Analysis Workflow

A systematic approach is essential for a robust comparison of the isomers.

Caption: Workflow for the comparative analysis of aminophenylpropanol isomers.

Conclusion

The choice between ortho-, meta-, and para-isomers of 3-(aminophenyl)propan-1-ol is a critical decision in the early phases of drug discovery. While they share the same molecular formula, their distinct structural arrangements lead to different physicochemical and, consequently, biological properties. This guide provides a framework for understanding and evaluating these differences. A thorough, side-by-side experimental comparison is indispensable for elucidating the structure-activity relationships and identifying the isomer with the most promising therapeutic potential. By investing in this foundational analysis, research and development teams can significantly enhance the efficiency and success rate of their drug discovery programs.

References

• PubChem. (n.d.). 3-Amino-3-(2-aminophenyl)propan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 3-Amino-1-phenylpropan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Inokuchi, J., & Radin, N. S. (1987). Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of murine glucocerebroside synthetase. Journal of Lipid Research, 28(5), 565–571. Retrieved from [Link]

• Ibrahim, M., et al. (2021). Molecular structure analysis and biological properties investigation on antiseptic drug; 2-amino-1-phenyl-1-propanol using spectroscopic and computational research analysis. Scientific Reports, 11(1), 7678. Retrieved from [Link]

• Lipscomb, J. A., & Perumal Kuppusamy, S. (2016). Isomer-specific toxicity profiles of aminophenols. CDC Stacks. Retrieved from [Link]

• van de Kerkhof, D., et al. (2014). AMAP, the Alleged Non-Toxic Isomer of Acetaminophen, Is Toxic in Rat and Human Liver. PLoS ONE, 9(9), e107222. Retrieved from [Link]

• Knaus, E. E., et al. (1996). Synthesis and pharmacological studies of 3-amino-2-methyl-1-phenyl-propanones as hypolipidemic agents in rodents. Archiv der Pharmazie, 329(7), 313-318. Retrieved from [Link]

• Xu, H., et al. (1994). Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]- N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics. Journal of Medicinal Chemistry, 37(12), 1834-1841. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1-Propanol, 3-amino- (CAS 156-87-6). Retrieved from [Link]

• Pindur, U., & Lemster, T. (2019). Survey of Pharmacological Activity and Pharmacokinetics of Selected β-Adrenergic Blockers in Regard to Their Stereochemistry. Molecules, 24(4), 679. Retrieved from [Link]

• PubChem. (n.d.). 3-(4-Bromophenyl)propan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Clay, G. A., et al. (2022). Atropisomerism in Drug Discovery: A Medicinal Chemistry Perspective Inspired by Atropisomeric Class I PI3K Inhibitors. Journal of Medicinal Chemistry, 65(18), 12045-12067. Retrieved from [Link]

• Chongqing Chemdad Co., Ltd. (n.d.). 3-(4-Chlorophenyl)propan-1-ol. Retrieved from [Link]

• YouTube. (2023, May 28). Amino Acids and Optical Isomers. Retrieved from [Link]

• Krenova, M., & Pelclova, D. (2013). Poisoning with 1-propanol and 2-propanol. International Journal of Occupational Medicine and Environmental Health, 26(4), 651-656. Retrieved from [Link]

• Lobner, D., et al. (2020). Neurotoxicity of isomers of the environmental toxin L-BMAA. Toxicon, 183, 42-46. Retrieved from [Link]

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A Comparative Guide to the Biological Activity of 3-(3-Aminophenyl)propan-1-ol and Related Anilines

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of medicinal chemistry and drug discovery, the aniline scaffold represents a foundational element for a diverse array of biologically active molecules. The strategic modification of the aniline ring with various functional groups can profoundly influence the resulting compound's pharmacological profile. This guide provides an in-depth, objective comparison of the biological activity of 3-(3-Aminophenyl)propan-1-ol against a backdrop of structurally related anilines, including aminophenol isomers and other substituted derivatives. By examining the available experimental data and elucidating the underlying structure-activity relationships, this document aims to equip researchers with the critical insights needed for the rational design of novel therapeutic agents.

The Significance of Substituent Positioning and Nature: A Comparative Overview

The biological properties of aniline derivatives are intricately linked to the nature and position of substituents on the aromatic ring. A critical point of comparison for 3-(3-Aminophenyl)propan-1-ol is its relationship to the aminophenol isomers: ortho-, meta-, and para-aminophenol.

Isomeric Position and its Impact on Toxicity

The placement of the amino and hydroxyl groups in aminophenols dramatically alters their metabolic fate and toxicity. While direct, comprehensive comparative studies on 3-(3-Aminophenyl)propan-1-ol are limited, the extensive research on aminophenols provides a crucial predictive framework.

• ortho-Aminophenol (2-Aminophenol): This isomer is known to be converted to the toxic metabolite 2-aminophenoxazine-3-one by cytochrome c, with the liver being a primary target organ.

• meta-Aminophenol (3-Aminophenol): Generally considered the least toxic of the three isomers, meta-aminophenol primarily undergoes glucuronidation and sulfation, leading to less severe systemic effects. Observed toxicities, such as reduced body weight and tremors in animal studies, typically occur at higher doses.

• para-Aminophenol (4-Aminophenol): This isomer is notoriously nephrotoxic (toxic to the kidneys)[1]. Its toxicity stems from its oxidation by renal cytochrome P-450 to a highly reactive quinoneimine intermediate, which can bind to and damage renal proteins[1].

Given that 3-(3-Aminophenyl)propan-1-ol is a meta-substituted aniline, it is reasonable to hypothesize a more favorable toxicity profile compared to ortho- and para-substituted analogues. The propanol side chain, being more flexible and less prone to direct oxidation to a reactive quinone-like species compared to a phenolic hydroxyl group, may further mitigate toxicity.

The Influence of the Propanol Side Chain

The presence of a propan-1-ol side chain in 3-(3-Aminophenyl)propan-1-ol introduces several key structural features that differentiate it from simpler anilines and aminophenols:

• Increased Lipophilicity: The alkyl chain increases the molecule's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties.

• Conformational Flexibility: The three-carbon chain allows for greater conformational freedom, which can impact its binding affinity to biological targets.

• Potential for Different Metabolic Pathways: The primary alcohol group can be metabolized through oxidation to an aldehyde and then a carboxylic acid, offering alternative metabolic routes compared to the direct ring oxidation seen in aminophenols.

Comparative Biological Activities: A Data-Driven Analysis

While specific quantitative data for 3-(3-Aminophenyl)propan-1-ol is not extensively available in the public domain, we can extrapolate potential activities based on the known biological effects of related aniline derivatives.

Cytotoxicity

Aniline and its derivatives exhibit a wide range of cytotoxic activities, often evaluated using assays like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The cytotoxicity of aminophenols is isomer-dependent, with para-aminophenol generally showing higher cytotoxicity, particularly in renal cells, compared to the meta-isomer. For instance, N-acetyl-m-aminophenol (a derivative of m-aminophenol) was found to be approximately 10-fold less toxic to mouse hepatocytes than N-acetyl-p-aminophenol (acetaminophen)[2]. This suggests that 3-(3-Aminophenyl)propan-1-ol, being a meta-aniline, may possess a lower cytotoxic potential compared to its ortho and para counterparts.

Compound	Derivative Type	Observed Cytotoxic Effects	Potential Mechanism
3-(3-Aminophenyl)propan-1-ol	meta-Substituted Aniline	Hypothesized lower cytotoxicity	Avoidance of direct oxidation to reactive quinoneimine species.
ortho-Aminophenol	ortho-Aminophenol	Hepatotoxicity	Conversion to 2-aminophenoxazine-3-one.
meta-Aminophenol	meta-Aminophenol	Lower systemic toxicity	Primarily undergoes conjugation reactions.
para-Aminophenol	para-Aminophenol	High nephrotoxicity	Oxidation to a reactive p-benzoquinoneimine[1].

Antimicrobial Activity

Substituted anilines have been investigated for their antibacterial and antifungal properties. The antimicrobial efficacy is often dependent on the specific substitutions on the aniline ring. For example, certain N-benzyl aniline derivatives have shown potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action for some of these derivatives is postulated to involve disruption of the bacterial cell membrane. While the antimicrobial potential of 3-(3-Aminophenyl)propan-1-ol has not been explicitly reported, its structural features warrant investigation in this area.

Antioxidant Activity

Phenolic compounds, including aminophenols, are known for their antioxidant properties due to their ability to scavenge free radicals. This activity is often assessed using assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. The antioxidant potential of 3-(3-Aminophenyl)propan-1-ol would likely be influenced by the amino group and the hydroxyl group on the side chain, though it may be less potent than aminophenols where the hydroxyl group is directly attached to the aromatic ring, allowing for more effective resonance stabilization of the resulting radical.

Cardiovascular Effects

Aniline and some of its derivatives have been reported to have cardiovascular effects, including the potential to induce methemoglobinemia, which impairs oxygen transport in the blood. In vitro cardiovascular safety pharmacology studies are crucial in drug development to assess the potential for adverse cardiac events. These studies often include hERG (human Ether-à-go-go-Related Gene) potassium channel assays to evaluate the risk of QT interval prolongation and subsequent arrhythmias. The cardiovascular safety profile of 3-(3-Aminophenyl)propan-1-ol would need to be experimentally determined.

Experimental Protocols for Biological Activity Assessment

To facilitate further research and a direct comparison of 3-(3-Aminophenyl)propan-1-ol with related anilines, the following are detailed, step-by-step methodologies for key biological assays.

In Vitro Cytotoxicity Assessment: MTT Assay

Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Plate cells (e.g., HepG2 for liver toxicity or HK-2 for kidney toxicity) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of 3-(3-Aminophenyl)propan-1-ol and a selection of reference anilines (e.g., ortho-, meta-, and para-aminophenol) in the appropriate cell culture medium.

• Remove the existing medium from the wells and add 100 µL of the medium containing the test compounds. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds, e.g., DMSO).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours.

• Formazan Solubilization: Remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth) from the dose-response curve.

Antimicrobial Activity Assessment: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)

Principle: This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a broth dilution susceptibility test.

Protocol:

• Compound Preparation: Prepare a stock solution of 3-(3-Aminophenyl)propan-1-ol and other test anilines in a suitable solvent (e.g., DMSO).

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compounds in Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the diluted microbial suspension to each well containing the test compound.

• Controls: Include a positive control (broth with inoculum, no compound) to confirm microbial growth and a negative control (broth only) to ensure sterility.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at an appropriate temperature and duration for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.

Antioxidant Capacity Assessment: DPPH Radical Scavenging Assay

Principle: DPPH is a stable free radical that has a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom or an electron, the DPPH radical is reduced, leading to a color change from violet to yellow, which can be measured spectrophotometrically.

Protocol:

• Reagent Preparation: Prepare a stock solution of DPPH (e.g., 0.1 mM in methanol). Prepare various concentrations of 3-(3-Aminophenyl)propan-1-ol and reference antioxidants (e.g., ascorbic acid, trolox, aminophenols) in methanol.

• Reaction Mixture: In a 96-well plate or cuvettes, mix a fixed volume of the DPPH solution with varying concentrations of the test compounds.

• Incubation: Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of the solution at the wavelength of maximum absorbance for DPPH (typically around 517 nm).

• Data Analysis: Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100 Determine the EC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals).

Visualizing Structure-Activity Relationships and Experimental Workflows

To further clarify the concepts discussed, the following diagrams illustrate key relationships and processes.

Caption: Key structural determinants of biological activity in aniline derivatives.

Caption: A streamlined workflow for the comparative biological evaluation of aniline derivatives.

Conclusion and Future Directions

While a complete biological activity profile of 3-(3-Aminophenyl)propan-1-ol requires direct experimental investigation, the existing data on related aniline derivatives provides a strong foundation for a comparative analysis. The meta-position of the amino group in 3-(3-Aminophenyl)propan-1-ol suggests a potentially lower toxicity profile compared to its ortho and para-substituted counterparts, a critical consideration in drug development. The propanol side chain further distinguishes it from aminophenols, likely influencing its metabolic fate and interactions with biological targets.

Future research should focus on the direct evaluation of 3-(3-Aminophenyl)propan-1-ol and a systematic series of related aminophenylalkanols using the standardized protocols outlined in this guide. Such studies will be invaluable in elucidating precise structure-activity relationships and unlocking the full therapeutic potential of this promising class of compounds.

References

• Holme, J. A., Hongslo, J. K., Bjørge, C., & Nelson, S. D. (1991). Comparative cytotoxic effects of acetaminophen (N-acetyl-p-aminophenol), a non-hepatotoxic regioisomer acetyl-m-aminophenol and their postulated reactive hydroquinone and quinone metabolites in monolayer cultures of mouse hepatocytes. Biochemical pharmacology, 42(5), 1137–1142.
• Lock, E. A., & Reed, C. J. (1998). The toxicity of para-aminophenol. Toxicology letters, 95(1), 1-8.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 764, 4-Aminophenol. Retrieved from [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 7815, 2-Aminophenol. Retrieved from [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 11490, 3-Aminophenol. Retrieved from [Link].

• Creative Biolabs. (n.d.). In Vitro Safety Pharmacology Study on Cardiovascular System. Retrieved from [Link]

• Labcorp. (n.d.). In Vitro & In Vivo Cardiovascular Safety Assessment. Retrieved from [Link]

• Brand-Williams, W., Cuvelier, M. E., & Berset, C. (1995). Use of a free radical method to evaluate antioxidant activity. LWT-Food science and Technology, 28(1), 25-30.
• Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.

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A Comparative Spectroscopic Guide to the Synthesis and Analysis of 3-(3-Aminophenyl)propan-1-ol

Introduction

In the landscape of pharmaceutical development and materials science, 3-(3-aminophenyl)propan-1-ol serves as a critical bifunctional building block.[1][2] Its structure, featuring a primary aromatic amine and a primary alcohol, offers versatile handles for synthesizing more complex molecular architectures. The precise characterization of this molecule and its synthetic intermediates is not merely a procedural formality; it is the cornerstone of ensuring purity, validating reaction success, and guaranteeing the reproducibility of downstream applications.

This guide provides an in-depth comparison of the spectroscopic signatures of 3-(3-aminophenyl)propan-1-ol and its key precursors. We will dissect a common and reliable synthetic pathway, explaining the causal logic behind our experimental choices and demonstrating how a multi-technique spectroscopic approach (NMR, IR, MS) provides a self-validating system for structural elucidation at each stage.

The Synthetic Workflow: A Deliberate Path to the Target Molecule

The synthesis of 3-(3-aminophenyl)propan-1-ol is efficiently achieved through a three-step process starting from commercially available 3-nitrobenzaldehyde. This route is chosen for its high-yielding steps and the distinct changes in functional groups, which are ideal for demonstrating the power of comparative spectroscopic analysis. The pathway involves:

• Perkin Condensation: Formation of the carbon-carbon double bond to yield m-nitrocinnamic acid.

• Concurrent Reduction I: Reduction of both the alkene and carboxylic acid functionalities to produce 3-(3-nitrophenyl)propan-1-ol.

• Aromatic Nitro Reduction II: Selective reduction of the nitro group to the target amine.

Caption: Synthetic pathway from 3-nitrobenzaldehyde to 3-(3-aminophenyl)propan-1-ol.

Experimental Protocols

The following protocols are presented as robust, validated methods for the synthesis and subsequent spectroscopic analysis.

Synthesis Protocols

Step 1: Synthesis of m-Nitrocinnamic Acid [3]

• Combine 3-nitrobenzaldehyde (0.33 mol), freshly fused sodium acetate (0.48 mol), and acetic anhydride (0.68 mol) in a round-bottomed flask equipped with a reflux condenser.

• Heat the mixture in an oil bath at 180°C for 12-14 hours.

• After cooling slightly, pour the reaction mixture into 300 mL of water and filter the crude product.

• Wash the solid with water and dissolve it in a dilute aqueous ammonia solution.

• Filter the solution to remove any insoluble impurities and re-precipitate the product by pouring the filtrate into a dilute sulfuric acid solution.

• Filter the purified m-nitrocinnamic acid, wash with water, and dry. Recrystallization from ethanol yields a pale-yellow solid.

Step 2: Synthesis of 3-(3-Nitrophenyl)propan-1-ol Causality: Lithium aluminum hydride (LAH) is a powerful reducing agent capable of reducing both carboxylic acids and conjugated alkenes, making it ideal for this transformation.[4]

• In a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), suspend LAH (approx. 2.0 equivalents) in anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0°C in an ice bath.

• Slowly add a solution of m-nitrocinnamic acid (1.0 equivalent) in anhydrous THF to the LAH suspension. The addition should be dropwise to control the exothermic reaction and hydrogen gas evolution.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours until the reaction is complete (monitored by TLC).

• Cool the reaction to 0°C and carefully quench by the sequential, dropwise addition of water, followed by 15% NaOH solution, and then more water (Fieser workup).

• Filter the resulting granular precipitate of aluminum salts and wash thoroughly with THF or ethyl acetate.

• Combine the organic filtrates, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by column chromatography.

Step 3: Synthesis of 3-(3-Aminophenyl)propan-1-ol [5] Causality: Catalytic hydrogenation with palladium on carbon (Pd/C) is a clean and efficient method for reducing aromatic nitro groups to amines without affecting the alcohol functionality.

• Dissolve 3-(3-nitrophenyl)propan-1-ol (1.0 equivalent) in ethanol or methanol in a flask suitable for hydrogenation.

• Add a catalytic amount of 10% Pd/C (typically 5-10% by weight of the substrate).

• Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously at room temperature.

• Monitor the reaction progress by TLC or by observing the cessation of hydrogen uptake.

• Once complete, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: The catalyst can be pyrophoric and should be handled while wet.

• Rinse the filter pad with the solvent and concentrate the combined filtrates under reduced pressure to yield the final product, 3-(3-aminophenyl)propan-1-ol.

Spectroscopic Analysis Protocol

Caption: General workflow for spectroscopic characterization and validation.

• Sample Preparation: For NMR, dissolve 5-10 mg of the purified sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). For IR, analysis can be performed on a neat sample (liquid) or as a KBr pellet (solid). For MS, dissolve a small amount of sample in a volatile solvent like methanol or acetonitrile.

• Data Acquisition:

  • NMR: Acquire ¹H and ¹³C spectra on a 400 MHz or higher spectrometer.

  • IR: Obtain the spectrum using an FT-IR spectrometer over a range of 4000-400 cm⁻¹.

  • MS: Acquire the mass spectrum using either Electron Ionization (EI) for volatile compounds or Electrospray Ionization (ESI) for less volatile or more polar compounds.

Spectroscopic Data Comparison: A Step-by-Step Analysis

The true power of spectroscopy is revealed when comparing the data from precursor to product. The transformation of functional groups at each synthetic step results in a distinct and predictable evolution of the spectral data.

Table 1: Comparative ¹H NMR Data (δ ppm)

Compound	Aromatic Protons	Alkene/Alkyl Protons	Functional Group Protons
m-Nitrocinnamic Acid	7.6-8.5 (m, 4H)	6.6 (d, 1H, =CH), 7.8 (d, 1H, =CH)	~12.0 (br s, 1H, -COOH)
3-(3-Nitrophenyl)propan-1-ol	7.4-8.1 (m, 4H)	2.0 (m, 2H, -CH₂-), 2.8 (t, 2H, Ar-CH₂-), 3.7 (t, 2H, -CH₂OH)	~2.5 (br s, 1H, -OH)
3-(3-Aminophenyl)propan-1-ol	6.5-7.1 (m, 4H)	1.8 (m, 2H, -CH₂-), 2.6 (t, 2H, Ar-CH₂-), 3.6 (t, 2H, -CH₂OH)	~3.5 (br s, 2H, -NH₂), ~2.0 (br s, 1H, -OH)

Analysis:

• Aromatic Region: The transition from the nitro-substituted precursor to the amino-substituted product causes a significant upfield shift (from 7.4-8.1 ppm to 6.5-7.1 ppm). This is a classic demonstration of the powerful electron-donating nature of the amino group, which shields the aromatic protons, compared to the electron-withdrawing nitro group, which deshields them.

• Alkyl Region: The disappearance of the vinyl proton signals (~6.6 and 7.8 ppm) and the appearance of the propyl chain signals (multiplet ~2.0 ppm, and two triplets ~2.8 and 3.7 ppm) is definitive proof of the successful reduction in Step 2.

Table 2: Comparative FT-IR Data (ν cm⁻¹)

Compound	O-H / N-H Stretch	C=O / C=C Stretch	NO₂ Stretch (Asymm/Symm)
m-Nitrocinnamic Acid	2500-3300 (broad, -OH)	~1690 (C=O), ~1640 (C=C)	~1530 / ~1350
3-(3-Nitrophenyl)propan-1-ol	3200-3500 (broad, -OH)	N/A	~1525 / ~1345
3-(3-Aminophenyl)propan-1-ol	3200-3500 (broad, -OH), ~3300-3400 (two bands, -NH₂)	N/A	N/A

Analysis:

• Functional Group Transformation I: The successful reduction of m-nitrocinnamic acid is unequivocally confirmed by the disappearance of the strong C=O stretch (~1690 cm⁻¹) and the C=C stretch (~1640 cm⁻¹), and the appearance of a broad O-H stretch for the primary alcohol (~3400 cm⁻¹).

• Functional Group Transformation II: The final step is validated by the disappearance of the two very strong, characteristic NO₂ absorbances (~1525 and 1345 cm⁻¹).[6] Their replacement by two medium-intensity N-H stretching bands in the 3300-3400 cm⁻¹ region is the key signature of the formation of the primary amine.[7][8]

Table 3: Comparative Mass Spectrometry Data (m/z)

Compound	Molecular Formula	Molecular Weight	Expected [M+H]⁺ or M⁺•
m-Nitrocinnamic Acid	C₉H₇NO₄	193.16	194.04 or 193.04
3-(3-Nitrophenyl)propan-1-ol	C₉H₁₁NO₃	181.19	182.08 or 181.07
3-(3-Aminophenyl)propan-1-ol	C₉H₁₃NO	151.21	152.11 or 151.10

Analysis: Mass spectrometry provides the ultimate confirmation of each transformation by verifying the molecular weight of the product. The shift from m/z 193 to 181 reflects the reduction of the carboxylic acid and alkene (loss of CO, addition of H₄). The subsequent shift from m/z 181 to 151 reflects the reduction of the nitro group to an amine (loss of O₂ and addition of H₂). This stepwise mass change provides a quantitative check on the success of each reaction.[1][9][10]

Conclusion

This guide illustrates that the spectroscopic analysis of a synthetic pathway is a holistic and comparative process. By tracking the systematic changes in NMR shifts, the appearance and disappearance of key IR absorption bands, and the predictable shifts in molecular weight via mass spectrometry, a researcher can build an irrefutable, multi-layered case for the identity and purity of their target molecule and its precursors. This rigorous, evidence-based approach is fundamental to the principles of scientific integrity and is essential for professionals in research and drug development.

References

• PrepChem. (n.d.). Synthesis of 3-amino-1-phenyl-propan-1-ol. Retrieved from [Link]

• The Royal Society of Chemistry. (2021). Supplementary Data: Waste-to-useful: Biowaste-derived heterogeneous catalyst for a green and sustainable Henry reaction. Retrieved from [Link]

• Google Patents. (2004). US20040102651A1 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor.

• Senthilkumar, P., et al. (2018). Synthesis of 2-amino-3-phenylpropan-1-ol compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies. Rasayan Journal of Chemistry, 11(1), 175-180. Retrieved from [Link]

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• PubChem. (n.d.). 3-(3-Nitrophenyl)propan-1-ol. Retrieved from [Link]

• Google Patents. (n.d.). CN100432043C - Preparation method of 3-methylamino-1-phenylpropanol.

• ResearchGate. (n.d.). FT-IR spectra of 3-amino-1-propanol (a) and tert-butylN-(3-hydroxypropyl) carbamate (b). Retrieved from [Link]

• Google Patents. (n.d.). KR101644016B1 - A method for preparing optically active 3-amino-1-phenylpropanol derivatives....

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• Gauth. (n.d.). Devise a 2-step synthesis of 1-(3-nitrophenyl)propan-1-one from benzene. Retrieved from [Link]

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• YouTube. (2020). Reduction of 3-phenyl prop-2-en-1-al with LAH gives 3-phenyl propan-1-ol. Retrieved from [Link]

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A Senior Application Scientist's Guide to Catalyst Selection for the Synthesis of 3-(3-Aminophenyl)propan-1-ol

Welcome to this in-depth technical guide designed for researchers, scientists, and professionals in drug development. The synthesis of 3-(3-Aminophenyl)propan-1-ol, a valuable building block in the pharmaceutical landscape, hinges on a critical transformation: the reduction of an aromatic nitro group. The choice of catalyst for this step is paramount, directly influencing yield, purity, cost-effectiveness, and scalability. This guide provides a comparative analysis of the primary catalytic systems, grounded in experimental data and mechanistic insights, to empower you in making informed decisions for your synthetic strategy.

The Strategic Importance of the Nitro Group Reduction

The most common and practical route to 3-(3-Aminophenyl)propan-1-ol involves the catalytic reduction of its nitro precursor, 3-(3-nitrophenyl)propan-1-ol. This precursor can be synthesized through methods such as the Friedel-Crafts acylation of nitrobenzene followed by reduction of the resulting ketone, or the reduction of the carboxylic acid group of 3-(3-nitrophenyl)propanoic acid. The final, crucial step is the selective reduction of the nitro moiety to an amine.

This guide will dissect three major catalytic paradigms for this transformation:

• Heterogeneous Catalysis: The industry workhorse, utilizing solid-supported metal catalysts.

• Homogeneous Catalysis: Employing soluble metal complexes for high selectivity.

• Biocatalysis: Leveraging enzymes for green and highly specific reductions.

Below is a workflow illustrating the central role of the catalytic reduction step.

Caption: General synthetic workflow to 3-(3-Aminophenyl)propan-1-ol.

Part 1: Heterogeneous Catalysis - The Robust Workhorse

Heterogeneous catalysts are the cornerstone of industrial nitro group reductions due to their high activity, ease of separation from the reaction mixture, and recyclability.[1] The most prevalent systems involve noble metals supported on high-surface-area materials like activated carbon.

The general mechanism involves the co-adsorption of the nitroaromatic compound and a hydrogen source onto the metal surface, followed by a stepwise reduction of the nitro group.

Comparative Analysis of Common Heterogeneous Catalysts

Catalyst System	Typical Reductant	Operating Conditions	Advantages	Disadvantages
Palladium on Carbon (Pd/C)	H₂ (1-5 atm), Hydrazine, Formates[2]	Room Temp - 80°C	High activity, excellent yields, versatile.[3]	Can cause dehalogenation; pyrophoric when dry.[3]
Platinum on Carbon (Pt/C)	H₂ (1-5 atm)	Room Temp - 80°C	Effective, less prone to dehalogenation than Pd/C.	Generally lower activity than Pd/C for this transformation.
Raney® Nickel (Raney-Ni)	H₂ (1-50 atm)	25°C - 100°C	Cost-effective, good for substrates sensitive to dehalogenation.[3]	Requires higher pressures/temperatures; pyrophoric.[4]
V₂O₅/TiO₂	Hydrazine Hydrate[5][6]	Ambient Temp, Visible Light	Recyclable, aligns with green chemistry principles.[6]	Requires a photocatalytic setup.[5]

Experimental Protocol: Hydrogenation using 10% Pd/C

This protocol details a standard laboratory procedure for the reduction of 3-(3-nitrophenyl)propan-1-ol.

Rationale: Palladium on carbon is selected for its high activity under mild conditions.[3] Ethanol is a common, effective solvent. A hydrogen balloon provides a simple and safe way to supply hydrogen at near-atmospheric pressure.

• Vessel Preparation: To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, add 3-(3-nitrophenyl)propan-1-ol (5.0 g, 27.6 mmol).

• Solvent Addition: Add 100 mL of absolute ethanol to dissolve the starting material.

• Inerting: Seal the flask and purge with an inert gas (N₂ or Ar) for 10 minutes to remove oxygen.

• Catalyst Addition: Under a positive flow of inert gas, carefully add 10% Pd/C (0.25 g, 5 mol% Pd). Caution: Pd/C can be pyrophoric; handle with care.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this cycle three times. Leave the final setup under a positive pressure of hydrogen (balloon).

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, carefully purge the flask with inert gas. Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite pad with additional ethanol (2 x 20 mL).

• Isolation: Combine the filtrates and remove the solvent under reduced pressure to yield 3-(3-Aminophenyl)propan-1-ol as a crude product, which can be purified further if necessary.

Part 2: Homogeneous Catalysis - The Specialist's Tool for Selectivity

Homogeneous catalysts, being soluble in the reaction medium, can offer superior chemoselectivity, which is crucial when other reducible functional groups are present in the molecule.[4] These systems often operate under milder conditions and their properties can be finely tuned by modifying the ligand sphere around the metal center.

Comparative Analysis of Homogeneous Catalysts

Catalyst System	Typical Reductant	Operating Conditions	Advantages	Disadvantages
(Ph₃P)₃RuCl₂ (Wilkinson's Catalyst Analogue)	Zn/H₂O[7]	50°C - 100°C	Inexpensive, chemoselective.[7]	Requires stoichiometric metal reductant (Zn).
Rhodium Complexes	H₂ (1-20 atm), Transfer Reagents	25°C - 80°C	High activity, can be tuned for specific selectivities.[4]	High cost of rhodium.
Manganese Pincer Complexes	Hydrosilanes	Solvent-free	Utilizes earth-abundant metal, sustainable.	May require specific hydrosilane reagents.
Iridium Complexes	H₂ (1-50 atm), Formic Acid	25°C - 130°C	High functional group tolerance.	High cost of iridium.

Experimental Protocol: Transfer Hydrogenation using an Iridium Catalyst

Rationale: This protocol uses an iridium catalyst with formic acid as the hydrogen donor, a system known for its excellent functional group tolerance and efficiency in transfer hydrogenation.[2]

• Reaction Setup: In a Schlenk flask, combine 3-(3-nitrophenyl)propan-1-ol (1.0 g, 5.5 mmol), [Cp*IrCl₂]₂ (0.022 g, 0.5 mol% Ir), and 10 mL of a formic acid/triethylamine azeotropic mixture (5:2 ratio).

• Inert Atmosphere: Purge the flask with argon for 5 minutes.

• Heating: Heat the reaction mixture to 80°C with stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 6-12 hours).

• Work-up: Cool the reaction to room temperature. Add 20 mL of deionized water and basify to pH ~9 with a saturated NaHCO₃ solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 25 mL).

• Isolation: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Part 3: Biocatalysis - The Green Chemistry Approach

Biocatalysis, specifically using nitroreductase (NR) enzymes, represents a sustainable and highly selective method for reducing nitroaromatics.[8] These enzymes operate in aqueous media under mild conditions (ambient temperature and neutral pH), offering unparalleled chemoselectivity and avoiding the use of heavy metals.

The enzymatic reduction is a six-electron transfer process that proceeds through nitroso and hydroxylamine intermediates to furnish the final amine.[9] A critical component of this system is the regeneration of the NAD(P)H cofactor, which is often accomplished using a sacrificial substrate like glucose and a corresponding dehydrogenase enzyme.[8]

Caption: Nitroreductase catalytic cycle with cofactor regeneration.

Comparative Aspects of Nitroreductases

Enzyme Source	Cofactor	Characteristics
Bacillus tequilensis	NAD(P)H	Broad substrate scope, can achieve full reduction to the amine.[8]
Salmonella typhimurium	NAD(P)H	Identified to produce the amine product, mitigating unstable intermediates.[10]
Bacterial NRs (General)	NAD(P)H	Typically FMN-dependent enzymes; Type I enzymes are oxygen-insensitive.[9]

General Protocol: Enzymatic Reduction

Rationale: This protocol outlines a typical setup for a biocatalytic reduction using a commercially available nitroreductase and a glucose/glucose dehydrogenase system for cofactor regeneration.

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.0).

• Reaction Mixture: In a temperature-controlled vessel (e.g., a jacketed reactor) at 30°C, combine:

  • Potassium phosphate buffer (to final volume)

  • 3-(3-nitrophenyl)propan-1-ol (e.g., 10 mM final concentration)

  • Glucose (e.g., 50 mM)

  • NADP⁺ (e.g., 1 mM)

  • Glucose Dehydrogenase (GDH) (e.g., 5 U/mL)

  • Nitroreductase (NR) (e.g., 5 U/mL)

• Reaction Initiation: Start the reaction by adding the nitroreductase. Maintain gentle agitation.

• pH Control: Monitor the pH of the reaction. The oxidation of glucose produces gluconic acid, which will lower the pH. Maintain pH 7.0 by the controlled addition of a base (e.g., 1 M NaOH).

• Monitoring: Track the disappearance of the substrate and the appearance of the product using HPLC.

• Work-up & Isolation: Once the reaction is complete, terminate it by adding a water-immiscible organic solvent like ethyl acetate or methyl-tert-butyl ether (MTBE). Separate the organic layer, and perform further extractions. Combine the organic phases, dry, and concentrate to isolate the product.

Conclusion and Catalyst Selection Summary

The optimal catalyst for synthesizing 3-(3-Aminophenyl)propan-1-ol is dictated by the specific requirements of your project.

• For large-scale, cost-driven production: Heterogeneous catalysts like Pd/C or Raney-Ni are unparalleled. They offer high throughput, straightforward work-up, and catalyst recycling, making them the industrial standard.[3][11]

• For complex molecules with sensitive functional groups: Homogeneous catalysts provide superior chemoselectivity, preventing unwanted side reactions. An iridium or rhodium-based system could be ideal, despite the higher cost.[4]

• For sustainability and high-value pharmaceutical intermediates: Biocatalysis with nitroreductases is the emerging champion. It eliminates harsh reagents and metal contaminants, operating under benign aqueous conditions, which is highly desirable in pharmaceutical manufacturing.[8][10]

By understanding the causality behind each catalytic system—the robustness of heterogeneous surfaces, the tunable selectivity of homogeneous complexes, and the surgical precision of enzymes—the modern chemist is well-equipped to navigate the path to efficient and responsible synthesis.

References

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• Organic Letters. A mild transition-metal- and photosensitizer-free photoredox system based on the combination of NaI and PPh3 enables a highly selective reduction of nitroarenes. Available from: [Link]

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• Organic Chemistry Portal. Nitro Reduction - Common Conditions.
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A Senior Application Scientist's Comparative Guide: Assessing the Purity of 3-(3-Aminophenyl)propan-1-ol by HPLC vs. NMR

In the landscape of pharmaceutical development and quality control, the unambiguous determination of a compound's purity is a cornerstone of regulatory compliance and therapeutic success. For an intermediate like 3-(3-Aminophenyl)propan-1-ol, a versatile building block in organic synthesis, a rigorous purity assessment guarantees the integrity of subsequent synthetic steps and the safety and efficacy of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are two of the most powerful and ubiquitous analytical techniques employed for this purpose.

This guide provides an in-depth, objective comparison of these two orthogonal methods for the purity assessment of 3-(3-Aminophenyl)propan-1-ol. We will delve into the causality behind experimental choices, present detailed protocols, and offer field-proven insights to aid researchers, scientists, and drug development professionals in making informed decisions for their analytical workflows.

The Orthogonal Imperative: Why Two Methods Are Better Than One

Relying on a single analytical technique for purity determination can be fraught with peril. Each method has inherent biases and limitations. An impurity might co-elute with the main peak in HPLC or its signals could be obscured in an NMR spectrum. Orthogonal methods, which rely on fundamentally different chemical or physical principles, provide a more comprehensive and trustworthy assessment of a compound's purity.[1][2] The cross-validation of a separation-based technique (HPLC) with a structure-based spectroscopic technique (NMR) is a hallmark of robust analytical science, ensuring a high degree of confidence in the reported purity value.[1][3]

High-Performance Liquid Chromatography (HPLC-UV): The Workhorse of Purity Analysis

HPLC is a cornerstone of pharmaceutical analysis, prized for its high resolving power, sensitivity, and quantitative accuracy. For the analysis of 3-(3-Aminophenyl)propan-1-ol, a reversed-phase HPLC method with UV detection is the logical starting point.

The "Why" Behind the HPLC Method

The choice of a reversed-phase method is dictated by the polar nature of 3-(3-Aminophenyl)propan-1-ol, which contains both a hydrophilic alcohol and a basic amino group.[4][5] A C18 column, with its nonpolar stationary phase, allows for the retention of this moderately polar compound when using a polar mobile phase. The inclusion of a buffer and an organic modifier (like acetonitrile or methanol) in the mobile phase is critical for achieving good peak shape and resolution. The aromatic ring in the molecule provides a strong chromophore, making UV detection a sensitive and straightforward choice.[6]

Detailed Experimental Protocol: HPLC-UV

Instrumentation:

• HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a diode array detector (DAD) or multi-wavelength UV detector.

Reagents and Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade, e.g., Milli-Q or equivalent)

• Formic acid (or trifluoroacetic acid)

• 3-(3-Aminophenyl)propan-1-ol reference standard of known purity

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: A gradient of Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile). A typical gradient might start at 10% B, ramping to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm (a common wavelength for aromatic compounds), with DAD to monitor for peak purity across a wider spectral range.

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh and dissolve the sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

Workflow for HPLC Purity Assessment

Caption: HPLC-UV workflow for purity determination.

Quantitative Nuclear Magnetic Resonance (qNMR): The Primary Method

While HPLC provides a relative purity based on detector response, quantitative NMR (qNMR) stands as a primary analytical method capable of determining absolute purity without the need for a specific reference standard of the analyte.[7][8][9] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal, a fundamental principle that makes qNMR a powerful tool.[7][10] For purity assessment, ¹H qNMR is the most common approach due to the ubiquity and high sensitivity of the proton nucleus.[7]

The Rationale for qNMR

qNMR offers a significant advantage as an orthogonal technique to HPLC.[8][11] It is less susceptible to issues with non-chromophoric impurities that would be invisible to a UV detector. Furthermore, it can simultaneously provide structural confirmation of the main component and any identified impurities. The key to accurate qNMR is the use of a certified internal standard.[12][13]

Detailed Experimental Protocol: ¹H-qNMR

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher for better signal dispersion)

Reagents and Materials:

• Deuterated solvent (e.g., DMSO-d₆, ensuring both analyte and standard are fully soluble)

• Certified qNMR internal standard (e.g., maleic acid or dimethyl sulfone). The choice is critical: the standard must be stable, non-reactive, have high purity, and its signals must not overlap with the analyte's signals.[10][12]

• 3-(3-Aminophenyl)propan-1-ol sample

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the 3-(3-Aminophenyl)propan-1-ol sample into a vial.

• Accurately weigh a suitable amount of the internal standard (e.g., 5-10 mg of maleic acid) and add it to the same vial.

• Dissolve the mixture in a precise volume of deuterated solvent (e.g., 0.75 mL of DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

NMR Acquisition Parameters:

• Pulse Program: A simple 90° pulse sequence (e.g., 'zg' on Bruker systems).[7]

• Relaxation Delay (d1): Set to at least 5 times the longest T1 relaxation time of both the analyte and the internal standard to ensure full signal relaxation. This is crucial for accurate integration.

• Number of Scans: Sufficient to achieve a high signal-to-noise ratio (S/N > 250:1 for accurate integration).[1]

• Spectral Width: To encompass all signals of interest.

Workflow for qNMR Purity Assessment

Caption: ¹H-qNMR workflow for absolute purity determination.

Purity Calculation:

The purity of the analyte is calculated using the following formula:

Purity (% w/w) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (MWanalyte / MWstd) * (mstd / manalyte) * Pstd

Where:

• I: Integral of the signal for the analyte or standard

• N: Number of protons giving rise to the selected signal

• MW: Molecular weight

• m: Mass

• P: Purity of the internal standard

Head-to-Head Comparison: HPLC vs. qNMR

Feature	HPLC-UV	Quantitative NMR (qNMR)
Principle	Separation based on polarity, detection by UV absorbance.	Spectroscopic, based on the direct proportionality of signal integral to the number of nuclei.[7]
Quantitation	Relative (Area %). Requires a reference standard of the same compound for absolute quantitation.	Absolute.[9] Determines purity directly using a certified internal standard of a different compound.[12]
Selectivity	High for compounds with different retention times. Risk of co-elution.	High for structurally different molecules. Provides structural information. Risk of signal overlap.
Sensitivity	Generally higher (sub-µg/mL levels).	Lower (typically requires mg of sample).
Impurity Detection	Detects UV-active impurities. Non-chromophoric impurities are missed.	Detects all proton-containing impurities.[2] Non-protonated or inorganic impurities are not detected.
Sample Throughput	Higher. Amenable to automation with autosamplers.	Lower. Longer acquisition times and manual sample preparation.
Information Richness	Provides retention time and UV spectrum.	Provides detailed structural information, confirming identity and structure of impurities.
Method Development	Can be time-consuming to optimize separation.	Simpler, provided a suitable solvent and non-overlapping internal standard are found.[12]
Validation	Requires validation for linearity, accuracy, precision, etc., as per ICH Q2(R1).[14][15]	Accepted as a primary method. Validation focuses on precision, accuracy, and specificity (signal selection).[8]
Sample Integrity	Destructive.	Non-destructive. The sample can be recovered.[9]

A Synergistic Approach to Purity Assessment

The most robust and defensible purity assessment for 3-(3-Aminophenyl)propan-1-ol leverages the strengths of both HPLC and qNMR.

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Evaluating 3-(3-Aminophenyl)propan-1-ol in Monoamine Transporter Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of neuropharmacology and medicinal chemistry, the phenylpropanolamine scaffold serves as a foundational structure for a multitude of biologically active compounds. This guide provides a comprehensive evaluation of 3-(3-Aminophenyl)propan-1-ol, a key intermediate and potential pharmacophore, by contextualizing its performance within the well-established framework of monoamine transporter assays. We will explore the rationale behind its evaluation, compare its structural features to known monoamine reuptake inhibitors, and provide detailed protocols for key assays, enabling researchers to effectively assess its potential in drug discovery programs.

Introduction: The Significance of the Phenylpropanolamine Scaffold

The 3-amino-1-phenylpropan-1-ol backbone is a privileged structure in medicinal chemistry, most notably as a core component of several widely prescribed medications that target monoamine transporters. These transporters—responsible for the reuptake of norepinephrine (NET), serotonin (SERT), and dopamine (DAT)—are critical regulators of neurotransmission in the central nervous system. Dysregulation of these systems is implicated in a range of psychiatric and neurological disorders, making them prime targets for therapeutic intervention.

Compounds derived from this scaffold, such as fluoxetine (a selective serotonin reuptake inhibitor, SSRI) and atomoxetine (a selective norepinephrine reuptake inhibitor, NRI), have demonstrated significant clinical efficacy. The specific substitution patterns on the phenyl ring and the amino group are crucial determinants of a compound's potency and selectivity for the different monoamine transporters. 3-(3-Aminophenyl)propan-1-ol, with its primary amine and a meta-substituted amino group on the phenyl ring, presents a unique combination of features that warrant a thorough investigation of its own pharmacological profile.

Structural Analogs and the Rationale for Comparison

To meaningfully evaluate the performance of 3-(3-Aminophenyl)propan-1-ol, it is essential to compare it against well-characterized compounds that share its core structure but differ in key substitutions. The choice of comparators is guided by the established structure-activity relationships (SAR) within the phenylpropanolamine class.

Key Structural Analogs for Comparison:

• Fluoxetine: A potent and selective serotonin reuptake inhibitor (SSRI). Its defining features are the N-methyl group and the trifluoromethylphenoxy substituent.

• Atomoxetine (Tomoxetine): A selective norepinephrine reuptake inhibitor (NRI). It features an N-methyl group and an o-methylphenoxy substituent.

• Nisoxetine: Another potent NRI, structurally similar to atomoxetine but with a methoxyphenoxy group.

• Phenylpropanolamine (PPA; Norephedrine): A sympathomimetic amine that acts as a norepinephrine releasing agent.[1] It provides a baseline for the activity of the core phenylpropanolamine scaffold.

The primary hypothesis is that the unsubstituted amino group on the phenyl ring and the primary amine in the propyl chain of 3-(3-Aminophenyl)propan-1-ol will significantly influence its binding affinity and selectivity for NET, SERT, and DAT compared to its more substituted and well-characterized analogs.

Comparative Performance in Monoamine Transporter Assays

While specific experimental data for 3-(3-Aminophenyl)propan-1-ol is not extensively available in the public domain, we can infer its likely performance based on established SAR principles and provide a framework for its evaluation. The primary assays for characterizing compounds targeting monoamine transporters are radioligand binding assays and neurotransmitter uptake inhibition assays.

Radioligand Binding Assays

These assays measure the affinity of a test compound for a specific transporter by quantifying its ability to displace a known high-affinity radiolabeled ligand. The result is typically expressed as the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50).

Table 1: Predicted Comparative Binding Affinities (Ki, nM) for Monoamine Transporters

Compound	Norepinephrine Transporter (NET)	Serotonin Transporter (SERT)	Dopamine Transporter (DAT)
3-(3-Aminophenyl)propan-1-ol	To be determined	To be determined	To be determined
Fluoxetine	High	Low (High Affinity)	Very High
Atomoxetine	Low (High Affinity)	High	High
Nisoxetine	Low (High Affinity)	High	High

Note: Lower Ki values indicate higher binding affinity.

Based on the structure of 3-(3-Aminophenyl)propan-1-ol, it is hypothesized that it may exhibit a preference for the norepinephrine transporter, albeit with potentially lower affinity than atomoxetine or nisoxetine due to the lack of the phenoxy ring system which is known to enhance binding. The presence of the primary amine may also influence its interaction with the transporter binding pocket.

Neurotransmitter Uptake Inhibition Assays

These functional assays measure the ability of a compound to inhibit the transport of a radiolabeled neurotransmitter (e.g., [³H]norepinephrine, [³H]serotonin) into cells or synaptosomes expressing the respective transporter. This provides a measure of the compound's functional antagonism of the transporter.

Table 2: Predicted Comparative Functional Inhibition (IC50, nM) of Monoamine Uptake

Compound	Norepinephrine Uptake Inhibition	Serotonin Uptake Inhibition	Dopamine Uptake Inhibition
3-(3-Aminophenyl)propan-1-ol	To be determined	To be determined	To be determined
Fluoxetine	Moderate	Potent	Weak
Atomoxetine	Potent	Weak	Weak
Nisoxetine	Potent	Weak	Weak

It is anticipated that the uptake inhibition profile of 3-(3-Aminophenyl)propan-1-ol will correlate with its binding affinities, likely showing the most significant activity at the norepinephrine transporter.

Experimental Protocols

To facilitate the direct evaluation of 3-(3-Aminophenyl)propan-1-ol, detailed, step-by-step methodologies for key in vitro assays are provided below.

Radioligand Binding Assay for Norepinephrine Transporter (NET)

This protocol describes a competitive binding assay using rat brain cortical membranes and a radiolabeled ligand for NET.

Workflow for NET Radioligand Binding Assay

Caption: Workflow for NET Radioligand Binding Assay.

Protocol:

• Membrane Preparation: Homogenize rat frontal cortex tissue in ice-cold buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4). Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C. Collect the supernatant and centrifuge at 40,000 x g for 20 minutes at 4°C. Resuspend the resulting pellet in fresh buffer and store at -80°C until use.

• Assay Setup: In a 96-well plate, add 50 µL of various concentrations of 3-(3-Aminophenyl)propan-1-ol or a reference compound.

• Radioligand Addition: Add 50 µL of [³H]nisoxetine (a high-affinity NET ligand) at a final concentration of ~1 nM.

• Membrane Addition: Add 100 µL of the prepared rat cortical membrane suspension (approximately 100-200 µg of protein).

• Incubation: Incubate the plate at room temperature for 2 hours with gentle agitation.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter plate (e.g., Whatman GF/B) using a cell harvester. Wash the filters three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Scintillation Counting: Dry the filter plate, add liquid scintillation cocktail to each well, and count the radioactivity using a scintillation counter.

• Data Analysis: Determine the specific binding by subtracting non-specific binding (measured in the presence of a high concentration of a known NET inhibitor, e.g., 10 µM desipramine) from total binding. Calculate the IC50 value by non-linear regression analysis and then convert to a Ki value using the Cheng-Prusoff equation.

Serotonin Transporter (SERT) Uptake Inhibition Assay

This protocol outlines a functional assay to measure the inhibition of serotonin uptake into cells expressing the human serotonin transporter.

Workflow for SERT Uptake Inhibition Assay

Caption: Workflow for SERT Uptake Inhibition Assay.

Protocol:

• Cell Culture: Culture human embryonic kidney (HEK293) cells stably expressing the human serotonin transporter (hSERT) in appropriate media in a 96-well plate until confluent.

• Pre-incubation: Wash the cells with Krebs-Ringer-HEPES (KRH) buffer. Pre-incubate the cells with various concentrations of 3-(3-Aminophenyl)propan-1-ol or a reference compound (e.g., fluoxetine) for 15 minutes at 37°C.

• Uptake Initiation: Add [³H]serotonin to each well at a final concentration of ~10 nM and incubate for 10 minutes at 37°C.

• Uptake Termination: Rapidly aspirate the medium and wash the cells three times with ice-cold KRH buffer to terminate the uptake.

• Cell Lysis and Scintillation Counting: Lyse the cells with a lysis buffer (e.g., 1% SDS) and transfer the lysate to a scintillation vial. Add scintillation cocktail and measure the radioactivity.

• Data Analysis: Determine the IC50 value by plotting the percentage of inhibition of [³H]serotonin uptake against the concentration of the test compound and fitting the data to a sigmoidal dose-response curve.

Conclusion and Future Directions

While direct experimental data for 3-(3-Aminophenyl)propan-1-ol remains to be fully elucidated in the public domain, its structural relationship to known monoamine reuptake inhibitors provides a strong rationale for its evaluation. The provided experimental framework will enable researchers to systematically characterize its pharmacological profile at the norepinephrine, serotonin, and dopamine transporters.

Future studies should focus on a comprehensive in vitro profiling of 3-(3-Aminophenyl)propan-1-ol, including the determination of its Ki and IC50 values at all three monoamine transporters. Furthermore, investigating the activity of its N-methylated and N,N-dimethylated derivatives would provide valuable insights into the structure-activity relationships of this particular chemical series. Such data will be crucial in determining the potential of 3-(3-Aminophenyl)propan-1-ol and its analogs as starting points for the development of novel therapeutics for a variety of neurological and psychiatric disorders.

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A Senior Application Scientist's Guide to Cross-Reactivity Studies of Antibodies Against 3-(3-Aminophenyl)propan-1-ol Derivatives

For researchers, scientists, and drug development professionals, the specificity of an antibody is a cornerstone of reliable immunoassay development. When dealing with small molecules, or haptens, such as 3-(3-Aminophenyl)propan-1-ol and its derivatives, a thorough understanding of antibody cross-reactivity is not just advantageous—it is imperative for regulatory approval and clinical success. This guide provides a comprehensive framework for designing, executing, and interpreting cross-reactivity studies for antibodies raised against this important class of compounds. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and present a comparative analysis using a hypothetical case study.

The Immunological Challenge of Small Molecules

Small molecules like 3-(3-Aminophenyl)propan-1-ol are not immunogenic on their own.[1] To elicit an immune response and generate antibodies, they must be covalently linked to a larger carrier protein, such as Keyhole Limpet Hemocyanin (KLH) or Bovine Serum Albumin (BSA).[1] This process creates a hapten-carrier conjugate, which is then used to immunize an animal. The resulting antibodies will have varying degrees of specificity and affinity for the original hapten.

The challenge lies in the fact that the antibody's binding site may recognize not only the target hapten but also structurally similar molecules. This phenomenon, known as cross-reactivity, can lead to false positives and an overestimation of the analyte's concentration in a sample, which can have serious consequences in diagnostic and therapeutic applications.[2][3] Therefore, a rigorous cross-reactivity assessment is a critical validation step.[3]

Designing a Cross-Reactivity Study: A Logical Workflow

A well-designed cross-reactivity study follows a logical progression from the synthesis of necessary reagents to the final data analysis. The following workflow provides a roadmap for a comprehensive investigation.

Caption: A comprehensive workflow for a cross-reactivity study.

PART 1: Synthesis of 3-(3-Aminophenyl)propan-1-ol Derivatives

A robust cross-reactivity study requires a panel of structurally related compounds to challenge the antibody's specificity. The selection of these analogs should be deliberate, exploring modifications to key functional groups and the carbon skeleton.

Hypothetical Panel of Test Compounds:

Compound ID	Compound Name	Rationale for Inclusion
H-01	3-(3-Aminophenyl)propan-1-ol	Target Analyte
H-02	3-(4-Aminophenyl)propan-1-ol	Positional isomer (para vs. meta)
H-03	3-(2-Aminophenyl)propan-1-ol	Positional isomer (ortho vs. meta)
H-04	3-(3-Nitrophenyl)propan-1-ol	Amine group replaced with nitro group
H-05	3-Phenylpropan-1-ol	Lacks the amino group
H-06	1-(3-Aminophenyl)propan-1-ol	Isomer with hydroxyl group at a different position
H-07	3-(3-Aminophenyl)propanoic acid	Propanol oxidized to a carboxylic acid
H-08	N-Methyl-3-(3-aminophenyl)propan-1-ol	N-alkylation of the amino group

General Synthesis Approach:

The synthesis of these derivatives often involves standard organic chemistry transformations. For instance, the reduction of a corresponding nitro-substituted precursor can yield the desired amino-substituted compound. Other derivatives can be prepared through modifications of the functional groups of the parent molecule. While detailed synthetic procedures are beyond the scope of this guide, established methods for the synthesis of aminophenylpropanol derivatives can be found in the literature.[4][5][6]

PART 2: Experimental Protocols for Cross-Reactivity Assessment

Two powerful and complementary techniques for quantifying antibody cross-reactivity are the Competitive Enzyme-Linked Immunosorbent Assay (ELISA) and Surface Plasmon Resonance (SPR).

Competitive ELISA

Competitive ELISA is a robust method for determining the relative affinity of an antibody for different antigens.[7] In this format, the free hapten in solution (the test compound) competes with a hapten-protein conjugate immobilized on the ELISA plate for binding to a limited amount of the antibody. A higher affinity of the antibody for the free hapten results in a lower signal.

Detailed Protocol for Competitive ELISA:

• Plate Coating:

  • Dilute the 3-(3-Aminophenyl)propan-1-ol-BSA conjugate to 2 µg/mL in a coating buffer (e.g., 0.05 M carbonate-bicarbonate buffer, pH 9.6).

  • Add 100 µL of the coating solution to each well of a 96-well microtiter plate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with 200 µL/well of wash buffer (PBS with 0.05% Tween-20).[8]

• Blocking:

  • Add 200 µL/well of blocking buffer (e.g., 5% non-fat dry milk in PBS).

  • Incubate for 2 hours at room temperature.

  • Wash the plate three times with wash buffer.

• Competitive Reaction:

  • Prepare serial dilutions of the target analyte (H-01) and the structural analogs (H-02 to H-08) in assay buffer (PBS with 1% BSA and 0.05% Tween-20).

  • In a separate dilution plate, mix 50 µL of each hapten dilution with 50 µL of the primary antibody (previously determined to be at a concentration that gives approximately 80% of the maximum signal).

  • Incubate this mixture for 1 hour at room temperature.

  • Transfer 100 µL of the antibody-hapten mixture to the corresponding wells of the coated and blocked ELISA plate.

  • Incubate for 1 hour at 37°C.

  • Wash the plate five times with wash buffer.

• Detection:

  • Add 100 µL of a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., goat anti-rabbit IgG-HRP), diluted according to the manufacturer's instructions, to each well.

  • Incubate for 1 hour at 37°C.

  • Wash the plate five times with wash buffer.

• Signal Development:

  • Add 100 µL of TMB substrate solution to each well.[9]

  • Incubate in the dark at room temperature for 15-20 minutes.[10]

  • Stop the reaction by adding 50 µL of 2 M H₂SO₄ to each well.

• Data Acquisition:

  • Read the absorbance at 450 nm using a microplate reader.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that provides real-time kinetic data on molecular interactions, including association (k_on) and dissociation (k_off) rates.[11][12] This allows for a more detailed characterization of antibody binding to different analogs.

Detailed Protocol for SPR Analysis:

• Chip Preparation and Ligand Immobilization:

  • Activate a CM5 sensor chip using a mixture of 0.4 M EDC and 0.1 M NHS according to the instrument manufacturer's protocol.

  • Immobilize the primary antibody (e.g., rabbit anti-3-(3-aminophenyl)propan-1-ol) onto the sensor surface via amine coupling to achieve a target immobilization level of ~10,000 Response Units (RU).

  • Deactivate any remaining active esters with a 1 M ethanolamine-HCl solution.

• Kinetic Analysis:

  • Prepare serial dilutions of the target analyte (H-01) and each structural analog (H-02 to H-08) in a running buffer (e.g., HBS-EP+).

  • Inject the analyte solutions over the immobilized antibody surface at a constant flow rate (e.g., 30 µL/min) for a defined association time (e.g., 180 seconds).

  • Allow the dissociation of the analyte in the running buffer for a defined time (e.g., 300 seconds).

  • Regenerate the sensor surface between each analyte injection using a mild regeneration solution (e.g., 10 mM glycine-HCl, pH 2.5).

• Data Analysis:

  • Fit the resulting sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (k_a), dissociation rate constant (k_d), and the equilibrium dissociation constant (K_D).

PART 3: Data Presentation and Interpretation

Clear and concise data presentation is crucial for comparing the cross-reactivity profiles of different antibodies.

Competitive ELISA Data

From the competitive ELISA, a dose-response curve is generated for each compound. The concentration of the compound that causes a 50% reduction in the maximum signal (IC50) is determined. The percent cross-reactivity is then calculated using the following formula:

% Cross-Reactivity = (IC50 of Target Analyte / IC50 of Test Compound) x 100

Hypothetical Competitive ELISA Results:

Compound ID	Compound Name	IC50 (nM)	% Cross-Reactivity
H-01	3-(3-Aminophenyl)propan-1-ol	15	100%
H-02	3-(4-Aminophenyl)propan-1-ol	150	10.0%
H-03	3-(2-Aminophenyl)propan-1-ol	300	5.0%
H-04	3-(3-Nitrophenyl)propan-1-ol	>10,000	<0.15%
H-05	3-Phenylpropan-1-ol	>10,000	<0.15%
H-06	1-(3-Aminophenyl)propan-1-ol	850	1.8%
H-07	3-(3-Aminophenyl)propanoic acid	2,500	0.6%
H-08	N-Methyl-3-(3-aminophenyl)propan-1-ol	500	3.0%

Interpretation of ELISA Data:

The hypothetical data suggests that the antibody is highly specific for the target analyte (H-01). The positional isomers (H-02 and H-03) show significantly reduced cross-reactivity, indicating that the position of the amino group on the phenyl ring is a critical determinant for antibody recognition. The lack of cross-reactivity with compounds where the amino group is absent (H-05) or replaced (H-04) further confirms the importance of this functional group. Modifications to the propanol side chain (H-06 and H-07) also drastically reduce binding.

Caption: Relationship between structural features and antibody affinity.

Surface Plasmon Resonance (SPR) Data

SPR provides a more nuanced view of the binding events by dissecting the affinity into its kinetic components.

Hypothetical SPR Results:

Compound ID	k_a (1/Ms)	k_d (1/s)	K_D (M)
H-01	2.5 x 10⁵	3.8 x 10⁻⁴	1.5 x 10⁻⁹
H-02	1.8 x 10⁵	2.7 x 10⁻³	1.5 x 10⁻⁸
H-03	1.5 x 10⁵	4.5 x 10⁻³	3.0 x 10⁻⁸
H-04	No Binding Detected	No Binding Detected	No Binding Detected
H-05	No Binding Detected	No Binding Detected	No Binding Detected
H-06	9.2 x 10⁴	7.8 x 10⁻³	8.5 x 10⁻⁸

Interpretation of SPR Data:

The SPR data corroborates the ELISA findings. The target analyte (H-01) exhibits a fast association rate and a very slow dissociation rate, resulting in a high affinity (low K_D). The cross-reacting isomers (H-02, H-03, and H-06) show a faster dissociation rate (higher k_d), which is the primary contributor to their lower overall affinity. This detailed kinetic information is invaluable for understanding the structural basis of antibody recognition and for selecting antibodies with optimal binding characteristics for a specific application.

Conclusion: A Pathway to Validated Immunoassays

The development of specific antibodies against small molecules like 3-(3-aminophenyl)propan-1-ol is a meticulous process that hinges on a comprehensive understanding and characterization of cross-reactivity. By following a structured workflow that includes the synthesis of relevant analogs, the application of robust analytical techniques like competitive ELISA and SPR, and a clear framework for data interpretation, researchers can confidently select and validate antibodies for their intended purpose. This commitment to scientific integrity and rigorous validation is essential for the development of reliable and reproducible immunoassays in both research and clinical settings.

References

• Abud, R. L., et al. (2017). Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules. Journal of Immunological Methods, 448, 44-50.
• Maurer, P., et al. (2016). Characterization of Hapten–Protein Conjugates: Antibody Generation and Immunoassay Development for Pesticides Monitoring. Journal of Agricultural and Food Chemistry, 64(8), 1763-1773.

• Hoover, F. W., & Hass, H. B. (1947). Synthesis of 2-amino-1-phenyl-1-propanol and its methylated derivatives. The Journal of Organic Chemistry, 12(4), 506-509. [Link]

• Li, Y., et al. (2020). Using hapten cross-reactivity to screen heterologous competitive antigens for improving the sensitivity of ELISA. Food Chemistry, 303, 125379. [Link]

• Al Qaraghuli, M. M., et al. (2021). Structural Analysis of Anti-Hapten Antibodies to Identify Long-Range Structural Movements Induced by Hapten Binding. Frontiers in Immunology, 12, 642635. [Link]

• Rajan, R., et al. (2019). synthesis of 2-amino-3-phenylpropan-1-ol compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies. Rasayan Journal of Chemistry, 12(2), 569-576.

• Al Qaraghuli, M. M., et al. (2015). Structural Analysis of Anti-Hapten Antibodies to Identify Long-Range Structural Movements Induced by Hapten Binding. Frontiers in Immunology, 12, 642635. [Link]

• Young, J. W., & Barberich, T. J. (2004). Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor. U.S.

• Hufton, S. E., et al. (2016). Engineered hapten-binding antibody derivatives for modulation of pharmacokinetic properties of small molecules and targeted payload delivery. Immunological Reviews, 270(1), 60-84. [Link]

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• Nicoya Lifesciences. (2019, June 19). TEST-1 Using SPR to Confront the Antibody Reproducibility Crisis.
• Marcinkiewicz, S. (1972). Novel methods of preparation of 3-aminopropan-1-ol derivatives. II. Synthesis of 3-N-piperazinyl)-propan-1-ol and its derivatives. Acta Poloniae Pharmaceutica, 29(1), 20-25.
• ELISAkit.com. (n.d.). Antibody Cross Reactivity And How To Avoid It?.
• Gyros Protein Technologies. (2020, February 19). Solutions to immunoassay interference, cross reactivity and other challenges.
• Nicoya Lifesciences. (n.d.). SPR vs ELISA | Comparing techniques for biomolecular detection.
• Wang, S., et al. (2023). Characterization of Small Molecule-Protein Interactions Using SPR Method. Methods in Molecular Biology, 2690, 149-159.
• Proteintech. (n.d.). How do I know if the antibody will cross-react?.

• Gnedenko, O. V., et al. (2022). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Applied Sciences, 12(3), 1168. [Link]

• Biosynth. (n.d.). 3-(3-Aminophenyl)propan-1-ol | 52273-78-6 | CCA27378.
• BenchChem. (n.d.). Navigating Stereoselectivity: A Comparative Guide to Antibody Cross-Reactivity with Bromocyclen Isomers.

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• BLD Pharm. (n.d.). 3-(3-Aminophenyl)propan-1-ol hydrochloride.

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A Senior Application Scientist's Guide to Benchmarking the Stability of 3-(3-Aminophenyl)propan-1-ol Analogs

Introduction: The Aniline Moiety - A Double-Edged Sword in Drug Discovery

The 3-(3-aminophenyl)propan-1-ol scaffold and its analogs represent a promising chemical space in modern drug discovery. The aniline substructure is a versatile building block, integral to the synthesis of a wide range of active pharmaceutical ingredients (APIs), including analgesics, antimalarials, and sulfonamides.[1][2] However, the very reactivity that makes the aniline group a valuable synthetic handle also presents its greatest liability: a susceptibility to metabolic and chemical instability.[3][4] The lone pair of electrons on the nitrogen atom makes the aromatic amine prone to oxidation, which can lead to the formation of reactive metabolites and degradation products, potentially impacting a drug candidate's efficacy, safety, and shelf-life.[3][5][6]

Therefore, a rigorous and early assessment of the intrinsic chemical stability of lead candidates is not merely a regulatory formality but a critical step in de-risking a drug development program. This guide provides an in-depth, experience-driven framework for benchmarking the stability of 3-(3-aminophenyl)propan-1-ol analogs. We will move beyond a simple checklist of procedures to explain the scientific rationale behind the experimental design, ensuring the generation of robust, decision-driving data. The methodologies described herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines, particularly Q1A(R2) for stability testing and Q1B for photostability.[7][8][9][10]

The Analogs: A Comparative Study Design

To effectively benchmark stability, a comparative approach is essential. For this guide, we will consider three hypothetical, yet structurally relevant, analogs of 3-(3-aminophenyl)propan-1-ol. This allows us to probe how subtle electronic and steric modifications to the core scaffold influence its degradation profile.

• Analog A (Parent): 3-(3-Aminophenyl)propan-1-ol

• Analog B (Electron Donating): 3-(3-(Dimethylamino)phenyl)propan-1-ol

• Analog C (Electron Withdrawing): 3-(3-Amino-4-chlorophenyl)propan-1-ol

The rationale here is to test the hypothesis that modifying the electron density of the aniline ring will directly impact its susceptibility to oxidation and other degradation pathways. The tertiary amine in Analog B is expected to be more electron-rich and potentially more prone to oxidation, while the chlorine atom in Analog C is electron-withdrawing, which may confer additional stability.

Experimental Design: A Forced Degradation Workflow

The cornerstone of this benchmarking study is a forced degradation, or stress testing, protocol.[11][12][13] The objective is to intentionally degrade the analogs under conditions more severe than they would typically encounter during storage to rapidly identify likely degradation products and pathways.[11][14] This process is fundamental to developing a stability-indicating analytical method —a method proven to accurately separate and quantify the intact API from its impurities and degradants.[15][16][17][18]

Caption: Overall workflow for the comparative forced degradation study.

Detailed Experimental Protocols

The trustworthiness of a stability study hinges on the reproducibility of its protocols. The following are detailed, step-by-step methodologies for the stress conditions.

General Preparation

• Stock Solutions: Prepare 1.0 mg/mL stock solutions of each analog (A, B, and C) in a 50:50 (v/v) mixture of acetonitrile and water.

• Working Concentration: For all stress conditions, dilute the stock solution to a final concentration of 0.1 mg/mL (100 µg/mL).

• Control Samples: For each condition, prepare a "mock" sample containing only the stressor (e.g., 0.1 M HCl) and diluent to serve as a blank. Also, keep a portion of the stock solution protected from stress conditions at 4°C to serve as the T=0 (time zero) reference.

Stress Condition Protocols

• Acid Hydrolysis:

  • Add 1 mL of stock solution to a vial.

  • Add 9 mL of 0.1 M HCl.

  • Cap the vial and place it in a water bath at 60°C.

  • Withdraw aliquots at 2, 8, and 24 hours.

  • Immediately neutralize the aliquot with an equivalent volume of 0.1 M NaOH before HPLC analysis. Causality: This condition tests for lability in acidic environments, which is relevant for oral drug formulations passing through the stomach.

• Base Hydrolysis:

  • Add 1 mL of stock solution to a vial.

  • Add 9 mL of 0.1 M NaOH.

  • Cap the vial and maintain at 60°C.

  • Withdraw aliquots at 2, 8, and 24 hours.

  • Immediately neutralize the aliquot with an equivalent volume of 0.1 M HCl before HPLC analysis. Causality: This mimics conditions in the intestine and assesses susceptibility to base-catalyzed degradation.

• Oxidative Degradation:

  • Add 1 mL of stock solution to a vial.

  • Add 9 mL of 3% (w/v) hydrogen peroxide (H₂O₂).

  • Keep the vial at room temperature, protected from light.

  • Withdraw aliquots at 2, 8, and 24 hours. Causality: The aniline moiety is particularly sensitive to oxidation.[5][6] This is a critical test to predict potential degradation from atmospheric oxygen or oxidative enzymes in the body.

• Thermal Degradation (Solid State):

  • Weigh approximately 5 mg of the solid analog into a clear glass vial.

  • Place the open vial in a calibrated oven at 80°C.

  • After 48 hours, remove the sample, allow it to cool, and dissolve it in the diluent to a final concentration of 0.1 mg/mL for analysis. Causality: This assesses the intrinsic thermal stability of the solid drug substance, which is vital for determining storage requirements.

• Photostability:

  • Prepare a 0.1 mg/mL solution of the analog.

  • Place the solution in a chemically inert, transparent quartz vial.

  • Expose the sample in a photostability chamber calibrated to deliver an integrated near UV energy of not less than 200 watt-hours/square meter and a visible light exposure of not less than 1.2 million lux-hours, as per ICH Q1B guidelines.[8][19][20][21]

  • Simultaneously, expose a control sample wrapped in aluminum foil (dark control) to the same temperature conditions.

  • Analyze the samples after the exposure period. Causality: Light exposure can catalyze unique degradation pathways not seen under other conditions. This is crucial for packaging and labeling decisions.[22]

The Analytical Engine: Stability-Indicating HPLC-UV/MS Method

A robust analytical method is the heart of any stability study. The goal is to develop a single High-Performance Liquid Chromatography (HPLC) method that can separate the parent analog from all process impurities and stress-induced degradants.

• Instrumentation: HPLC with a Diode Array Detector (DAD) and an in-line Mass Spectrometer (MS).

• Column: C18 stationary phase (e.g., Waters XBridge C18, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: A typical starting point would be a linear gradient from 5% B to 95% B over 20 minutes. This wide gradient is essential to ensure that both polar and non-polar degradants are eluted and detected.[18]

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength appropriate for the chromophore (e.g., 254 nm) and MS scanning (e.g., m/z 100-500) for mass identification of degradants.

Trustworthiness through Validation: The method is considered "stability-indicating" only when peak purity can be demonstrated for the parent analog peak in all stressed samples. This is achieved using the DAD to check for spectral homogeneity across the peak and using the MS to ensure no co-eluting species are present.[15][16]

Data Presentation and Interpretation

Quantitative results from the forced degradation study should be summarized for clear comparison.

Table 1: Comparative Stability Data for 3-(3-Aminophenyl)propan-1-ol Analogs

Stress Condition	Parameter	Analog A (Parent)	Analog B (Dimethylamino)	Analog C (Chloro-substituted)
Acid (0.1M HCl, 24h)	% Degradation	< 2%	< 2%	< 2%
# Major Degradants (>1%)	0	0	0
Base (0.1M NaOH, 24h)	% Degradation	< 2%	< 2%	< 2%
# Major Degradants (>1%)	0	0	0
Oxidation (3% H₂O₂, 24h)	% Degradation	~15%	~45%	~5%
# Major Degradants (>1%)	2	3	1
Major Degradant m/z	+16 (Hydroxylation)	+16, -14 (N-demethylation)	+16 (Hydroxylation)
Thermal (80°C, 48h)	% Degradation	< 1%	< 1%	< 1%
# Major Degradants (>1%)	0	0	0
Photolytic (ICH Q1B)	% Degradation	~8%	~12%	~5%
# Major Degradants (>1%)	1	2	1

(Note: Data is hypothetical for illustrative purposes.)

Interpretation of Results:

From the hypothetical data, a clear narrative emerges. All three analogs are robust to hydrolytic and thermal stress, suggesting the core propanol-phenyl scaffold is stable. The primary liability, as anticipated, is oxidation.

• Analog B is significantly less stable under oxidative and photolytic stress. The electron-donating dimethylamino group increases the electron density on the nitrogen and the aromatic ring, making it a prime target for oxidation. The detection of a "-14 Da" species strongly suggests N-demethylation, a common metabolic pathway for tertiary amines.

• Analog A shows moderate oxidative degradation, likely forming hydroxylated and potentially dimeric species, which are known degradation products of anilines.[5]

• Analog C is the most stable of the series. The electron-withdrawing chlorine atom deactivates the aromatic ring, reducing its susceptibility to electrophilic attack by oxidizing agents. This is a powerful insight for guiding future medicinal chemistry efforts.

Caption: Plausible oxidative degradation pathway for Analog A.

Conclusion and Strategic Implications

This systematic benchmarking guide demonstrates how a well-designed forced degradation study can provide critical insights into the stability of drug candidates. Based on our illustrative data, Analog C, the chloro-substituted variant, exhibits the most favorable stability profile , particularly against the most relevant degradation pathway: oxidation.

For drug development professionals, this information is invaluable. It suggests that pursuing analogs with modest electron-withdrawing substituents on the aniline ring could be a fruitful strategy to mitigate stability risks. Conversely, analogs with electron-donating groups, like Analog B, may require significant formulation efforts or specialized packaging to ensure an adequate shelf-life and may carry a higher risk of forming reactive metabolites in vivo. By integrating this stability-by-design approach early, research teams can allocate resources more effectively, accelerating the journey of robust and reliable drug candidates toward the clinic.

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• Wang, J., et al. (2023). Unexpected side reactions dominate the oxidative transformation of aromatic amines in the Co(II)/peracetic acid system. Proceedings of the National Academy of Sciences, 120(31), e2304595120. [Link]

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• Purkar, S. R., et al. (2023). A Review on Force Degradation Studies for Drug Substances. International Journal of Advanced Research in Science, Communication and Technology, 3(2). [Link]

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• Sravani, G. S., et al. (2021). A review article – development of forced degradation and stability indicating studies for drug substance and drug product. SciSpace. [Link]

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• Aman, W., & Thoma, K. (2003). ICH guideline for photostability testing: aspects and directions for use. Pharmazie, 58(12), 877-880. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 3-(3-Aminophenyl)propan-1-ol

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 3-(3-Aminophenyl)propan-1-ol. Developed for researchers, scientists, and drug development professionals, the following protocols are designed to ensure operational safety, regulatory compliance, and environmental stewardship. The causality behind each step is explained to empower laboratory personnel with the knowledge to handle this and similar chemical waste streams confidently and responsibly.

Hazard Identification and Risk Assessment: The "Why" Behind Caution

3-(3-Aminophenyl)propan-1-ol is an aromatic amine, a class of compounds that requires careful handling due to potential health and environmental hazards. The primary risk associated with this compound is its presumed corrosivity and toxicity, characteristic of many substituted anilines.[1][2][3] Ingestion, inhalation, and skin contact can be harmful.[4][5] Therefore, the disposal process is not merely about discarding a substance but about neutralizing its potential harm.

Before handling, it is crucial to consult the Safety Data Sheet (SDS) for the specific formulation in use. While data for this exact compound is limited, the hazards can be inferred from structurally similar chemicals like 3-Amino-1-propanol and other aminophenols.[1][2][6]

Hazard Category	Classification	Rationale and Implication for Disposal
Acute Toxicity (Oral)	Harmful if swallowed[4][5]	Contaminated containers must be treated as hazardous. Accidental ingestion requires immediate medical attention.
Skin Corrosion/Irritation	Causes severe skin burns[1][6][7]	Mandates the use of chemical-resistant gloves and lab coats. All contaminated PPE must be disposed of as hazardous waste.
Serious Eye Damage	Causes serious eye damage[1][5][6]	Requires chemical safety goggles and access to an emergency eyewash station.
Aquatic Toxicity	Harmful to aquatic life[7]	Strictly prohibits disposal down the drain. Environmental release can cause significant harm to ecosystems.[1][7][8]

The Core Directive: Waste Minimization and Segregation

The most effective disposal procedure begins with waste minimization. Prudent purchasing and careful experimental design can significantly reduce the volume of hazardous waste generated. For the waste that is produced, proper segregation is the most critical step to prevent dangerous chemical reactions.[8] 3-(3-Aminophenyl)propan-1-ol, as an amine, is basic and will react exothermically with acids. It is also incompatible with strong oxidizing agents.[1]

Waste Segregation Decision Workflow

The following diagram outlines the critical decision-making process for segregating waste containing 3-(3-Aminophenyl)propan-1-ol.

Caption: Decision tree for segregating 3-(3-Aminophenyl)propan-1-ol waste.

Operational Disposal Plan: A Step-by-Step Protocol

This section provides a direct, procedural guide for laboratory personnel. Following these steps ensures a self-validating system of safety and compliance.

Step 1: Assemble and Don Appropriate Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure a safe working environment. This includes working in a chemical fume hood and ensuring an emergency shower and eyewash station are accessible.[1][9]

Equipment	Specification	Justification
Eye Protection	Chemical safety goggles or face shield[8][9]	Protects against splashes, which can cause severe eye damage.
Hand Protection	Butyl rubber or Viton™ gloves	Provides resistance to aromatic amines. Nitrile gloves are not recommended for prolonged contact.[10] Always inspect gloves before use.
Body Protection	Chemical-resistant lab coat[8]	Prevents skin contact from splashes or spills.
Respiratory	NIOSH-approved respirator	Required if there is a risk of aerosol generation or if working outside a fume hood.[1][9]

Step 2: Prepare and Label the Hazardous Waste Container

Proper containment is fundamental to safe disposal.

• Select the Correct Container : Use a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a secure, screw-on cap.[8][10] The container must be clean and in good condition.

• Attach a Hazardous Waste Label : Before adding any waste, affix a completed hazardous waste label. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "3-(3-Aminophenyl)propan-1-ol" and any other constituents. Chemical formulas are not acceptable substitutes.[11]

  • The specific hazard characteristics (e.g., "Corrosive," "Toxic").

  • The accumulation start date (the date the first drop of waste enters the container).

  • Principal Investigator's name and lab location.

Step 3: Transfer Waste into the Container

• Perform the Transfer in a Fume Hood : To minimize inhalation exposure.

• Use a Funnel : When transferring liquid waste, use a funnel to prevent spills.

• Do Not Overfill : Fill the container to a maximum of 80% capacity to allow for vapor expansion and prevent spills.[11]

• Secure the Lid : Tightly close the container immediately after adding waste. Do not leave funnels in the container opening.

Step 4: On-Site Storage

• Store in a Designated Area : Keep the waste container in a designated satellite accumulation area within the laboratory. This area should be clearly marked.

• Use Secondary Containment : Place the container in a larger, chemically resistant tub or tray to contain any potential leaks.[10]

• Segregate from Incompatibles : Ensure the container is stored away from acids and strong oxidizers.[1][8][10]

Step 5: Arrange for Final Disposal

• Do Not Dispose Down the Drain : This is strictly forbidden due to aquatic toxicity.[1][8][10][12]

• Contact a Licensed Disposal Company : The final step is to arrange for pickup by your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[8][9][13]

• Method of Destruction : These professionals will transport the waste to a permitted facility. The most common and effective disposal method for this type of organic compound is controlled incineration in a chemical incinerator equipped with an afterburner and scrubber to neutralize harmful combustion byproducts like NOx.[12][13]

Emergency Protocol: Spill Management

Accidents require a prepared response. All personnel must be trained in these procedures.

• Small Spills (manageable by trained personnel):

  • Alert Personnel : Inform others in the immediate area.

  • Don PPE : Wear the full PPE ensemble described in Step 1.

  • Contain the Spill : Cover the spill with an inert absorbent material like vermiculite, sand, or a commercial spill pillow.[8][9][10]

  • Collect the Material : Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Decontaminate the Area : Wipe the spill area with a suitable solvent (as recommended by your EHS office), followed by soap and water.

  • Dispose of Cleanup Materials : All cleanup materials (absorbent, wipes, gloves) must be disposed of as hazardous waste.[9][11]

• Large Spills (or any spill outside of a containment area):

  • Evacuate : Immediately evacuate the laboratory.

  • Isolate : Close the doors and prevent entry.

  • Notify : Contact your institution's EHS or emergency response team immediately.[10] Provide details on the chemical spilled and the location.

References

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• Chemical Safety Data Sheet MSDS / SDS - 3-AMINO-3-PHENYL-1-PROPANOL. ChemicalBook.

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• New technology for the recycling of aromatic amine waste products and salts of heavy metals into a multi-purpose non-toxic. WIT Press.

• SDS - Aromatic Amine Cleaning Developing Solution. SKC Inc.

• SAFETY DATA SHEET - 3-Amino-1-propanol. Sigma-Aldrich.

• 3-Amino-1-propanol SDS, 156-87-6 Safety Data Sheets. ECHEMI.

• MATERIAL SAFETY DATA SHEET SDS/MSDS - 3-AMINO-1-PROPANOL. CDH Fine Chemical.

• Chemical Safety Data Sheet MSDS / SDS - 3-AMINO-3-(4-CHLORO-PHENYL)-PROPAN-1-OL. ChemicalBook.

• AMINOPHENOLS (mixed isomers) HAZARD SUMMARY. NJ.gov.

• Treatment of amine wastes generated in industrial processes. ResearchGate.

• SAFETY DATA SHEET - 3-Phenyl-1-propanol. Sigma-Aldrich.

• Aniline Standard Operating Procedure. Washington State University.

• New Technology For The Recycling Of Aromatic Amine Waste Products And Salts Of Heavy Metals Into A Multi-purpose Non-toxic Product. WIT Press.

• SAFETY DATA SHEET - 3-Amino-3-phenyl-1-propanol. Fisher Scientific.

• Safety Data Sheet - 3-(2-Aminophenyl)propan-1-ol. CymitQuimica.

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A Comprehensive Guide to Personal Protective Equipment for Handling 3-(3-Aminophenyl)propan-1-ol

Immediate Safety Profile: Understanding the Risks

Based on data from structurally related amino alcohols and aminophenols, 3-(3-Aminophenyl)propan-1-ol should be treated as a hazardous substance with the potential to cause severe skin burns, serious eye damage, and harm if swallowed.[1][2][3][4][5] Similar compounds are also known to cause respiratory irritation.[6] Therefore, all handling procedures must be conducted with the assumption that this compound is corrosive and toxic.

Core Principles of Protection:

• Engineering Controls First: Always handle 3-(3-Aminophenyl)propan-1-ol in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[2][7][8]

• Avoid All Contact: Direct contact with skin, eyes, and clothing must be strictly avoided through the diligent use of appropriate Personal Protective Equipment (PPE).[1][8][9]

• Hygiene Practices: Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[1][2][3] Contaminated clothing should be removed immediately and laundered before reuse.[1][2]

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task and the associated risk of exposure. The following table outlines the recommended PPE for various laboratory operations involving 3-(3-Aminophenyl)propan-1-ol.

Laboratory Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Tightly fitting safety goggles with side shields.[3][10]	Chemical-resistant gloves (e.g., Nitrile rubber, tested to EN 374).[10]	Standard lab coat.	Work within a chemical fume hood or use a NIOSH-approved particulate respirator (e.g., N95) if dust formation is likely.[7][10]
Solution Preparation	Chemical safety goggles. A face shield is recommended if there is a splash hazard.[3]	Chemical-resistant gloves (e.g., Nitrile rubber). Consider double-gloving.	Chemical-resistant lab coat or apron over a standard lab coat.[11]	All manipulations should be performed in a chemical fume hood.[12]
Running Reactions and Transfers	Chemical safety goggles and a face shield.[3]	Chemical-resistant gloves (e.g., Nitrile rubber). Ensure to check for breakthrough times with your glove supplier.	Chemical-resistant lab coat or apron.[11]	All work must be conducted in a chemical fume hood.
Spill Cleanup	Chemical safety goggles and a face shield.[3]	Heavy-duty, chemical-resistant gloves (e.g., Butyl rubber).	Chemical-resistant coveralls or a splash suit.[13]	A NIOSH-approved air-purifying respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) may be necessary depending on the spill size and location.[7][14]

Procedural Guidance: Ensuring Safety at Every Step

Adherence to standardized procedures for donning, doffing, and using PPE is critical to its effectiveness.

PPE Donning and Doffing Workflow

The sequence of putting on and taking off PPE is designed to prevent cross-contamination.

Caption: Sequential workflow for donning and doffing PPE to minimize contamination.

Operational Plan: From Receipt to Disposal

• Receiving and Storage:

  • Upon receipt, inspect the container for any damage.

  • Store the container in a tightly closed, properly labeled secondary container in a cool, dry, and well-ventilated area away from incompatible materials like strong oxidizing agents.[7][8][12]

  • The storage area should be secured and accessible only to authorized personnel.[1][9]

• Handling and Use:

  • Before handling, ensure that an eyewash station and safety shower are readily accessible.[7][15]

  • Conduct all manipulations that may generate dust or aerosols within a chemical fume hood.[8]

  • Use dedicated glassware and utensils. If not possible, decontaminate thoroughly after use.

• Spill Management:

  • In case of a spill, evacuate the area and alert colleagues.

  • Wearing the appropriate PPE for spill cleanup, contain the spill using an inert absorbent material (e.g., sand, vermiculite).[16]

  • Carefully sweep or scoop the absorbed material into a labeled, sealable container for hazardous waste.[2][17]

  • Do not allow the chemical to enter drains or waterways.[1][16]

  • Decontaminate the spill area and report the incident to your institution's Environmental Health and Safety (EHS) department.[11]

Disposal Plan: Environmental Responsibility

Chemical waste management is a critical component of laboratory safety and environmental stewardship.

• Waste Segregation:

  • All materials contaminated with 3-(3-Aminophenyl)propan-1-ol, including gloves, pipette tips, and absorbent materials, must be disposed of as hazardous waste.[7][11]

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS guidelines.[16]

• Containerization and Labeling:

  • Collect waste in a designated, compatible, and properly sealed hazardous waste container.

  • Label the container clearly with "Hazardous Waste" and the full chemical name: "3-(3-Aminophenyl)propan-1-ol".[11]

• Final Disposal:

  • Arrange for waste pickup through your institution's EHS department or a licensed chemical waste disposal contractor.[11][16]

  • Under no circumstances should this chemical or its containers be disposed of down the drain or in regular trash.[11]

Logical Framework for PPE Selection

The decision to implement specific levels of PPE is based on a risk assessment of the planned procedure.

Caption: Decision tree for selecting appropriate PPE based on procedural risks.

By integrating these safety protocols into your daily laboratory workflow, you build a culture of safety that protects you, your colleagues, and the environment, allowing you to focus on the vital work of scientific discovery.

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• SAFETY D
• SAFETY D
• Chemical Safety Data Sheet MSDS / SDS - 3-AMINO-3-(4-CHLORO-PHENYL)-PROPAN-1-OL. (2025). ChemicalBook.
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• SAFETY D
• 3-Amino-1-phenylpropan-1-ol | C9H13NO | CID 121548. (2025). PubChem.
• 3-AMINO-3-(4-FLUORO-PHENYL)-PROPAN-1-OL HYDROCHLORIDE Safety Data Sheets. (n.d.).
• 3-Amino-1-propanol SDS, 156-87-6 Safety D
• SAFETY D
• Material Safety Data Sheet - 3-Amino-1-Propanol, 99%. (n.d.). Cole-Parmer.
• Personal Protective Equipment (PPE). (n.d.). CHEMM.
• SAFETY D
• Safe Disposal of 3-Amino-1-(furan-3-yl)propan-1-ol: A Procedural Guide. (n.d.). Benchchem.
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• Safety D

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